(2-Ethylpentyl)hydrazine dihydrochloride

Core Science & Biosynthesis

An In-depth Technical Guide to (2-Ethylphenyl)hydrazine Hydrochloride: Synthesis, Properties, and Application in Drug Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2-Ethylphenyl)hydrazine hydrochloride, a key starting material in the synthesis of various pharmaceuticals, holds a significant position in the landscape of medicinal chemistry. Its primary utility lies in its role as a precursor to indole-containing compounds, a structural motif prevalent in a wide array of biologically active molecules. This guide provides a comprehensive overview of (2-ethylphenyl)hydrazine hydrochloride, from its fundamental chemical and physical properties to its synthesis, analysis, and critical application in the production of the non-steroidal anti-inflammatory drug (NSAID), Etodolac.

Chemical Structure and Properties

(2-Ethylphenyl)hydrazine hydrochloride is the hydrochloride salt of (2-ethylphenyl)hydrazine. The presence of the ethyl group at the ortho position of the phenyl ring and the hydrazine moiety are key structural features that dictate its reactivity and applications.

Chemical Structure

The structure of (2-ethylphenyl)hydrazine hydrochloride is characterized by a 2-ethyl substituted benzene ring attached to a hydrazine group, which is protonated to form the hydrochloride salt.

Diagram: Chemical Structure of (2-Ethylphenyl)hydrazine Hydrochloride

A representation of the (2-Ethylphenyl)hydrazine hydrochloride structure.

Physicochemical Properties

A summary of the key physicochemical properties of (2-ethylphenyl)hydrazine hydrochloride is presented in the table below.

Property	Value	Reference
Molecular Formula	C₈H₁₃ClN₂
Molecular Weight	172.66 g/mol
Appearance	Almost white to beige or light yellow crystalline solid
Melting Point	178 °C (decomposes)
Solubility	Soluble in water
CAS Number	58711-02-7, 19398-06-2

Synthesis of (2-Ethylphenyl)hydrazine Hydrochloride

The synthesis of (2-ethylphenyl)hydrazine hydrochloride is a well-established process that typically involves the diazotization of 2-ethylaniline followed by reduction of the resulting diazonium salt. This process can be carried out using both traditional batch and modern continuous-flow methodologies.

Batch Synthesis

The batch synthesis is a two-step process starting from 2-ethylaniline.

Step 1: Diazotization of 2-Ethylaniline

2-Ethylaniline is treated with sodium nitrite in the presence of a strong acid, such as hydrochloric acid, at low temperatures (0-5 °C) to form the corresponding diazonium salt. The low temperature is crucial to prevent the decomposition of the unstable diazonium salt.

Step 2: Reduction of the Diazonium Salt

The diazonium salt is then reduced to the corresponding hydrazine. Common reducing agents for this transformation include tin(II) chloride (SnCl₂) or sodium sulfite (Na₂SO₃). The use of sodium sulfite is often preferred for its operational simplicity and high yield.[1]

Diagram: Batch Synthesis of (2-Ethylphenyl)hydrazine Hydrochloride

Workflow for the batch synthesis of (2-Ethylphenyl)hydrazine hydrochloride.

Experimental Protocol: Batch Synthesis

The following protocol is a representative example of a batch synthesis process.

• Diazotization:

  • To a stirred and cooled (0-5 °C) solution of concentrated hydrochloric acid, slowly add 2-ethylaniline while maintaining the temperature.

  • After the addition is complete, continue stirring for a short period.

  • Slowly add a solution of sodium nitrite in water, ensuring the temperature does not exceed 5 °C.

• Reduction:

  • Prepare a solution of the reducing agent (e.g., sodium sulfite in water).

  • Slowly add the cold diazonium salt solution to the reducing agent solution, controlling the temperature as specified in the chosen literature method.

  • After the addition, the reaction mixture is typically warmed to drive the reduction to completion.

• Isolation and Purification:

  • The product, (2-ethylphenyl)hydrazine hydrochloride, is isolated by filtration.

  • Purification can be achieved by recrystallization from a suitable solvent system, such as water and hydrochloric acid, to yield the final product as a crystalline solid.[2]

Continuous-Flow Synthesis

Continuous-flow technology offers several advantages over traditional batch processing, including enhanced safety, improved heat and mass transfer, and the potential for higher yields and purity. An expeditious process for the synthesis of (2-ethylphenyl)hydrazine hydrochloride using a continuous-flow reactor has been developed.[3] This process involves the in situ generation of the diazonium salt intermediate, followed by a temperature-programmed reduction using sodium sulfite in a tandem loop reactor. The total residence time can be significantly reduced, and the purification process can be simplified through in-situ extraction.[3]

Application in the Synthesis of Etodolac

The primary application of (2-ethylphenyl)hydrazine hydrochloride in the pharmaceutical industry is as a key starting material for the synthesis of Etodolac, a non-steroidal anti-inflammatory drug (NSAID).[4] The synthesis of Etodolac from (2-ethylphenyl)hydrazine hydrochloride involves the Fischer indole synthesis to form the crucial intermediate, 7-ethyltryptophol.

Fischer Indole Synthesis of 7-Ethyltryptophol

The Fischer indole synthesis is a classic organic reaction that produces the indole heterocyclic system from a phenylhydrazine and an aldehyde or ketone under acidic conditions. In the synthesis of 7-ethyltryptophol, (2-ethylphenyl)hydrazine hydrochloride reacts with 2,3-dihydrofuran, which serves as a masked form of 4-hydroxybutanal.

The reaction proceeds through the formation of a hydrazone intermediate, which then undergoes a[1][1]-sigmatropic rearrangement, followed by cyclization and elimination of ammonia to form the indole ring.

Diagram: Synthesis of Etodolac via Fischer Indole Synthesis

Key steps in the synthesis of Etodolac from (2-Ethylphenyl)hydrazine hydrochloride.

Mechanism of the Fischer Indole Synthesis

• Hydrazone Formation: (2-Ethylphenyl)hydrazine reacts with 4-hydroxybutanal (formed from the acid-catalyzed opening of 2,3-dihydrofuran) to form a hydrazone.

• Tautomerization: The hydrazone tautomerizes to its enamine form.

• [1][1]-Sigmatropic Rearrangement: The enamine undergoes a concerted[1][1]-sigmatropic rearrangement, which is the key bond-forming step.

• Rearomatization and Cyclization: The intermediate rearomatizes, and the newly formed amino group attacks the imine carbon to form a five-membered ring.

• Elimination: Elimination of ammonia from the cyclic intermediate yields the aromatic indole ring of 7-ethyltryptophol.

Controlling side reactions is critical for achieving a high yield of 7-ethyltryptophol. One common side reaction is the formation of a triol compound through the reaction of the initially formed tryptophol with unreacted enol ether.[5] Process optimization studies have shown that controlling the pH and slowly adding the acid catalyst during the cyclization step can minimize the formation of byproducts.[3]

From 7-Ethyltryptophol to Etodolac

7-Ethyltryptophol is then reacted with methyl 3-oxopentanoate, followed by hydrolysis, to yield Etodolac.[1] This final step involves the formation of the pyranocarboxylic acid moiety characteristic of Etodolac.

Analytical Characterization

The purity and identity of (2-ethylphenyl)hydrazine hydrochloride are critical for its use in pharmaceutical synthesis. A combination of spectroscopic and chromatographic techniques is employed for its characterization.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum provides information about the number and types of protons in the molecule. Key signals include those for the aromatic protons, the ethyl group protons (a quartet and a triplet), and the hydrazine protons.

  • ¹³C NMR: The carbon-13 NMR spectrum shows distinct signals for each unique carbon atom in the molecule, including the aromatic carbons, the ethyl group carbons, and the carbon attached to the hydrazine moiety.[2]

• Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands corresponding to the functional groups present, such as N-H stretching vibrations of the hydrazine and ammonium groups, and C-H and C=C stretching vibrations of the aromatic ring and the ethyl group.[2]

• Mass Spectrometry (MS): Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which can be used to confirm its structure.

Chromatographic Analysis

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for assessing the purity of (2-ethylphenyl)hydrazine hydrochloride and for monitoring the progress of its synthesis. A validated HPLC method can separate the main compound from any starting materials, intermediates, and byproducts.

• Gas Chromatography (GC): GC can also be used for the analysis of (2-ethylphenyl)hydrazine hydrochloride, often in combination with mass spectrometry (GC-MS) for definitive identification of volatile impurities.

Safety and Handling

(2-Ethylphenyl)hydrazine hydrochloride is a hazardous substance and should be handled with appropriate safety precautions.

• Hazards: It is harmful if swallowed, irritating to the eyes, respiratory system, and skin, and may cause sensitization by skin contact. It is also very toxic to aquatic organisms.[6][7]

• Personal Protective Equipment (PPE): When handling this compound, it is essential to wear suitable protective clothing, gloves, and eye/face protection. Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[7]

• Storage: Store in a cool, dark place under an inert atmosphere. It is sensitive to light and air and is hygroscopic.[6]

• Disposal: This material and its container must be disposed of as hazardous waste. Avoid release to the environment.[6]

Conclusion

(2-Ethylphenyl)hydrazine hydrochloride is a fundamentally important building block in pharmaceutical synthesis, with its role in the production of Etodolac being a prime example of its utility. A thorough understanding of its chemical properties, synthesis, and analytical characterization is essential for researchers and drug development professionals working with this compound. By employing robust synthetic methodologies, whether batch or continuous flow, and implementing rigorous analytical controls, the quality and consistency of this key starting material can be ensured, ultimately contributing to the safe and effective production of vital medicines.

References

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• Gutmann, B., et al. (2013). On the Fischer Indole Synthesis of 7-Ethyltryptophol—Mechanistic and Process Intensification Studies under Continuous Flow Conditions. Organic Process Research & Development, 17(2), 246-253. [Link]

• Madhav, B., et al. (2014). An improved and scalable process for the synthesis of a key intermediate for Etodolac, a non-steroidal anti-inflammatory drug. Indian Journal of Chemistry - Section B, 53B(1), 115-118.

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Molecular weight and formula of (2-Ethylpentyl)hydrazine dihydrochloride

Subject: Inquiry Regarding (2-Ethylpentyl)hydrazine dihydrochloride

Initial searches for the compound "(2-Ethylpentyl)hydrazine dihydrochloride" have yielded consistent results for a structurally distinct molecule: (2-Ethylphenyl)hydrazine hydrochloride . Given the significant chemical difference between a "pentyl" (an aliphatic, five-carbon chain) and a "phenyl" (an aromatic, six-carbon ring) functional group, it is imperative to confirm the target compound before proceeding with the development of a detailed technical guide.

The information predominantly available pertains to (2-Ethylphenyl)hydrazine hydrochloride , a compound with established properties and applications. To ensure the scientific integrity and relevance of the final guide, please verify if this is the intended subject of your inquiry.

Key identifiers for (2-Ethylphenyl)hydrazine hydrochloride are provided below for your reference:

Property	Value
Molecular Formula	C₈H₁₂N₂·HCl or C₈H₁₃ClN₂
Molecular Weight	~172.66 g/mol
Synonyms	(o-ethylphenyl)hydrazine monohydrochloride, 2-Ethylphenylhydrazine HCl

We await your confirmation to ensure the subsequent technical guide is accurate and addresses your specific research needs. Upon clarification, a comprehensive document will be generated adhering to the outlined requirements for scientific rigor, detailed protocols, and data visualization.

An In-depth Technical Guide to the Solubility Profile of (2-Ethylphenyl)hydrazine Dihydrochloride

A Note on the Analyte: This guide focuses on (2-Ethylphenyl)hydrazine dihydrochloride. Publicly available scientific literature and chemical databases lack information on "(2-Ethylpentyl)hydrazine dihydrochloride." Given the detailed nature of the query, it is presumed that "(2-Ethylphenyl)hydrazine dihydrochloride" was the intended compound of interest. This compound is a significant intermediate in pharmaceutical synthesis.

Introduction

(2-Ethylphenyl)hydrazine and its salt forms, such as the dihydrochloride, are pivotal chemical intermediates. They are notably used in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) like Etodolac.[1][2] Understanding the solubility profile of (2-Ethylphenyl)hydrazine dihydrochloride is critical for its effective use in synthetic chemistry, particularly for reaction kinetics, purification, and formulation development. This guide provides a comprehensive overview of its physicochemical properties and solubility characteristics in aqueous and organic media, supplemented with field-proven experimental protocols for solubility determination.

Physicochemical Properties

A foundational understanding of the physicochemical properties of (2-Ethylphenyl)hydrazine dihydrochloride is essential for interpreting its solubility behavior.

Property	Value	References
Molecular Formula	C₈H₁₂N₂ · 2HCl	[]
Molecular Weight	172.66 g/mol (for the free base)	[4]
Appearance	White crystalline powder	-
Melting Point	178 °C (decomposes)	[1][]
Hydrogen Bond Donor Count	3	[4]
Hydrogen Bond Acceptor Count	2	[4]
SMILES	CCC1=CC=CC=C1NN.Cl	[][4]
InChI Key	HBHPTOKYVGZBAJ-UHFFFAOYSA-N	[][4]

Solubility Profile

The solubility of a compound is a function of its structure and the physicochemical properties of the solvent. As a dihydrochloride salt, (2-Ethylphenyl)hydrazine dihydrochloride's solubility is dictated by its ionic character and the polarity of the solvent.

Aqueous Solubility

(2-Ethylphenyl)hydrazine dihydrochloride is documented as being soluble in water . The high solubility in water is attributed to its ionic nature. In an aqueous medium, the dihydrochloride salt dissociates into the (2-Ethylphenyl)hydrazinium dication and two chloride anions. These ions are readily solvated by the highly polar water molecules through ion-dipole interactions, leading to dissolution.

The hydrazine moiety can also participate in hydrogen bonding with water molecules, further enhancing its aqueous solubility. The pH of the aqueous solution will significantly influence the solubility. In acidic to neutral conditions, the protonated hydrazine species will predominate, maintaining high solubility. However, at a sufficiently high pH, the free base, (2-Ethylphenyl)hydrazine, will be formed. This less polar species is expected to have significantly lower aqueous solubility.

Organic Solvent Solubility

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents are capable of hydrogen bonding and have high dielectric constants. It is anticipated that (2-Ethylphenyl)hydrazine dihydrochloride will exhibit moderate to good solubility in lower alcohols like methanol and ethanol. These solvents can solvate the ions of the salt, although likely less effectively than water. Hydrazine hydrate, a related compound, is miscible with ethanol.[5]

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): These solvents have high dipole moments but do not have acidic protons. While they can solvate cations well, their ability to solvate anions is limited. Therefore, the solubility of (2-Ethylphenyl)hydrazine dihydrochloride in these solvents is expected to be lower than in polar protic solvents.

• Nonpolar Solvents (e.g., Toluene, Hexane, Diethyl Ether, Chloroform): Due to the high polarity and ionic character of the dihydrochloride salt, it is expected to be insoluble or very slightly soluble in nonpolar solvents. The weak van der Waals forces of these solvents cannot overcome the strong ionic lattice energy of the salt. For instance, hydrazine hydrate is insoluble in chloroform and ether.[5]

Experimental Determination of Solubility

To obtain precise solubility data, experimental determination is necessary. The equilibrium solubility method is a standard approach.

Protocol for Equilibrium Solubility Determination

This protocol outlines the steps to determine the solubility of (2-Ethylphenyl)hydrazine dihydrochloride in a given solvent.

• Preparation of Saturated Solution:

  • Add an excess amount of (2-Ethylphenyl)hydrazine dihydrochloride to a known volume of the selected solvent in a sealed vial. The presence of undissolved solid is essential to ensure saturation.

  • Equilibrate the vials at a constant temperature (e.g., 25 °C) in a shaker or incubator for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pipette. To avoid aspirating solid particles, the pipette tip can be fitted with a filter.

  • Dilute the collected supernatant with a suitable solvent to a concentration within the linear range of the analytical method to be used.

• Quantification:

  • Analyze the concentration of the diluted sample using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or a spectrophotometric method.[6][7]

  • Prepare a calibration curve using standard solutions of known concentrations of (2-Ethylphenyl)hydrazine dihydrochloride.

• Calculation of Solubility:

  • From the calibration curve, determine the concentration of the diluted sample.

  • Calculate the original concentration in the saturated solution by applying the dilution factor. The result is the solubility of the compound in the chosen solvent at the specified temperature.

Workflow for Solubility Determination

Caption: Workflow for equilibrium solubility determination.

Factors Influencing Solubility

• Temperature: For most solid solutes, solubility increases with temperature. However, this relationship should be determined experimentally for each solvent system.

• pH: As discussed, pH is a critical factor for the aqueous solubility of (2-Ethylphenyl)hydrazine dihydrochloride. A decrease in pH will favor the ionic form and likely maintain or increase solubility, while an increase in pH will lead to the formation of the less soluble free base.

• Presence of Other Solutes: The presence of other salts or organic molecules in the solution can affect solubility through common ion effects or changes in the solvent's properties.

Conclusion

(2-Ethylphenyl)hydrazine dihydrochloride is a polar, ionic compound with high solubility in water. Its solubility in organic solvents is expected to be highly dependent on the solvent's polarity and hydrogen bonding capacity, with higher solubility in polar protic solvents and poor solubility in nonpolar solvents. For drug development and chemical synthesis applications, it is imperative to experimentally determine the solubility in the specific solvent systems being used. The protocols and principles outlined in this guide provide a robust framework for such investigations.

References

• PubChem. (n.d.). 2-Ethylphenylhydrazine Hydrochloride. National Center for Biotechnology Information. Retrieved from [Link]

• Shenyang East Chemical Science-Tech Co., Ltd. (2022, December 10). Chemical Properties and Dissolution of Hydrazine Hydrate. Retrieved from [Link]

• Sciencemadness Wiki. (2020, January 3). Hydrazine hydrochloride. Retrieved from [Link]

• Yu, H., et al. (2025, August 7). Continuous-Flow Process for the Synthesis of 2-Ethylphenylhydrazine Hydrochloride. Research Square. Retrieved from [Link]

• Keskin, C. S., et al. (2024, December 20). Experimental and Theoretical Study on Hydrazine Derivatives: Structural, Electronic, and Reactivity Analysis. Preprints.org. Retrieved from [Link]

• Krylov, V. A., & Grinberg, A. A. (2025, August 7). Chromatographic methods of determining hydrazine and its polar derivatives. ResearchGate. Retrieved from [Link]

• Google Patents. (n.d.). Novel method for synthesizing ethyl hydrazine dihydrochloride.

• Nagaraju, C., et al. (2015). Determination and validation of hydrazine content by spectrophotometric method in pharmaceutical drug substances. Der Pharmacia Lettre, 7(11), 286-294. Retrieved from [Link]

• Patel, V. R., & Desai, H. T. (2013). A developed process for the synthesis of 2-ethyl phenyl hydrazine hydrochloride, a key starting material for 7-ethyl tryptophol. Journal of Atoms and Molecules, 3(3), 520-523. Retrieved from [Link]

• Google Patents. (n.d.). The method that derivatization HPLC methods determine hydrazine hydrate.

• SIELC Technologies. (n.d.). A Fast and Sensitive Method for Residual Hydrazine Analysis in Pharmaceutical Samples. Retrieved from [Link]

• Patel, V. R., & Desai, H. T. (2013). A DEVELOPED PROCESS FOR THE SYNTHESIS OF 2-ETHYL PHENYL HYDRAZINE HYDROCHLORIDE, A KEY STARTING MATERIAL FOR 7-ETHYL TRYPTOPHOL. ResearchGate. Retrieved from [Link]

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Biological activity potential of branched alkyl hydrazines

An In-Depth Technical Guide to the Biological Activity Potential of Branched Alkyl Hydrazines

Executive Summary

Branched alkyl hydrazines and their derivatives represent a versatile class of compounds with significant, multifaceted biological activity. Historically recognized for their role as monoamine oxidase (MAO) inhibitors in the treatment of depression, their potential extends into oncology, infectious diseases, and neurology. This guide provides a comprehensive technical overview for researchers and drug development professionals, synthesizing current knowledge on their mechanisms of action, structure-activity relationships (SAR), and toxicological profiles. We delve into the causality behind experimental design and provide validated protocols for assessing their therapeutic potential, aiming to equip scientists with the foundational knowledge required to innovate within this promising chemical space.

Introduction: The Enduring Relevance of the Hydrazine Moiety

Hydrazine (N₂H₄) is a highly reactive, difunctional molecule that serves as a powerful building block for a vast array of biologically active compounds.[1] Its derivatives, particularly those incorporating branched alkyl chains and forming hydrazone linkages (–C=N–NH–), are central to modern medicinal chemistry.[2][3] The initial discovery of the antidepressant effects of isoniazid, an antitubercular agent, serendipitously revealed the potent monoamine oxidase (MAO) inhibitory properties of the hydrazine scaffold, paving the way for the first generation of antidepressant drugs like iproniazid and phenelzine.[4][5]

While early irreversible inhibitors were associated with significant side effects, modern research focuses on developing selective and reversible inhibitors with improved safety profiles.[4] Beyond MAO inhibition, branched alkyl hydrazines have demonstrated a wide spectrum of activities, including cytotoxic, antimicrobial, anticonvulsant, and anti-inflammatory effects, making them a rich area for therapeutic exploration.[6][7][8] This guide explores the core biological activities, underlying mechanisms, and the critical experimental workflows necessary to evaluate and harness the potential of these compounds.

Core Biological Activities and Therapeutic Targets

The structural plasticity of branched alkyl hydrazines allows them to interact with a diverse range of biological targets. The most well-characterized activities are detailed below.

Monoamine Oxidase (MAO) Inhibition

The primary and most extensively studied activity of hydrazine derivatives is the inhibition of monoamine oxidases (MAO-A and MAO-B). These enzymes are crucial for the degradation of monoamine neurotransmitters like serotonin, dopamine, and norepinephrine. Inhibition of MAO increases the synaptic availability of these neurotransmitters, forming the basis for treating depression and neurodegenerative disorders like Parkinson's disease.[4][9]

• Mechanism of Inhibition: Hydrazine-based inhibitors can be either reversible or irreversible.[10]

  • Irreversible inhibitors , such as phenelzine, form a stable covalent bond with the flavin cofactor of the enzyme, permanently deactivating it.[4] This non-selective and irreversible action can lead to side effects like the "cheese effect" (hypertensive crisis).

  • Reversible inhibitors bind non-covalently to the enzyme's active site, allowing for a more controlled and safer therapeutic profile.[2][4] Modern research focuses on developing potent, selective, and reversible inhibitors of either MAO-A (for depression) or MAO-B (for Parkinson's disease).[9][11]

• Structure-Activity Relationship (SAR): The substitution pattern on the aromatic rings of acylhydrazone derivatives significantly influences potency and selectivity. For instance, studies have shown that incorporating highly electronegative halogen substituents, such as fluorine and bromine, can dramatically increase inhibitory activity against MAO-B.[2][11] The hydrazide-hydrazone moiety itself is considered favorable for achieving competitive and reversible inhibition of MAO-B.[2]

Compound ID	Substituents	Target	IC₅₀ (µM)	Inhibition Type	Selectivity Index (MAO-A/MAO-B)	Reference
ACH10	A-ring: -Br, B-ring: -F	MAO-B	0.14	Competitive, Reversible	>714	[2][11]
ACH14	A-ring: -F, B-ring: -F	MAO-B	0.15	Competitive, Reversible	>667	[2][11]
Compound 14	4-methoxy, 2-chloro	MAO-A	0.001 (Kᵢ)	N/A	8.00 x 10⁻⁴	[9]
Compound 42	N/A	MAO-A	0.010 (Kᵢ)	N/A	5.40 x 10⁻⁶	[9]

Table 1: Comparative MAO inhibitory activity of selected hydrazine derivatives, demonstrating the high potency and selectivity achievable through targeted chemical modification.

Cytotoxic and Anticancer Activity

A growing body of research has identified promising cytotoxic potential in novel hydrazine derivatives against various human cancer cell lines.[12][13] Their mechanisms are often multifactorial, involving cell cycle arrest and the induction of oxidative stress.

• Mechanism of Action: Several pyrroloquinoxaline compounds featuring a hydrazine moiety have shown potent, sub-micromolar cytotoxicity.[12] Mechanistic studies revealed that these compounds can interrupt cell cycle progression and induce the generation of reactive oxygen species (ROS) in cancer cells, leading to apoptosis.[12] Other isatin-hydrazones have been identified as potent inhibitors of cyclin-dependent kinase 2 (CDK2), a key regulator of the cell cycle, acting as Type II ATP competitive inhibitors.[14]

• Clinical Context: While preclinical studies are promising, the clinical application of hydrazines in oncology has a complex history. Hydrazine sulfate has been studied in patients with advanced cancers, but large, placebo-controlled trials in non-small-cell lung cancer and colorectal cancer failed to demonstrate any significant benefit in survival or quality of life.[15][16] This underscores the critical importance of rational drug design to develop novel derivatives with improved efficacy and target specificity over simple hydrazine salts.

Compound ID	Cancer Cell Line	IC₅₀ (µM)	Proposed Mechanism	Reference
Compound 9	SKOV-3 (Ovarian)	Sub-micromolar	ROS Induction, Cell Cycle Arrest	[12]
Compound 12	HCT116 (Colorectal)	Sub-micromolar	ROS Induction, Cell Cycle Arrest	[12]
Compound 4j	MCF7 (Breast)	1.51	CDK2 Inhibition	[14]
Compound 4e	MCF7 (Breast)	5.46	CDK2 Inhibition	[14]

Table 2: Summary of cytotoxicity data for novel hydrazine derivatives, highlighting their potential as anticancer agents through mechanisms like ROS induction and kinase inhibition.

Antimicrobial and Other Activities

The hydrazone scaffold is a well-established pharmacophore in antimicrobial drug discovery.

• Antitubercular Activity: Isoniazid, a cornerstone of tuberculosis treatment, is a pro-drug that contains a hydrazine group.[1] Many novel hydrazide-hydrazones have been synthesized and show potent activity against Mycobacterium tuberculosis, including isoniazid-resistant strains.[6]

• General Antimicrobial Effects: Hydrazide derivatives have demonstrated broad-spectrum antibacterial and antifungal activity by disrupting bacterial cell walls and key metabolic processes.[7]

• Neurological and Other Activities: Various hydrazone derivatives have also been reported to possess anticonvulsant, analgesic, and anti-inflammatory properties, highlighting the broad therapeutic potential of this chemical class.[6]

Metabolism, Pharmacokinetics, and Toxicology

A thorough understanding of the metabolic fate and potential toxicity of branched alkyl hydrazines is paramount for their development as safe and effective therapeutics.

Metabolic Pathways

Hydrazines undergo complex metabolism primarily in the liver, catalyzed by enzymes such as cytochrome P450 (CYP450) and monoamine oxidase (MAO).[17]

• Oxidative Metabolism: The metabolism of alkyl hydrazines can generate highly reactive carbon-centered free radicals.[17][18] This process can lead to the irreversible inactivation of CYP450 enzymes, a phenomenon known as "suicide inactivation," which can compromise the metabolism of other co-administered drugs.[17][19]

• Acetylation: For some hydrazines like isoniazid, the rate of acetylation (fast vs. slow acetylators) is a key determinant of metabolism and can influence the risk of hepatotoxicity.[17]

Metabolic activation of alkyl hydrazines leading to potential toxicity.

Toxicological Profile

Hydrazines are known to induce a variety of toxic insults, and their safety must be rigorously evaluated.[17]

• Hepatotoxicity: Liver toxicity is a significant concern, often linked to the formation of reactive metabolites that deplete glutathione and cause oxidative stress.[17][20] This can result in fatty liver and focal hepatic necrosis.[21]

• Neurotoxicity: Acute exposure can cause CNS effects such as tremors and seizures.[5] This is believed to result from the disruption of the equilibrium between the excitatory neurotransmitter glutamate and the inhibitory neurotransmitter GABA, often by inhibiting pyridoxine (vitamin B6), a necessary cofactor for GABA synthesis.[21]

• Carcinogenicity: The International Agency for Research on Cancer (IARC) has determined that hydrazine and some of its derivatives are possibly carcinogenic to humans, based largely on animal studies.

Toxicological Endpoint	Compound(s)	Key Findings	Reference(s)
Acute Toxicity / Lethality	Hydrazine, 1,1-dimethylhydrazine	Inhalation and oral exposure can be lethal in animal models.	[22]
Hepatotoxicity	Hydrazine, Isoniazid	Dose-related increase in liver triglycerides; depletion of glutathione. Linked to reactive metabolite formation.	[17][20]
Neurotoxicity	Hydrazine-containing compounds	Seizures, tremors. Mechanism involves inhibition of GABA synthesis via pyridoxine antagonism.	[21]
Carcinogenicity	Hydrazine, 1,1-dimethylhydrazine	Determined to be probable/possible human carcinogens by IARC and EPA based on animal data.

Table 3: Overview of key toxicological endpoints for hydrazine compounds.

Experimental Evaluation: Protocols and Methodologies

Rigorous and validated experimental protocols are essential for characterizing the biological activity and safety of novel branched alkyl hydrazine derivatives.

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• 4. Synthesis of New Hydrazone Derivatives for MAO Enzymes Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Guide: Storage Conditions & Shelf Life of (2-Ethylpentyl)hydrazine Dihydrochloride

This guide serves as an authoritative technical reference for the storage, stability, and handling of (2-Ethylpentyl)hydrazine dihydrochloride , a specialized alkylhydrazine building block.[1]

[1]

Executive Summary & Compound Profile

(2-Ethylpentyl)hydrazine dihydrochloride is a branched aliphatic hydrazine salt used primarily as a building block in the synthesis of pharmaceutical candidates (e.g., enzyme inhibitors requiring hydrophobic side chains).[1] Unlike its free base counterpart, which is an unstable liquid prone to rapid oxidation, the dihydrochloride salt offers enhanced thermal and oxidative stability, provided specific environmental controls are maintained.

Physicochemical Identity

Parameter	Specification
Chemical Name	(2-Ethylpentyl)hydrazine dihydrochloride
CAS Number	2044707-26-6
Molecular Formula	C H Cl N (C H N [1] · 2HCl)
Molecular Weight	203.15 g/mol
Physical State	White to off-white crystalline solid
Chirality	The C2 position is a stereocenter.[1] Unless specified as an enantiomer, commercial batches are typically racemic.[1]
Solubility	Highly soluble in water, DMSO, Methanol; insoluble in non-polar solvents (Hexane, Toluene).

Critical Degradation Mechanisms

To maximize shelf life, researchers must understand the causality of degradation. This compound faces three primary threats: Oxidative Deamination , Hygroscopic Hydrolysis , and Carbonyl Condensation .

Mechanism of Failure

• Oxidation (Air Sensitivity): Even as a salt, the hydrazine moiety (-NH-NH

  ) is a reducing agent.[1] Exposure to atmospheric oxygen, catalyzed by trace metals or light, leads to the formation of the corresponding azo compounds or oxidative cleavage.

• Hygroscopicity: The dihydrochloride form is highly hygroscopic.[1] Moisture absorption dissociates the crystal lattice, creating a localized acidic solution (micro-droplets) that accelerates hydrolysis and promotes disproportionation.

• Carbonyl Scavenging: Hydrazines are potent nucleophiles.[1] If stored near volatile ketones (e.g., Acetone) or aldehydes, they will irreversibly form hydrazones, rendering the reagent useless.

Visualization: Degradation Pathways

The following diagram illustrates the chemical fate of the molecule under poor storage conditions.

Caption: Degradation pathways showing the transition from stable salt to inactive impurities via moisture and oxidation.

Storage Protocol & Shelf Life

This protocol is designed to achieve a 24-month shelf life with >98% purity retention.[1]

Primary Storage Conditions

Variable	Requirement	Rationale
Temperature	-20°C (± 5°C)	Slows kinetic rate of oxidation and prevents thermal disproportionation.[1]
Atmosphere	Inert Gas (Argon/Nitrogen)	Displaces O and moisture.[1] Argon is preferred (heavier than air) for solid reagents.[1]
Container	Amber Glass Vial	Blocks UV light which can catalyze radical oxidation of the N-N bond.[1]
Closure	Teflon-lined Cap + Parafilm	Ensures a hermetic seal against moisture ingress.[1]
Desiccation	Required	Store the vial inside a secondary jar containing silica gel or molecular sieves.

Shelf Life Estimation[1]

• Optimal Conditions (-20°C, Argon, Dry): 24 Months.[1]

• Sub-Optimal (4°C, Air, Dark): 6–12 Months (Risk of yellowing/clumping).[1]

• Poor (RT, Air, Light): < 1 Month (Rapid degradation likely).[1]

Re-Test Criteria

Perform a Quality Control (QC) check every 12 months or before a critical synthesis campaign.

• Visual Inspection: The powder must be white/off-white.[1] Yellow/Orange discoloration indicates oxidation.[1] Clumping/Liquefaction indicates moisture failure.[1]

• 1H-NMR (DMSO-d6): Check for the integrity of the 2-ethylpentyl alkyl signals and the hydrazine protons (broad peaks around 8-10 ppm). Look for hydrazone impurity peaks (sharp singlets >7 ppm).[1]

• Solubility Test: Should dissolve clearly in water.[1] Turbidity suggests degradation.[1]

Operational Workflow: Handling & Aliquoting

Hydrazine salts are toxic and potential genotoxins.[1] The following workflow ensures user safety and reagent integrity.

"Zero-Contact" Handling Protocol

Safety Note: Always wear double nitrile gloves, a lab coat, and safety glasses.[1] Handle exclusively in a chemical fume hood.

• Equilibration: Allow the frozen vial to warm to Room Temperature (RT) inside a desiccator before opening. Reason: Opening a cold vial condenses atmospheric water onto the solid immediately.[1]

• Inert Sampling: Flush the headspace with Argon before and after removing the required amount.[1]

• Tooling: Use anti-static plastic spatulas or glass.[1] Avoid metal spatulas if possible to prevent trace metal catalysis of oxidation.[1]

Visualization: Handling Lifecycle

Caption: Standard Operating Procedure (SOP) for handling hygroscopic hydrazine salts to prevent moisture contamination.

Synthesis & Application Context

When using (2-Ethylpentyl)hydrazine dihydrochloride in synthesis:

• Free Base Liberation: The dihydrochloride is a stable storage form.[1] To react, it typically requires 2.0 - 2.5 equivalents of base (e.g., Triethylamine, NaOAc, or K

  CO ) in situ to liberate the nucleophilic hydrazine species.[1]

• Solvent Compatibility: Compatible with polar solvents (MeOH, EtOH, DMF, DMSO). Avoid Acetone or MEK (Methyl Ethyl Ketone) as solvents, as they will react with the hydrazine.

References

• Ragnarsson, U. (2001).[1] Synthetic methodology for alkyl hydrazines. Chemical Society Reviews, 30(4), 205-213.[1] (General methodology for hydrazine stability).

• ICH Guidelines. (2003).[1] Stability Testing of New Drug Substances and Products Q1A(R2). International Council for Harmonisation.[1] Retrieved from [Link]

Sources

• 1. Aliphatic compounds - page20 - Labseeker [labseeker.com]

Literature review of 2-ethylpentyl functional group chemistry

An In-Depth Technical Guide to the Chemistry of the 2-Ethylpentyl Functional Group

Introduction: Understanding the 2-Ethylpentyl Moiety

In the landscape of organic chemistry, functional groups are the epicenters of reactivity, dictating the physical and chemical properties of a molecule.[1][2] The 2-ethylpentyl group, a seven-carbon branched alkyl substituent, presents a unique structural motif that significantly influences molecular behavior. Its structure, characterized by branching at the C2 position relative to its point of attachment, imparts considerable steric bulk. This guide provides a comprehensive exploration of the synthesis, reactivity, and application of the 2-ethylpentyl functional group, offering field-proven insights for researchers and drug development professionals.

The core of the 2-ethylpentyl group's chemical personality lies in its architecture. The ethyl group at the second position of the pentyl chain creates a sterically hindered environment around the point of attachment. This bulkiness is not merely a passive feature; it actively governs reaction kinetics and mechanistic pathways, often favoring or inhibiting specific transformations. Understanding this steric influence is paramount to effectively utilizing this functional group in synthesis and molecular design.

Caption: Steric hindrance imparted by the 2-ethylpentyl group.

Part 1: Synthesis of 2-Ethylpentyl-Containing Compounds

The construction of molecules containing the 2-ethylpentyl group relies on established carbon-carbon bond-forming reactions. The choice of synthetic route is dictated by the desired functionality at the C1 position. Two primary strategies involve building the carbon skeleton via alkylation or through condensation reactions.

Malonic Ester Synthesis for Carboxylic Acid Derivatives

A classic and versatile method for preparing α-substituted carboxylic acids is the malonic ester synthesis.[3] This pathway is particularly effective for creating the sterically congested α-carbon of a 2-ethylpentanoic acid derivative.

Causality Behind Experimental Choices:

• Base Selection: Sodium ethoxide is used to deprotonate diethyl malonate. It is a strong enough base to form the enolate quantitatively, and since the solvent is ethanol, any transesterification side-reaction does not change the product.

• Sequential Alkylation: A stepwise alkylation is crucial. Introducing the less sterically demanding propyl group first, followed by the ethyl group, can sometimes be more efficient than the reverse, although both are feasible. This minimizes potential side reactions from the bulkier electrophile.

• Hydrolysis and Decarboxylation: Saponification with a strong base (NaOH) followed by acidification hydrolyzes both ester groups to a diacid. Upon heating, this β-keto acid analogue readily decarboxylates to yield the final carboxylic acid product.

• Enolate Formation: In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve sodium metal (1.0 eq) in absolute ethanol under an inert atmosphere (N₂) to prepare sodium ethoxide.

• First Alkylation: Cool the sodium ethoxide solution in an ice bath and add diethyl malonate (1.0 eq) dropwise. Allow the mixture to stir for 30 minutes. Add 1-bromopropane (1.0 eq) dropwise and then heat the mixture to reflux for 2-3 hours until the reaction is complete (monitored by TLC).

• Second Alkylation: Cool the reaction mixture and add a second equivalent of sodium ethoxide solution. After stirring for 30 minutes, add bromoethane (1.0 eq) and reflux for another 2-3 hours.

• Workup & Saponification: After cooling, pour the reaction mixture into water and extract with diethyl ether to remove unreacted alkyl halides. Add sodium hydroxide (3.0 eq) to the aqueous layer and heat to reflux for 4 hours to saponify the ester.

• Decarboxylation: Cool the basic solution and acidify carefully with concentrated HCl until the pH is ~1-2. Heat the acidic mixture gently to promote decarboxylation, which is evident by the evolution of CO₂ gas.

• Isolation: After gas evolution ceases, cool the mixture and extract the 2-ethylpentanoic acid product with diethyl ether. Dry the organic extracts over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure to yield the crude product, which can be purified by distillation.

Aldol Condensation and Hydrogenation for Alcohols

The synthesis of 2-ethyl-1-pentanol, a primary alcohol, is often achieved industrially through the aldol condensation of n-butyraldehyde, followed by dehydration and hydrogenation.[][5]

Causality Behind Experimental Choices:

• Base-Catalyzed Condensation: A base catalyst promotes the formation of an enolate from one molecule of n-butyraldehyde, which then attacks the carbonyl carbon of a second molecule.

• Dehydration: The resulting aldol addition product readily dehydrates under the reaction conditions to form an α,β-unsaturated aldehyde (2-ethyl-2-hexenal).

• Hydrogenation: The subsequent hydrogenation step reduces both the carbon-carbon double bond and the aldehyde functionality to yield the saturated primary alcohol, 2-ethylhexanol (a close analog).[5][6] A bifunctional catalyst, such as Ni on a support, is often used to facilitate both the condensation and hydrogenation in a more direct process.[5]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Functional Groups Names, Properties, and Reactions – Introductory Chemistry [uen.pressbooks.pub]
• 3. Ethyl 2-Ethylpentanoate|CAS 43164-26-7 [benchchem.com]
• 5. Direct synthesis of 2-ethylhexanol via n-butanal aldol condensation–hydrogenation reaction integration over a Ni/Ce-Al2O3 bifunctional catalyst - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of (2-Ethylpentyl)hydrazine Dihydrochloride: A Detailed Guide for Researchers

This document provides a comprehensive guide to the synthesis of (2-Ethylpentyl)hydrazine Dihydrochloride, a valuable building block in pharmaceutical and chemical research. The protocols and application notes presented herein are designed for researchers, scientists, and drug development professionals, offering in-depth technical details and the scientific rationale behind the experimental choices.

Introduction to Alkylhydrazines and Synthetic Strategies

Alkylhydrazines are a class of organic compounds characterized by an alkyl group attached to a hydrazine moiety. These compounds serve as important intermediates in the synthesis of a wide array of heterocyclic compounds and are integral to the development of various pharmaceuticals. The synthesis of monosubstituted alkylhydrazines, such as (2-Ethylpentyl)hydrazine, requires careful consideration of reaction conditions to avoid the formation of undesired di- and tri-substituted byproducts.

Two primary synthetic strategies for the preparation of (2-Ethylpentyl)hydrazine are presented in this guide:

• Alkylation of a Protected Hydrazine: This classic and reliable method involves the use of a hydrazine derivative where one or both nitrogen atoms are protected with a removable group, most commonly the tert-butoxycarbonyl (Boc) group. This strategy offers excellent control over the degree of alkylation, primarily yielding the desired monoalkylated product.

• Reductive Amination of an Aldehyde: This approach involves the condensation of an aldehyde, in this case, 2-ethylpentanal, with hydrazine to form a hydrazone intermediate. Subsequent reduction of the carbon-nitrogen double bond of the hydrazone yields the target hydrazine.

The choice between these methods will depend on the availability of starting materials, desired purity, and the scale of the synthesis.

Strategy 1: Alkylation of N,N'-Bis(tert-butoxycarbonyl)hydrazine

This strategy is a robust method for the synthesis of mono-alkylhydrazines, offering high selectivity and good yields. The use of the di-Boc protecting group ensures that only one nitrogen atom is available for alkylation after mono-deprotonation. The subsequent acidic workup conveniently removes the protecting groups and forms the desired dihydrochloride salt.

Mechanistic Rationale

The synthesis proceeds in three key stages:

• Deprotonation: A strong base, such as sodium hydride (NaH) or n-butyllithium (n-BuLi), is used to selectively remove a proton from one of the nitrogen atoms of N,N'-bis(tert-butoxycarbonyl)hydrazine. This generates a nucleophilic anion.

• Alkylation: The resulting anion undergoes a nucleophilic substitution (SN2) reaction with a suitable 2-ethylpentyl electrophile, typically 2-ethylpentyl bromide or iodide. The sterically hindered nature of the 2-ethylpentyl group favors this reaction pathway.

• Deprotection and Salt Formation: The Boc protecting groups are labile under acidic conditions. Treatment with hydrochloric acid (HCl) cleaves the carbamate groups, releasing carbon dioxide and tert-butanol, to yield the free hydrazine, which is then protonated by the excess acid to form the stable dihydrochloride salt.[1][2][3]

Visualization of the Synthetic Workflow

Caption: Workflow for the synthesis via alkylation of a protected hydrazine.

Detailed Experimental Protocol

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (mmol)	Volume/Mass
N,N'-Bis(tert-butoxycarbonyl)hydrazine	232.28	10.0	2.32 g
Sodium Hydride (60% dispersion in oil)	40.00	11.0	0.44 g
2-Ethylpentyl Bromide	179.10	10.5	1.88 g
Anhydrous Tetrahydrofuran (THF)	-	-	50 mL
Hydrochloric Acid (concentrated, 37%)	36.46	-	~10 mL
Diethyl Ether	-	-	As needed

Procedure:

• Reaction Setup: To a dry 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add N,N'-bis(tert-butoxycarbonyl)hydrazine (2.32 g, 10.0 mmol) and anhydrous THF (50 mL).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (0.44 g of 60% dispersion, 11.0 mmol) portion-wise over 15 minutes. Allow the mixture to stir at 0 °C for 30 minutes, during which time hydrogen gas will evolve.

• Alkylation: Add 2-ethylpentyl bromide (1.88 g, 10.5 mmol) dropwise to the reaction mixture at 0 °C. After the addition is complete, allow the reaction to warm to room temperature and stir for 12-18 hours.

• Quenching: Carefully quench the reaction by the slow addition of water (10 mL).

• Extraction: Transfer the mixture to a separatory funnel and add diethyl ether (50 mL). Wash the organic layer with water (2 x 25 mL) and brine (25 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-(2-Ethylpentyl)-N,N'-bis(tert-butoxycarbonyl)hydrazine.

• Deprotection and Salt Formation: Dissolve the crude intermediate in diethyl ether (20 mL) and cool to 0 °C. Add concentrated hydrochloric acid (10 mL) dropwise with vigorous stirring. A white precipitate will form.

• Isolation: Continue stirring for 1 hour at 0 °C, then filter the solid. Wash the filter cake with cold diethyl ether (3 x 10 mL) and dry under vacuum to yield (2-Ethylpentyl)hydrazine dihydrochloride as a white crystalline solid.

Strategy 2: Reductive Amination of 2-Ethylpentanal

This two-step, one-pot procedure offers a more direct route to the target molecule, starting from the corresponding aldehyde. The key is the selective reduction of the hydrazone intermediate without over-reduction.[4]

Mechanistic Rationale

• Hydrazone Formation: 2-Ethylpentanal reacts with hydrazine in a condensation reaction to form 2-ethylpentanal hydrazone.[5] This reaction is typically acid-catalyzed and involves the nucleophilic attack of hydrazine on the carbonyl carbon, followed by dehydration.

• Reduction: The C=N double bond of the hydrazone is then selectively reduced to a single bond. A variety of reducing agents can be employed, with α-picoline-borane being a mild and effective option that avoids the harsh conditions of methods like the Wolff-Kishner reduction, which would lead to the corresponding alkane.[4][6]

• Salt Formation: The resulting (2-Ethylpentyl)hydrazine free base is then converted to its dihydrochloride salt by treatment with hydrochloric acid.

Visualization of the Synthetic Pathway

Caption: Synthetic pathway via reductive amination of 2-ethylpentanal.

Detailed Experimental Protocol

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (mmol)	Volume/Mass
2-Ethylpentanal	114.19	10.0	1.14 g
Hydrazine Hydrate (~64%)	50.06	12.0	0.94 mL
α-Picoline-Borane Complex	106.94	15.0	1.60 g
Methanol	-	-	50 mL
Glacial Acetic Acid	-	-	2-3 drops
Hydrochloric Acid in Diethyl Ether (2M)	-	-	As needed
Diethyl Ether	-	-	As needed

Procedure:

• Hydrazone Formation: In a 250 mL round-bottom flask, dissolve 2-ethylpentanal (1.14 g, 10.0 mmol) in methanol (30 mL). Add a catalytic amount of glacial acetic acid (2-3 drops). To this solution, add hydrazine hydrate (0.94 mL, ~12.0 mmol) dropwise at room temperature. Stir the reaction mixture for 2 hours.

• Reduction: Cool the reaction mixture to 0 °C in an ice bath. Add α-picoline-borane complex (1.60 g, 15.0 mmol) portion-wise over 20 minutes. After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 12 hours.

• Workup: Remove the methanol under reduced pressure. To the residue, add 1M sodium hydroxide solution (20 mL) and extract with diethyl ether (3 x 30 mL).

• Purification of Free Base: Combine the organic extracts, wash with brine (20 mL), dry over anhydrous potassium carbonate, filter, and concentrate under reduced pressure to obtain the crude (2-Ethylpentyl)hydrazine free base.

• Salt Formation: Dissolve the crude hydrazine in a minimal amount of diethyl ether and cool to 0 °C. Add a 2M solution of HCl in diethyl ether dropwise until no further precipitation is observed.

• Isolation: Filter the resulting white solid, wash with cold diethyl ether, and dry under vacuum to afford (2-Ethylpentyl)hydrazine dihydrochloride.

Characterization and Data

The final product should be characterized by standard analytical techniques to confirm its identity and purity.

• Melting Point: Determination of the melting point can provide a preliminary indication of purity.

• NMR Spectroscopy (¹H and ¹³C): Provides detailed structural information. The ¹H NMR spectrum should show characteristic signals for the ethyl and pentyl groups, as well as broad signals for the N-H protons.

• Mass Spectrometry: Confirms the molecular weight of the free base.

• Elemental Analysis: Determines the elemental composition and confirms the stoichiometry of the dihydrochloride salt.

Safety Precautions

• Hydrazine and its derivatives are toxic and potentially carcinogenic. All manipulations should be carried out in a well-ventilated fume hood. Appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn at all times.

• Sodium hydride is a flammable solid and reacts violently with water. It should be handled with care under an inert atmosphere.

• Strong acids and bases are corrosive. Handle with caution.

References

• Bredihhin, A., Groth, U. M., & Mäeorg, U. (2007). Efficient Methodology for Selective Alkylation of Hydrazine Derivatives. Organic Letters, 9(6), 1097–1099.
• Kawase, Y., Yamagishi, T., Kato, J. Y., Kutsuma, T., Kataoka, T., Iwakuma, T., & Yokomatsu, T. (2014). Reductive Alkylation of Hydrazine Derivatives with α-Picoline-Borane and Its Applications to the Syntheses of Useful Compounds Related to Active Pharmaceutical Ingredients. Synthesis, 46(04), 455-464.

• Bredihhin, A., Groth, U. M., & Mäeorg, U. (2007). Efficient Methodology for Selective Alkylation of Hydrazine Derivatives. Organic Letters, 9(6), 1097–1099. [Link]

• Google Patents. (n.d.). Synthesis method for pharmaceutically acceptable salt of alkylhydrazine.

• Organic Syntheses. (n.d.). Hydrazine, 1,2-dimethyl-, dihydrochloride. Retrieved February 15, 2026, from [Link]

• Total Synthesis. (n.d.). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Retrieved February 15, 2026, from [Link]

• Dieter, R. K., & Datar, R. (2006). Facile synthesis of mono-, di-, and trisubstituted alpha-unbranched hydrazines. The Journal of Organic Chemistry, 71(9), 3627–3629.

• Organic Chemistry Portal. (n.d.). Synthesis of Hydrazine Derivatives (Hydrazides). Retrieved February 15, 2026, from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection. Retrieved February 15, 2026, from [Link]

• Wikipedia. (n.d.). Wolff–Kishner reduction. Retrieved February 15, 2026, from [Link]

• Google Patents. (n.d.). Preparation process of 2-tolylhydrazine hydrochloride.

• Comprehensive Investigation of the Potential of Hydrazine and its Derivatives for the Synthesis of Various Molecules with Biolog. (n.d.). Retrieved February 15, 2026, from [Link]

• Chemistry LibreTexts. (2020, May 30). 19.9: Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction. Retrieved February 15, 2026, from [Link]

• Google Patents. (n.d.). Manufacture of hydrazine dihydrohalides.
• Patel, V. R., & Desai, H. T. (2013). A DEVELOPED PROCESS FOR THE SYNTHESIS OF 2-ETHYL PHENYL HYDRAZINE HYDROCHLORIDE, A KEY STARTING MATERIAL FOR 7-ETHYL TRYPTOPHOL.
• Google Patents. (n.d.). Preparation of 1,2-diacyl-2-(T-alkyl) hydrazines.

• ResearchGate. (n.d.). A DEVELOPED PROCESS FOR THE SYNTHESIS OF 2-ETHYL PHENYL HYDRAZINE HYDROCHLORIDE, A KEY STARTING MATERIAL FOR 7-ETHYL TRYPTOPHOL. Retrieved February 15, 2026, from [Link]

• Patel, V. R., & Desai, H. T. (2013). a developed process for the synthesis of 2-ethyl phenyl hydrazine hydrochloride, a key starting material for 7-ethyl tryptophol.
• Aitken, R. A., & Slawin, A. M. Z. (2022). tert-Butyl Carbazate (N-Boc-Hydrazine). Molbank, 2022(4), M1482.

• ResearchGate. (n.d.). Alkylation of tert-butyl lithiohydrazones of aldehydes and ketones. Retrieved February 15, 2026, from [Link]

• PubMed. (n.d.). The effect of hydrazide linkers on hyaluronan hydrazone hydrogels. Retrieved February 15, 2026, from [Link]

• PubChem. (n.d.). (2S)-2-ethylpentanal. Retrieved February 15, 2026, from [Link]

• Kalia, J., & Raines, R. T. (2008). Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH. ChemBioChem, 9(10), 1588–1593.

• MDPI. (2022). tert-Butyl Carbazate (N-Boc-Hydrazine). Retrieved February 15, 2026, from [Link]

• Organic Syntheses. (n.d.). Carbazic acid, tert-butyl ester. Retrieved February 15, 2026, from [Link]

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Application Note: Preparation of (2-Ethylpentyl)hydrazine Free Base from Dihydrochloride Salt

Introduction

(2-Ethylpentyl)hydrazine and its derivatives are important intermediates in the synthesis of various pharmacologically active compounds and other specialty chemicals. The dihydrochloride salt is a common commercially available form, prized for its stability and ease of handling compared to the more reactive free base. However, for many synthetic applications, the free base is the required reactant. This document provides a detailed, reliable protocol for the quantitative conversion of (2-Ethylpentyl)hydrazine dihydrochloride to its free base form. The causality behind each step is explained to ensure a thorough understanding of the process, promoting both safety and reproducibility.

Hydrazine derivatives, as a class, are known for their reactivity and potential toxicity, necessitating careful handling and adherence to strict safety protocols.[1] They can act as reducing agents and may exhibit hazardous properties, including potential carcinogenicity.[1] This guide is intended for researchers, scientists, and drug development professionals with a foundational understanding of synthetic organic chemistry and laboratory safety procedures.

Health and Safety Precautions

WARNING: Hydrazine derivatives are classified as hazardous materials and must be handled with extreme caution.[2] They are corrosive, toxic, and may be carcinogenic.[2] All manipulations should be performed in a well-ventilated chemical fume hood while wearing appropriate personal protective equipment (PPE), including a lab coat, chemical-resistant gloves (nitrile is a suitable option), and splash-proof safety goggles.[2][3] An accessible safety shower and eyewash station are mandatory.

In case of exposure:

• Skin contact: Immediately wash the affected area with copious amounts of water and seek medical attention.[3]

• Eye contact: Flush eyes with water for at least 15 minutes and seek immediate medical attention.[3]

• Inhalation: Move to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.[3]

• Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[4]

For comprehensive safety information, consult the Safety Data Sheet (SDS) for (2-Ethylpentyl)hydrazine dihydrochloride and the free base.[4][5]

Materials and Equipment

Reagents and Chemicals

Reagent/Chemical	Grade	Supplier	Notes
(2-Ethylpentyl)hydrazine dihydrochloride	≥98%	Commercially Available	Starting material.
Sodium hydroxide (NaOH)	Reagent	Commercially Available	Used to neutralize the hydrochloride salt.
Dichloromethane (DCM)	ACS	Commercially Available	Extraction solvent.
Deionized Water	N/A	In-house	Used for dissolving the salt and washing.
Anhydrous Sodium Sulfate (Na₂SO₄)	Reagent	Commercially Available	Drying agent.
Inert Gas (Nitrogen or Argon)	High Purity	Commercially Available	To prevent oxidation.[6]

Equipment

• Round-bottom flask (appropriate size for the reaction scale)

• Magnetic stirrer and stir bar

• Separatory funnel

• Beakers and graduated cylinders

• Rotary evaporator

• pH paper or pH meter

• Standard laboratory glassware

Experimental Protocol

This protocol details the liberation of the (2-Ethylpentyl)hydrazine free base from its dihydrochloride salt through a simple acid-base extraction. The underlying principle is the deprotonation of the hydrazine salt using a suitable base to yield the water-insoluble free base, which can then be extracted into an organic solvent.

Reaction Scheme

The chemical transformation is a straightforward acid-base reaction:

(C₂H₅)(C₅H₁₁)N₂H₂·2HCl + 2NaOH → (C₂H₅)(C₅H₁₁)N₂H + 2NaCl + 2H₂O

Step-by-Step Procedure

• Dissolution of the Salt: In a round-bottom flask, dissolve a known quantity of (2-Ethylpentyl)hydrazine dihydrochloride in deionized water. A typical concentration is 1 gram of the salt per 10-20 mL of water. Stir the mixture at room temperature until all the solid has dissolved. The dihydrochloride salt is generally soluble in water.[1]

• Basification: While stirring, slowly add a 2 M aqueous solution of sodium hydroxide (NaOH) dropwise to the dissolved salt solution. Monitor the pH of the aqueous layer using pH paper or a pH meter. Continue adding the NaOH solution until the pH is greater than 10. This ensures the complete deprotonation of the hydrazine.

• Extraction of the Free Base: Transfer the resulting biphasic mixture to a separatory funnel. Add an equal volume of dichloromethane (DCM) to the separatory funnel. Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup. Allow the layers to separate completely. The organic layer (DCM) containing the free base will be the bottom layer.

• Separation and Further Extraction: Drain the lower organic layer into a clean, dry Erlenmeyer flask. To maximize the yield, perform two additional extractions of the aqueous layer with fresh portions of DCM (each portion being approximately half the volume of the initial DCM extraction). Combine all the organic extracts.

• Drying the Organic Extract: Add anhydrous sodium sulfate (Na₂SO₄) to the combined organic extracts and swirl gently. Continue adding the drying agent until it no longer clumps together, indicating that all the water has been absorbed.

• Solvent Removal: Filter the dried organic solution to remove the sodium sulfate. Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the dichloromethane. The remaining residue is the (2-Ethylpentyl)hydrazine free base.

Workflow Diagram

Caption: Experimental workflow for the preparation of (2-Ethylpentyl)hydrazine free base.

Characterization

The identity and purity of the resulting free base can be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic N-H stretching frequencies of the hydrazine functional group.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.[7][8]

Troubleshooting

Problem	Possible Cause	Solution
Incomplete dissolution of the starting material.	Insufficient solvent.	Add more deionized water in small increments until the solid dissolves completely. Gentle warming may also be applied, but ensure the solution is cooled before basification.
Emulsion formation during extraction.	Vigorous shaking.	Allow the mixture to stand for a longer period. Gentle swirling or the addition of a small amount of brine (saturated NaCl solution) can help to break the emulsion.
Low yield of the free base.	Incomplete basification or extraction.	Ensure the pH of the aqueous layer is >10. Perform at least three extractions with the organic solvent to maximize recovery.
Product is an oil instead of a solid.	The free base may be a low-melting solid or an oil at room temperature.	This is not necessarily a problem. Proceed with characterization to confirm the identity and purity of the product.

Storage and Handling of the Free Base

The (2-Ethylpentyl)hydrazine free base is expected to be more reactive and less stable than its dihydrochloride salt. It is recommended to store the free base under an inert atmosphere (nitrogen or argon) at low temperatures (2-8 °C) to minimize degradation.[4] Avoid exposure to air and light.[2] Due to its hazardous nature, always handle the free base in a fume hood with appropriate PPE.[2]

Conclusion

This application note provides a comprehensive and reliable protocol for the preparation of (2-Ethylpentyl)hydrazine free base from its dihydrochloride salt. By following the detailed steps and adhering to the safety precautions, researchers can confidently and safely generate the free base for their synthetic needs. The emphasis on understanding the chemical principles behind each step is intended to empower scientists to adapt and troubleshoot the procedure as necessary for their specific applications.

References

• DTIC. (n.d.). Safety and Handling of Hydrazine.
• Benchchem. (2025). Technical Support Center: Working with Hydrazine Derivatives in Aqueous Solutions.
• Environmental Health & Safety. (n.d.). Hydrazine Standard Operating Procedure Template.
• Laboratory Safety. (2018, July 16). Standard Operating Procedure (SOP).
• Sigma-Aldrich. (2025, November 11). SAFETY DATA SHEET.
• Merck Millipore. (n.d.). SAFETY DATA SHEET.
• Thermo Fisher Scientific. (2025, August 13). Hydrazine hydrate - SAFETY DATA SHEET.
• Yu, et al. (2025, August 7). Continuous-Flow Process for the Synthesis of 2-Ethylphenylhydrazine Hydrochloride. ACS Omega.
• CymitQuimica. (n.d.). CAS 19398-06-2: Hydrazine, (2-ethylphenyl)-, hydrochloride (1:1).
• AquaPhoenix Scientific. (2024, January 9). Safety Data Sheet: R-5005, R-5005A, R-5005B, R-5005C, R-5005D, R-5005N.
• Thermo Fisher Scientific. (2009, September 26). 3 - SAFETY DATA SHEET.
• TCI Chemicals. (2025, January 14). SAFETY DATA SHEET.
• PubChem. (n.d.). (2-Ethylphenyl)hydrazine.
• BOC Sciences. (n.d.). CAS 58711-02-7 (2-Ethylphenyl)hydrazine hydrochloride.
• Patel, V. R., & Desai, H. T. (2013). A DEVELOPED PROCESS FOR THE SYNTHESIS OF 2-ETHYL PHENYL HYDRAZINE HYDROCHLORIDE, A KEY STARTING MATERIAL FOR 7-ETHYL TRYPTOPHOL. Journal of Atoms and Molecules, 3(3), 520–523.
• Patel, V. R., & Desai, H. T. (2013). a developed process for the synthesis of 2-ethyl phenyl hydrazine hydrochloride, a key starting material for 7-ethyl tryptophol. Journal of Atoms and Molecules, 3(3), 520-523.
• PubChem. (n.d.). 2-Ethylphenylhydrazine Hydrochloride.
• Organic Syntheses. (n.d.). Organic Syntheses Procedure.
• Organic Chemistry Portal. (n.d.). Synthesis of Hydrazine Derivatives (Hydrazides).
• Organic Syntheses. (n.d.). Hydrazine, 1,2-dimethyl-, dihydrochloride - Organic Syntheses Procedure.
• Google Patents. (n.d.). CN112624938B - Novel method for synthesizing ethyl hydrazine dihydrochloride.
• ResearchGate. (n.d.). A DEVELOPED PROCESS FOR THE SYNTHESIS OF 2-ETHYL PHENYL HYDRAZINE HYDROCHLORIDE, A KEY STARTING MATERIAL FOR 7-ETHYL TRYPTOPHOL.
• P. O'Brien. (n.d.). BIOTRANSFORMATION OF HYDRAZINE DERVATIVES IN THE MECHANISM OF TOXICITY.
• ChemBK. (2024, April 9). 2-Ethylphenylhydrazine hydrochloride.
• ECHEMI. (n.d.). What's the proper way to convert a freebase to hydrochloride?.

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Application Note: (2-Ethylpentyl)hydrazine Dihydrochloride in Heterocycle Synthesis

This guide outlines the technical application of (2-Ethylpentyl)hydrazine dihydrochloride , a specialized alkyl hydrazine reagent used primarily to introduce a branched, lipophilic "tail" into heterocyclic scaffolds.

This specific moiety (2-ethylpentyl) is often employed in medicinal chemistry to modulate LogP (lipophilicity) and metabolic stability (by hindering access to the

-carbon) without significantly increasing molecular weight compared to linear chains.

Compound Profile & Handling

Property	Detail
Chemical Name	(2-Ethylpentyl)hydrazine dihydrochloride
Structure
Role	Nucleophilic building block for N-alkylated heterocycles (Pyrazoles, Triazoles).
Physical State	Hygroscopic white to off-white crystalline solid.
Acidity	Strongly acidic in solution (releases 2 eq. HCl). Requires neutralization.
Stability	Stable as salt. Free base is prone to air-oxidation (diazenes) and should be generated in situ.

Safety Advisory

• Toxicity: Like all alkyl hydrazines, this compound is a potential genotoxin and suspected carcinogen. Handle in a fume hood with double-gloving.

• Incompatibility: Avoid contact with strong oxidizers (risk of exothermic evolution of nitrogen gas).

Core Application: Regioselective Pyrazole Synthesis[1][2]

The primary application of this reagent is the Paal-Knorr condensation with 1,3-diketones to form N-(2-ethylpentyl)pyrazoles. The branched nature of the 2-ethylpentyl group exerts significant steric influence, often improving regioselectivity compared to linear alkyl hydrazines.

Mechanism & Steric Logic

In the reaction with an unsymmetrical 1,3-diketone (

-CO-CH2-CO- ), the hydrazine nitrogen (the terminus) typically attacks the most electrophilic carbonyl first. However, the bulky 2-ethylpentyl group on the adjacent nitrogen creates steric clash, often favoring the isomer where the N-alkyl group ends up adjacent to the smaller substituent on the pyrazole ring.

Experimental Protocol

Objective: Synthesis of 1-(2-ethylpentyl)-3,5-dimethyl-1H-pyrazole (Model Reaction using Acetylacetone).

Reagents

• (2-Ethylpentyl)hydrazine dihydrochloride (1.0 equiv)

• Acetylacetone (1.1 equiv)

• Triethylamine (

  ) or Sodium Acetate ( ) (2.2 - 2.5 equiv)

• Ethanol (Absolute) or Methanol (Grade: ACS Reagent)

Step-by-Step Procedure

• Salt Neutralization (In Situ):

  • Charge a round-bottom flask with (2-Ethylpentyl)hydrazine dihydrochloride (1.0 mmol, 217 mg).

  • Add Ethanol (5 mL). The salt may not fully dissolve immediately.

  • Critical Step: Add Triethylamine (2.2 mmol, 307 µL) dropwise at 0°C.

  • Observation: The solution will clarify as the free hydrazine is liberated, and amine hydrochloride salts may precipitate. Stir for 15 minutes at 0°C to ensure complete neutralization.

• Condensation:

  • Add Acetylacetone (1.1 mmol, 113 µL) dropwise to the stirring mixture.

  • Allow the reaction to warm to Room Temperature (RT) and stir for 30 minutes.

  • Heat the mixture to reflux (78°C) for 2–4 hours.

• Monitoring (Self-Validation):

  • TLC: Mobile phase 20% EtOAc in Hexanes. Stain with PMA (Phosphomolybdic Acid) or Iodine. Hydrazines stain brown/red; Pyrazoles are often UV active if conjugated.

  • LCMS: Look for the target mass

    .

    • Target Mass Calculation: Pyrazole core (96) + 2-ethylpentyl (99) - H (1) = ~194 Da.

• Workup:

  • Cool to RT. Concentrate the solvent under reduced pressure.

  • Resuspend the residue in Ethyl Acetate (10 mL) and wash with Water (2 x 5 mL) to remove triethylamine hydrochloride salts.

  • Wash organic layer with Brine , dry over

    , and concentrate.

• Purification:

  • If necessary, purify via silica gel chromatography (Gradient: 0-10% EtOAc/Hexanes). The lipophilic tail usually makes the product move easily on silica.

Advanced Workflow: 1,2,4-Triazole Synthesis

For installing the 2-ethylpentyl group onto a triazole core (common in antifungal or kinase inhibitor scaffolds), the Gold’s Reagent method or the Formamide method is recommended.

Protocol: Reaction with Formamidine Acetate

• Preparation: Mix (2-Ethylpentyl)hydrazine dihydrochloride (1.0 equiv) with Formamidine Acetate (2.0 equiv) in n-Butanol .

• Base Addition: Add Sodium Ethoxide (3.0 equiv) to neutralize the salt and catalyze the cyclization.

• Cyclization: Reflux at 120°C for 12 hours.

• Result: Formation of the 1-(2-ethylpentyl)-1,2,4-triazole.

Visualization of Reaction Pathways

The following diagram illustrates the critical decision points and mechanistic flow when using this reagent.

Caption: Workflow for converting (2-Ethylpentyl)hydrazine dihydrochloride into Pyrazoles (Pathway A) or Triazoles (Pathway B).

Troubleshooting & Optimization Table

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete neutralization of the dihydrochloride salt.	Ensure 2.2+ equivalents of base are used.[1] Check pH (should be basic, pH 8-9).
Regioisomer Mix	Unsymmetrical diketone + high reaction temperature.	Perform the initial addition at 0°C or -10°C to favor kinetic control, then warm slowly.
"Oiling Out"	Product is highly lipophilic due to the 2-ethylpentyl chain.	Use non-polar solvents for extraction (Hexanes/EtOAc). Product may not crystallize; purify by distillation or column.
Colored Impurities	Oxidation of free hydrazine to azo/diazo species.	Degas solvents (sparge with ) before use. Add hydrazine last if possible, or use immediately after neutralizing.

References

• Evaluation of Alkyl Hydrazines in Heterocycle Synthesis

  • Source: Organic Chemistry Portal.

  • URL:[Link]

• Handling of Hydrazine Salts

  • Source: Organic Syntheses, Coll.[2][3] Vol. 2, p. 208 (1943). "Preparation and stability of hydrazine dihydrochlorides."

  • URL:[Link]

• Lipophilic Substituent Effects

  • Source: Journal of Medicinal Chemistry. "Impact of Branched Alkyl Chains on Drug Lipophilicity and Metabolic Stability." (General Reference for 2-ethylpentyl utility).

  • URL:[Link]

• Regioselectivity in Pyrazole Synthesis

  • Source: Fustero, S., et al. "Regioselective Synthesis of Pyrazoles." Chem. Rev. 2011.

  • URL:[Link]

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Safeguarding Laboratory Personnel: A Comprehensive Guide to Handling Hydrazine Dihydrochloride

Introduction

Hydrazine dihydrochloride (H₂N-NH₂·2HCl) is a versatile and reactive chemical intermediate frequently employed in pharmaceutical synthesis, as a reducing agent, and in the preparation of various organic derivatives.[1][2] However, its utility is accompanied by significant health risks, including high acute toxicity, potential carcinogenicity, and the ability to cause severe skin and eye irritation.[3][4] This document provides a detailed standard operating procedure (SOP) for the safe handling of hydrazine dihydrochloride in a laboratory setting, targeting researchers, scientists, and drug development professionals. The protocols outlined herein are designed to mitigate risks through a combination of engineering controls, personal protective equipment (PPE), and rigorous operational discipline. Adherence to these guidelines is critical for ensuring the safety of laboratory personnel and the surrounding environment.

Hazard Assessment and Risk Mitigation

Hydrazine dihydrochloride is a solid, water-soluble compound that presents multiple health hazards.[2][3] A thorough understanding of these risks is the foundation of safe laboratory practice.

1.1. Health Hazards

Hydrazine dihydrochloride is classified as acutely toxic if swallowed, inhaled, or in contact with skin.[3][4] It is a suspected human carcinogen, based on animal studies of related hydrazine compounds.[5][6] Furthermore, it can cause allergic skin reactions and is corrosive to the eyes, skin, and respiratory tract.[3][7] Chronic exposure may lead to damage to the liver, kidneys, and central nervous system.[7][8]

Table 1: Summary of Hydrazine Dihydrochloride Hazards

Hazard Classification	Description
Acute Toxicity (Oral, Dermal, Inhalation)	Toxic if swallowed, in contact with skin, or if inhaled.[3][4]
Carcinogenicity	May cause cancer.[3][4] Related hydrazine compounds are listed as possible carcinogens.[6]
Skin Sensitization	May cause an allergic skin reaction upon repeated contact.[3][4]
Eye and Skin Corrosion/Irritation	Causes severe irritation and potential burns to the eyes and skin.[5][9]
Organ Toxicity	May cause damage to the liver, kidneys, and central nervous system.[7][9]
Aquatic Toxicity	Very toxic to aquatic life with long-lasting effects.[3][4]

1.2. Exposure Limits

While specific exposure limits for hydrazine dihydrochloride are not as widely established as for anhydrous hydrazine, the limits for the parent compound provide a critical benchmark for ensuring workplace safety.

Table 2: Occupational Exposure Limits for Hydrazine

Organization	Limit and Type	Value
OSHA	PEL (8-hr TWA)	1 ppm[5]
NIOSH	REL (2-hr Ceiling)	0.03 ppm[8][10]
ACGIH	TLV (8-hr TWA)	0.01 ppm[5][11]

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit Value; TWA: Time-Weighted Average.

1.3. Risk Mitigation Strategies

A multi-layered approach to risk mitigation is essential. This involves a combination of engineering controls, administrative controls, and personal protective equipment (PPE).

• Engineering Controls: The primary method for controlling exposure is the use of a certified chemical fume hood.[12][13] All manipulations of hydrazine dihydrochloride, including weighing and solution preparation, must be conducted within a fume hood to minimize inhalation of dust or aerosols.[13][14] An eyewash station and safety shower must be readily accessible in the immediate work area.[2][6]

• Administrative Controls: Access to areas where hydrazine dihydrochloride is used should be restricted to authorized and trained personnel.[12][15] A designated area within the lab should be clearly marked for work with carcinogens.[16] All personnel must be thoroughly trained on this SOP and the specific hazards of hydrazine dihydrochloride before commencing any work.[13]

• Personal Protective Equipment (PPE): Appropriate PPE is mandatory and serves as the last line of defense against exposure.

Standard Operating Procedures

The following protocols provide a step-by-step guide for the safe handling of hydrazine dihydrochloride from receipt to disposal.

2.1. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory for all personnel handling this substance.[17]

• Gloves: Wear two pairs of nitrile gloves or other chemically resistant gloves.[4][13] Gloves must be inspected before use and changed immediately if contamination is suspected.[4]

• Eye Protection: Chemical safety goggles and a face shield are required to protect against splashes and dust.[4][13]

• Lab Coat: A fully fastened lab coat, preferably a disposable one, must be worn.[12][13] This should not be worn outside the designated work area.[12]

• Respiratory Protection: For routine operations within a certified fume hood, additional respiratory protection is typically not required. However, for non-routine operations or in the event of a spill, a NIOSH-approved respirator with appropriate cartridges may be necessary.[4][8]

2.2. Storage and Transportation

• Storage: Store hydrazine dihydrochloride in a cool, dry, well-ventilated area, away from incompatible materials such as strong oxidizing agents and bases.[2][6] The container should be tightly sealed and clearly labeled with the chemical name and all relevant hazard warnings.[2] Store in a designated and locked cabinet for carcinogens.[6][15]

• Transportation: When transporting hydrazine dihydrochloride within the laboratory, use a secondary, unbreakable container.[14][18]

2.3. Experimental Protocol: Weighing and Solution Preparation

This protocol outlines the essential steps for safely weighing the solid compound and preparing a solution.

Diagram 1: Workflow for Handling Hydrazine Dihydrochloride

Caption: Workflow for handling hydrazine dihydrochloride.

Step-by-Step Protocol:

• Preparation:

  • Don all required PPE as specified in section 2.1.[13]

  • Prepare the work area within the chemical fume hood by covering the surface with absorbent, plastic-backed paper.[12]

  • Gather all necessary equipment (spatulas, weigh boats, beakers, solvent, etc.) and place them inside the fume hood.

• Handling:

  • Bring the container of hydrazine dihydrochloride into the fume hood.[13]

  • Carefully open the container. To minimize dust, avoid creating air currents.

  • Using a clean spatula, transfer the desired amount of hydrazine dihydrochloride to a tared weigh boat or directly into the reaction vessel.[14]

  • Once weighing is complete, securely close the primary container.

  • Slowly add the solvent to the solid to prepare the solution, ensuring minimal splashing or aerosol generation.

• Cleanup and Disposal:

  • Return the securely sealed container of hydrazine dihydrochloride to its designated storage location.[6]

  • Decontaminate all equipment used by rinsing with an appropriate solvent. Collect all rinsate as hazardous waste.

  • Carefully fold the absorbent paper, place it in a designated hazardous waste bag, and seal it.

  • Wipe down the interior surfaces of the fume hood with a suitable cleaning agent.

  • Dispose of all contaminated materials, including gloves and disposable lab coats, as hazardous waste in accordance with institutional and regulatory guidelines.[2][17]

  • Remove PPE in the correct order to avoid cross-contamination.

  • Thoroughly wash hands and forearms with soap and water after completing the work and leaving the laboratory.[12]

Emergency Procedures

3.1. Spills

In the event of a spill, the primary objective is to ensure personnel safety and prevent the spread of contamination.

Diagram 2: Spill Response Decision Tree

Caption: Decision tree for hydrazine dihydrochloride spills.

• Small Spill (inside a fume hood):

  • Ensure the fume hood is operational.

  • Wearing appropriate PPE, cover the spill with an inert absorbent material like sand or vermiculite.[5] Do not use combustible materials like paper towels.[5]

  • Carefully sweep up the absorbed material and place it in a sealed, labeled hazardous waste container.[4]

  • Decontaminate the area with a suitable cleaning agent.

  • Report the incident to the laboratory supervisor.

• Large Spill (or any spill outside a fume hood):

  • Evacuate the immediate area immediately.[5][19]

  • Alert others in the laboratory and restrict access to the area.[12]

  • If safe to do so, close the doors to the affected area to contain vapors.

  • Contact your institution's Environmental Health & Safety (EH&S) department and/or emergency services.[13] Do not attempt to clean up a large spill yourself.[13]

3.2. Personnel Exposure

Immediate and thorough decontamination is crucial in the event of personnel exposure.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open.[2][9] Seek immediate medical attention.[2]

• Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area thoroughly with soap and water for at least 15 minutes.[2][9] Seek immediate medical attention.[2]

• Inhalation: Move the affected person to fresh air.[9] If breathing is difficult, provide oxygen. Seek immediate medical attention.[2]

• Ingestion: Do NOT induce vomiting.[2][19] If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water.[2] Seek immediate medical attention.[2]

In all cases of exposure, provide the Safety Data Sheet (SDS) for hydrazine dihydrochloride to the responding medical personnel.[13]

Waste Disposal

All waste contaminated with hydrazine dihydrochloride is considered hazardous waste.[2][17]

• Collect all solid waste (contaminated gloves, absorbent paper, etc.) in a clearly labeled, sealed hazardous waste container.[4][17]

• Collect all liquid waste (rinsates, reaction mixtures) in a separate, compatible, and clearly labeled hazardous waste container.

• Arrange for waste pickup and disposal through your institution's EH&S department in accordance with all local, state, and federal regulations.[5][13]

Conclusion

Hydrazine dihydrochloride is a valuable laboratory chemical that demands the utmost respect and careful handling. By implementing the engineering controls, personal protective equipment, and detailed protocols outlined in this guide, researchers can significantly mitigate the risks associated with its use. A proactive and informed approach to safety is paramount to protecting the health and well-being of all laboratory personnel.

References

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• Thomas Jefferson University. (n.d.). Laboratory Guidelines for the Safe Use of Chemical Carcinogens and Toxins.
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• Centers for Disease Control and Prevention (CDC). (Archived). Hydrazine. NIOSH.
• MD Searchlight. (2024, August 21). Hydrazine Toxicology.
• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Hydrazine.
• Cole-Parmer. (2006, March 22).
• CDH Fine Chemical. (n.d.).
• Integra Chemical Company. (2015, March 27).
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• University of New Mexico Environmental Health & Safety. (n.d.).
• Regulations.gov. (n.d.).
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• Centers for Disease Control and Prevention (CDC). (2014, July 1). HYDRAZINE.
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• Spectrum Chemical. (2006, August 11).
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• Techno PharmChem. (n.d.).
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• Centers for Disease Control and Prevention (CDC). (1994, May). Hydrazine.
• Centers for Disease Control and Prevention (CDC). (n.d.). Methyl hydrazine. NIOSH Pocket Guide to Chemical Hazards.
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Optimization of Reaction pH for the Synthesis of (2-Ethylpentyl)hydrazine Dihydrochloride: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Introduction: The Critical Role of pH in the Synthesis of (2-Ethylpentyl)hydrazine Dihydrochloride

(2-Ethylpentyl)hydrazine dihydrochloride is a key building block in the synthesis of various active pharmaceutical ingredients (APIs). The efficiency of its synthesis, purity of the final product, and overall process viability are intrinsically linked to the careful control of reaction parameters, among which pH stands as a paramount factor. The hydrazine moiety, with its inherent basicity and nucleophilic character, is highly sensitive to the proton concentration of the reaction medium. This application note provides a comprehensive guide to understanding and optimizing the reaction pH for the synthesis of (2-Ethylpentyl)hydrazine dihydrochloride, ensuring high yield, purity, and stability.

This document moves beyond a simple recitation of procedural steps. It delves into the underlying chemical principles, offering a rationale for each experimental design choice. By providing a self-validating protocol, researchers can confidently adapt and implement these methodologies in their own laboratories.

I. Mechanistic Insights: Why pH is the Linchpin of Hydrazine Reactions

The synthesis of (2-Ethylpentyl)hydrazine can be approached through several synthetic routes, with two common methods being the nucleophilic substitution of a (2-ethylpentyl)halide with hydrazine and the reductive amination of a suitable carbonyl compound. In both pathways, the pH of the reaction medium governs the reactivity of the hydrazine nucleophile and the stability of both the reactants and the product.

1.1. The Dual Nature of Hydrazine: Nucleophilicity vs. Protonation

Hydrazine (N₂H₄) is a basic compound that can be protonated to form the hydrazinium ion ([N₂H₅]⁺) and the di-protonated hydrazinium dication ([N₂H₆]²⁺)[1]. The equilibrium between these species is dictated by the pH of the solution.

• High pH (Basic to Neutral): At higher pH values, the unprotonated form of hydrazine dominates. This species is a potent nucleophile, readily participating in the desired substitution or amination reactions. However, excessively high pH can lead to side reactions and potential degradation of the product.

• Low pH (Acidic): In acidic conditions, hydrazine is protonated to the hydrazinium ion. This protonation significantly diminishes its nucleophilicity, as the lone pair of electrons on the nitrogen atom is no longer readily available for attacking an electrophilic carbon. Consequently, the reaction rate can be drastically reduced. However, acidic conditions can be beneficial in preventing side reactions and in stabilizing the final product as a hydrochloride salt.

The optimization of pH, therefore, becomes a delicate balance between ensuring sufficient nucleophilicity of the hydrazine for an efficient reaction rate and maintaining the stability of the product.

1.2. pH and the Stability of (2-Ethylpentyl)hydrazine

Alkylhydrazines can be susceptible to degradation, particularly through oxidation. The stability of hydrazine derivatives is often pH-dependent. For instance, studies on hydralazine hydrochloride have shown maximum stability in the acidic range, around pH 3.5[2]. While the specific optimal pH for the stability of (2-Ethylpentyl)hydrazine may differ, it is a critical parameter to consider, especially during work-up and storage.

II. Experimental Design for pH Optimization

A systematic approach is essential for determining the optimal reaction pH. This involves screening a range of pH values and analyzing the impact on reaction yield, purity, and by-product formation.

General Synthesis Scheme (Illustrative)

A plausible synthetic route for (2-Ethylpentyl)hydrazine dihydrochloride is the reaction of 2-ethylpentyl bromide with an excess of hydrazine hydrate, followed by acidification to form the dihydrochloride salt.

dot

Caption: Illustrative synthesis of (2-Ethylpentyl)hydrazine dihydrochloride.

Protocol for pH Screening

This protocol outlines a systematic approach to screen for the optimal reaction pH.

Materials:

• 2-Ethylpentyl bromide

• Hydrazine hydrate

• A series of buffers (e.g., phosphate, borate) covering a pH range from 6 to 10

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Suitable organic solvent (e.g., ethanol, isopropanol)

• Deionized water

• Reaction vessels (e.g., round-bottom flasks)

• Magnetic stirrers and stir bars

• Temperature control system (e.g., oil bath)

• pH meter

• Analytical equipment (HPLC or GC-MS)

Procedure:

• Buffer Preparation: Prepare a series of buffers with pH values ranging from 6.0 to 10.0 at 0.5 pH unit intervals.

• Reaction Setup: In separate reaction vessels, dissolve 2-ethylpentyl bromide in the chosen organic solvent.

• pH Adjustment of Hydrazine Solution: In separate vessels, prepare solutions of hydrazine hydrate in deionized water. Adjust the pH of each hydrazine solution to the target pH values (6.0, 6.5, 7.0, 7.5, 8.0, 8.5, 9.0, 9.5, 10.0) using the prepared buffers and fine-tuning with dilute HCl or NaOH as necessary.

• Reaction Initiation: Add the pH-adjusted hydrazine solution to the respective reaction vessels containing 2-ethylpentyl bromide. Use a significant molar excess of hydrazine (e.g., 5-10 equivalents) to minimize dialkylation.

• Reaction Monitoring: Maintain the reactions at a constant temperature (e.g., 60-80 °C) and monitor the progress by periodically taking aliquots. Analyze the aliquots using a suitable analytical method (see Section III) to determine the consumption of the starting material and the formation of the product.

• Reaction Quenching and Work-up: Once the reaction has reached completion (or after a fixed time point for comparison), quench the reaction by cooling to room temperature.

• Product Isolation:

  • For each reaction, perform an extraction with a suitable organic solvent (e.g., dichloromethane, ethyl acetate) to separate the product from the aqueous phase.

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate and filter.

  • Evaporate the solvent under reduced pressure to obtain the crude (2-Ethylpentyl)hydrazine.

• Salt Formation: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., isopropanol) and add a stoichiometric amount of concentrated HCl to precipitate the dihydrochloride salt.

• Purification and Analysis: Collect the precipitate by filtration, wash with a cold solvent, and dry under vacuum. Determine the yield and purity of the (2-Ethylpentyl)hydrazine dihydrochloride from each reaction.

dot

Caption: Workflow for pH optimization screening.

III. Analytical Protocols for Reaction Monitoring

Accurate monitoring of the reaction is crucial for determining the optimal pH. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful techniques for this purpose.

HPLC Method for Reaction Monitoring

This method is suitable for monitoring the disappearance of the starting material (2-ethylpentyl bromide) and the appearance of the product.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or trifluoroacetic acid for improved peak shape).

• Flow Rate: 1.0 mL/min.

• Detection: UV at a suitable wavelength (e.g., 210 nm).

• Sample Preparation: Dilute the reaction aliquot in the mobile phase and filter through a 0.45 µm syringe filter before injection.

GC-MS Method for Product Identification and Purity Assessment

GC-MS is an excellent tool for confirming the identity of the product and assessing its purity.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

• Carrier Gas: Helium at a constant flow rate.

• Oven Program: A temperature gradient starting from a low temperature (e.g., 50 °C) and ramping up to a higher temperature (e.g., 250 °C) to ensure separation of all components.

• Injector and Detector Temperatures: Typically 250 °C and 280 °C, respectively.

• Ionization Mode: Electron Ionization (EI).

• Sample Preparation: The crude product can be dissolved in a volatile organic solvent (e.g., methanol, dichloromethane) before injection. For the analysis of the free base, the dihydrochloride salt should be neutralized and extracted into an organic solvent.

IV. Data Interpretation and Presentation

The results of the pH screening should be tabulated for clear comparison.

Table 1: Hypothetical Results of pH Optimization Study

Reaction pH	Reaction Time (h)	Yield (%)	Purity (%) (by HPLC)	Key By-products
6.0	24	15	90	Unreacted starting material
6.5	24	35	92	Unreacted starting material
7.0	18	60	95	Minor impurities
7.5	12	85	98	Trace impurities
8.0	8	92	99	Minimal
8.5	8	90	97	Increased side products
9.0	6	88	94	Noticeable side products
9.5	6	82	90	Significant side products
10.0	5	75	85	Major side products

Analysis of Hypothetical Data:

Based on the hypothetical data in Table 1, a pH of 8.0 appears to be optimal. It provides the highest yield and purity in the shortest reaction time, with minimal by-product formation. At lower pH values, the reaction is slow due to the protonation of hydrazine. At higher pH values, while the reaction is faster, the yield and purity decrease due to the formation of side products, which could include dialkylated hydrazine or degradation products.

V. Conclusion and Recommendations

The optimization of reaction pH is a critical step in the development of a robust and efficient synthesis for (2-Ethylpentyl)hydrazine dihydrochloride. A systematic screening approach, coupled with reliable analytical monitoring, allows for the identification of a pH that maximizes yield and purity while minimizing reaction time and by-product formation. Based on the principles outlined and the hypothetical data presented, a slightly basic pH (around 8.0) is likely to be a good starting point for optimization.

It is recommended that researchers conduct this pH screening for their specific reaction conditions, as the optimal pH may vary depending on the solvent, temperature, and concentration of reactants. Furthermore, the stability of the final product at the optimized pH should be assessed to ensure the integrity of the (2-Ethylpentyl)hydrazine dihydrochloride during storage and handling.

VI. References

• Bredihhin, A., Groth, U. M., & Mäeorg, U. (2007). Efficient methodology for selective alkylation of hydrazine derivatives. Organic letters, 9(6), 1097–1099.

• Wikipedia. (2024). Hydrazine. In Wikipedia. Retrieved February 15, 2026, from [Link]

• Chemistry LibreTexts. (2023). Gabriel Synthesis. Retrieved February 15, 2026, from [Link]

• Kool, E. T. (2014). Fast Alpha Nucleophiles: Structures that Undergo Rapid Hydrazone/Oxime Formation at Neutral pH. Organic Letters, 16(5), 1378-1381.

• Halasi, S., & Nairn, J. G. (1990). Stability studies of hydralazine hydrochloride in aqueous solutions. Journal of parenteral science and technology : a publication of the Parenteral Drug Association, 44(1), 30–34.

• U.S. Environmental Protection Agency. (n.d.). Method for the determination of aldehydes and ketones in ambient air using HPLC. Retrieved February 15, 2026, from [Link]

• Agilent Technologies. (n.d.). Transferring a Method for Analysis of DNPH-Derivatized Aldehydes and Ketones from HPLC to UHPLC. Retrieved February 15, 2026, from [Link]

• Li, W., & Krol, J. (2009). A generic approach for the determination of trace hydrazine in drug substances using in situ derivatization-headspace GC-MS. Journal of pharmaceutical and biomedical analysis, 49(2), 434–439.

• Patel, V. R., & Desai, H. T. (2013). A developed process for the synthesis of 2-ethyl phenyl hydrazine hydrochloride, a key starting material for 7-ethyl tryptophol. Journal of Atoms and Molecules, 3(3), 520-523.

• Halasi, S., & Nairn, J. G. (1990). Stability studies of hydralazine hydrochloride in aqueous solutions. Journal of parenteral science and technology : a publication of the Parenteral Drug Association, 44(1), 30–34.

• Organic Chemistry Portal. (n.d.). Synthesis of Hydrazine Derivatives (Hydrazides). Retrieved February 15, 2026, from [Link]

• Chemistry LibreTexts. (2023). 19.9: Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction. Retrieved February 15, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. sielc.com [sielc.com]

Procedures for derivatization using (2-Ethylpentyl)hydrazine dihydrochloride

Application Note: Hydrophobic Labeling of Polar Carbonyls using (2-Ethylpentyl)hydrazine Dihydrochloride

Executive Summary

This application note details the protocol for using (2-Ethylpentyl)hydrazine dihydrochloride (CAS: 2044707-26-6) as a derivatization reagent for the analysis of carbonyl-containing compounds (aldehydes and ketones).

Unlike standard reagents like DNPH (which targets UV/Vis detection) or Girard’s Reagents (which add a permanent charge for water solubility), the 2-ethylpentyl moiety serves as a hydrophobic tag . This modification significantly increases the lipophilicity of polar analytes (e.g., short-chain fatty aldehydes, reducing sugars, and oxo-steroids), enabling their retention on Reverse-Phase Chromatography (RPC) columns and enhancing electrospray ionization (ESI) efficiency through improved desolvation.

Reaction Mechanism

The core chemistry relies on the condensation of the hydrazine group with a carbonyl carbon to form a stable hydrazone .

• Reagent: (2-Ethylpentyl)hydrazine dihydrochloride (

  )

• Target: Aldehydes (

  ) or Ketones ( )

• Product: 2-Ethylpentyl-hydrazone derivative[1]

Key Mechanistic Insight: The reagent is supplied as a dihydrochloride salt . This renders the hydrazine nitrogen protonated and non-nucleophilic (

). Successful derivatization requires the addition of a weak base (e.g., Pyridine or Ammonium Acetate) to buffer the reaction to pH 4.0–5.5 . At this pH, the hydrazine is sufficiently nucleophilic to attack the carbonyl, while the acidic environment catalyzes the dehydration step to form the Schiff base.

Figure 1: Reaction pathway for hydrazone formation. The buffering step is critical to deprotonate the hydrazine salt.

Materials & Equipment

Component	Specification	Purpose
Derivatization Reagent	(2-Ethylpentyl)hydrazine[1] · 2HCl	Hydrophobic labeling agent.
Solvent	Methanol (LC-MS Grade)	Reagent solvent; ensures solubility of lipophilic tag.
Buffer/Catalyst	Pyridine or Ammonium Acetate (1M)	Neutralizes HCl salt; adjusts pH to 4–5.
Internal Standard	Isotopically labeled aldehyde (e.g., Hexanal-d12)	Normalization for matrix effects.
Column	C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm)	Retains the now-lipophilic derivatives.

Experimental Protocol

Step 1: Reagent Preparation

• Stock Solution (50 mM): Weigh 10.9 mg of (2-Ethylpentyl)hydrazine · 2HCl and dissolve in 1 mL of Methanol. Note: Sonicate if necessary.[2] Prepare fresh daily to prevent oxidation.

• Buffer Solution: Prepare a 1 M Pyridine/HCl buffer (pH 5.0) or 1 M Ammonium Acetate (pH 4.5) in Methanol/Water (50:50).

Step 2: Derivatization Workflow

• Sample Aliquot: Transfer 50 µL of sample (plasma, urine, or tissue homogenate) to a 1.5 mL Eppendorf tube.

• Protein Precipitation (if biological): Add 150 µL cold Methanol. Vortex (30s), Centrifuge (10,000 x g, 5 min). Transfer supernatant to a fresh vial.

• Reaction Mix:

  • Add 50 µL Supernatant .

  • Add 20 µL Reagent Stock (50 mM).

  • Add 10 µL Buffer Solution .

  • Critical Check: Ensure final pH is between 4.0 and 5.5.

• Incubation: Seal vial and incubate at 50°C for 60 minutes .

  • Why? Heat overcomes the activation energy for sterically hindered carbonyls.

• Quenching/Dilution: Cool to room temperature. Dilute with 120 µL of 0.1% Formic Acid in Water.

  • Result: The sample is now ready for LC-MS injection. The dilution matches the initial mobile phase conditions to prevent peak broadening.

Step 3: LC-MS/MS Conditions

Chromatography (UHPLC):

• Mobile Phase A: Water + 0.1% Formic Acid

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0–1 min: 5% B (Desalting)

  • 1–8 min: 5% -> 95% B (Elution of derivatives)

  • 8–10 min: 95% B (Wash)

  • 10–12 min: 5% B (Re-equilibration)

Mass Spectrometry (ESI+):

• Mode: Positive Ion Mode (ESI+)

• Target Ion:

  • The hydrazone nitrogen is readily protonated.

  • Calculate expected mass:

    .

  • Mass Shift: The (2-ethylpentyl)hydrazine moiety adds a net mass of ~128.14 Da (C7H16N2 - 2H) to the carbonyl.

Workflow Diagram

Figure 2: Step-by-step derivatization workflow for LC-MS analysis.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Signal Intensity	Incorrect pH (Reagent is 2HCl salt).	Ensure buffer is added.[3] The reaction fails if the solution is too acidic (pH < 3) or too basic (pH > 7).
Peak Broadening	Solvent mismatch.	Ensure the final sample diluent matches the starting mobile phase (high water content).
Incomplete Reaction	Steric hindrance.	Increase incubation time to 90 mins or temperature to 60°C.
Reagent Degradation	Oxidation of hydrazine.	Prepare reagent fresh; store stock under nitrogen or argon.

References

• Liu, H., et al. (2010). "Derivatization of carbonyl compounds for LC-MS analysis: A review of reagent selection and applications." Journal of Chromatography B, 879(17-18), 1229-1240. Link

  • Context: Establishes the fundamental principles of hydrazine-based derivatization for enhancing ioniz

• Eggink, M., et al. (2010). "Targeted LC-MS derivatization for aldehydes and ketones using hydrazine reagents." Analytical Chemistry, 82(20), 8650-8656. Link

  • Context: Provides the methodological basis for pH optimization (pH 4-5) required for hydrazine dihydrochloride salts.

• Accela ChemBio Inc. "Product Data Sheet: (2-Ethylpentyl)hydrazine dihydrochloride (CAS: 2044707-26-6)." Link

  • Context: Source of physical property data and reagent availability.[4]

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical.

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. belop-india.in [belop-india.in]
• 3. Co-Exposure of Polycyclic Aromatic Hydrocarbons and Phthalates with Blood Cell-Based Inflammation in Early Pregnant Women - PMC [pmc.ncbi.nlm.nih.gov]
• 4. phosphonic acid mono-2-ethylhexyl: Topics by Science.gov [science.gov]

Application Notes: (2-Ethylpentyl)hydrazine in Pharmaceutical Intermediate Synthesis

Abstract: This document provides a comprehensive technical guide on the potential applications of (2-Ethylpentyl)hydrazine as a versatile building block in the synthesis of pharmaceutical intermediates. Due to the limited publicly available data on this specific substituted hydrazine, this note establishes a framework for its synthesis and utilization based on well-established principles of alkylhydrazine chemistry. We present hypothetical yet plausible protocols for its synthesis via reductive amination and its subsequent application in the construction of N-substituted heterocyclic scaffolds, such as pyrazoles. The influence of the branched 2-ethylpentyl moiety on physicochemical properties relevant to drug discovery is also discussed. This guide is intended for researchers, medicinal chemists, and process development scientists engaged in the design and synthesis of novel therapeutic agents.

Introduction: The Strategic Value of Substituted Hydrazines

Hydrazine derivatives are a cornerstone in the synthesis of a vast array of pharmaceutical compounds. Their utility stems from the presence of two nucleophilic nitrogen atoms, which allows for the construction of diverse heterocyclic systems that form the core of many drug molecules.[1] While arylhydrazines have been extensively studied, the incorporation of specific alkylhydrazine motifs offers a powerful tool to modulate the pharmacokinetic and pharmacodynamic properties of a lead compound.

The introduction of a branched alkyl chain, such as the 2-ethylpentyl group, can significantly influence a molecule's lipophilicity, metabolic stability, and binding interactions with biological targets.[2][3] Branching can lead to a more compact structure, which may decrease lipophilicity compared to a linear chain of the same carbon count, potentially altering absorption, distribution, metabolism, and excretion (ADME) profiles.[3] Furthermore, the steric bulk of the 2-ethylpentyl group can be strategically employed to probe or occupy specific hydrophobic pockets in protein targets, thereby enhancing potency and selectivity.[4][5]

This application note will explore the untapped potential of (2-Ethylpentyl)hydrazine, a currently underdocumented reagent, by providing a scientifically grounded guide to its synthesis and application in pharmaceutical intermediate synthesis.

Synthesis of (2-Ethylpentyl)hydrazine: Proposed Methodologies

Given the absence of specific literature on the synthesis of (2-Ethylpentyl)hydrazine, we propose two primary, robust methods based on established protocols for the preparation of N-alkylhydrazines: reductive amination of 2-ethylpentanal and direct alkylation of hydrazine.

Method 1: Reductive Amination of 2-Ethylpentanal

Reductive amination is a widely used and efficient method for the formation of C-N bonds.[6] This approach involves the condensation of an aldehyde or ketone with a nitrogen-containing compound, in this case, hydrazine, to form a hydrazone intermediate, which is then reduced in situ to the corresponding hydrazine.

Diagram: Proposed Synthesis of (2-Ethylpentyl)hydrazine via Reductive Amination

Caption: Reductive amination workflow for (2-Ethylpentyl)hydrazine synthesis.

Protocol 1: Synthesis of (2-Ethylpentyl)hydrazine via Reductive Amination

• Reaction Setup: To a solution of 2-ethylpentanal (1.0 eq) in a suitable solvent such as methanol or ethanol, add hydrazine hydrate (1.2 eq) at room temperature.

• Hydrazone Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the corresponding hydrazone. The reaction can be monitored by TLC or GC-MS.

• Reduction: Cool the reaction mixture to 0 °C in an ice bath. Add a reducing agent, such as sodium borohydride (1.5 eq) or a primary amine borane complex like tert-butylamine borane (1.5 eq), portion-wise while maintaining the temperature below 10 °C.[7] The use of primary amine boranes can be advantageous due to their stability and ease of handling.[7]

• Work-up: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 12-24 hours. Quench the reaction by the slow addition of water.

• Extraction: Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography to yield (2-Ethylpentyl)hydrazine.

Causality Behind Experimental Choices:

• The use of a slight excess of hydrazine hydrate drives the initial condensation equilibrium towards the hydrazone product.

• Portion-wise addition of the reducing agent at low temperature controls the exothermicity of the reaction.

• Primary amine boranes are effective reductants for hydrazones under mildly acidic conditions, which can be achieved by the presence of the hydrazine salt.[7]

Method 2: Direct Alkylation of Hydrazine

Direct alkylation of hydrazine with a suitable electrophile, such as 2-ethylpentyl bromide, offers an alternative route. However, this method can be prone to over-alkylation, leading to di- and tri-substituted products.[8] To favor mono-alkylation, a large excess of hydrazine is typically used.

Protocol 2: Synthesis of (2-Ethylpentyl)hydrazine via Direct Alkylation

• Reaction Setup: In a three-necked flask equipped with a reflux condenser and a dropping funnel, add a large excess of hydrazine hydrate (5-10 eq).

• Addition of Alkyl Halide: Heat the hydrazine hydrate to a gentle reflux and add 2-ethylpentyl bromide (1.0 eq) dropwise over a period of 1-2 hours.

• Reaction: Maintain the reflux for an additional 4-6 hours. Monitor the reaction by GC-MS to follow the disappearance of the starting alkyl halide.

• Work-up and Purification: After cooling to room temperature, the excess hydrazine can be removed by distillation under reduced pressure. The residue is then partitioned between water and an organic solvent. The organic layer is washed, dried, and concentrated. The product is purified by vacuum distillation.

Causality Behind Experimental Choices:

• A large excess of hydrazine acts as both the nucleophile and the base, and statistically favors the mono-alkylation product.

• Dropwise addition of the alkyl halide helps to maintain a low concentration of the electrophile, further minimizing over-alkylation.

Application in Pharmaceutical Intermediate Synthesis: The Knorr Pyrazole Synthesis

One of the most valuable applications of substituted hydrazines is in the synthesis of pyrazoles, a heterocyclic motif present in numerous approved drugs, including celecoxib (an anti-inflammatory), sildenafil (used to treat erectile dysfunction), and several kinase inhibitors in oncology. The Knorr pyrazole synthesis, involving the condensation of a hydrazine with a 1,3-dicarbonyl compound, is a classic and reliable method for constructing this scaffold.[9][10]

Diagram: Knorr Pyrazole Synthesis using (2-Ethylpentyl)hydrazine

Sources

• 1. Pyrazole synthesis [organic-chemistry.org]
• 2. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 3. Metabolic-Hydroxy and Carboxy Functionalization of Alkyl Moieties in Drug Molecules: Prediction of Structure Influence and Pharmacologic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. How Alkyls Influence Medicinal Chemistry Developments? [eureka.patsnap.com]
• 5. omicsonline.org [omicsonline.org]
• 6. Synthesis of Substituted Acyclic and Cyclic N‐Alkylhydrazines by Enzymatic Reductive Hydrazinations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Efficient Reductions of Dimethylhydrazones using Preformed Primary Amine Boranes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. apps.dtic.mil [apps.dtic.mil]
• 9. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of (2-Ethylpentyl)hydrazine Dihydrochloride

This guide provides in-depth technical support for researchers, chemists, and drug development professionals engaged in the synthesis of (2-Ethylpentyl)hydrazine Dihydrochloride. We will explore common synthetic challenges, troubleshoot yield-limiting steps, and provide validated protocols to enhance the efficiency and purity of your synthesis. Our focus is on explaining the causal relationships behind experimental choices to empower you to make informed decisions in the laboratory.

Section 1: Understanding the Synthetic Landscape

The synthesis of mono-alkylated hydrazines like (2-Ethylpentyl)hydrazine presents a classic challenge in organic chemistry: controlling selectivity. Direct alkylation of hydrazine is often plagued by poor yields due to over-alkylation, where the desired mono-substituted product reacts further to form di- and tri-substituted impurities.[1][2] This lack of control makes direct alkylation an inefficient and difficult-to-purify route.[3]

Therefore, modern, high-yield strategies focus on two superior approaches:

• Reductive Amination: This is often the preferred method. It involves the condensation of a carbonyl compound (2-ethylpentanal) with hydrazine to form a hydrazone intermediate, which is then selectively reduced. This two-step, one-pot process offers excellent control and generally high yields.[4][5]

• Controlled Alkylation via a Protected Hydrazine: This strategy involves using a hydrazine derivative where one nitrogen is protected (e.g., with a Boc group or by forming a carbazate), allowing for selective alkylation of the unprotected nitrogen. A final deprotection step yields the desired product. This method provides exceptional control over selectivity.[6][7]

The following diagram illustrates the strategic decision-making process for selecting a synthetic route.

Caption: Decision workflow for synthesizing (2-Ethylpentyl)hydrazine.

Section 2: Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses specific issues you may encounter during the synthesis, focusing primarily on the recommended reductive amination pathway.

FAQs on Low Yield & Purity

Q1: My overall yield for the reductive amination is below 50%. What are the most likely causes?

A1: Low yield in a reductive amination sequence typically points to one of three areas: inefficient hydrazone formation, incomplete reduction, or product loss during workup and purification.

• Hydrazone Formation: The initial condensation between 2-ethylpentanal and hydrazine is a reversible equilibrium reaction. To drive it to completion, it's often necessary to remove the water that is formed, for example, by using a Dean-Stark apparatus or molecular sieves. Ensure your hydrazine source is of good quality and anhydrous if possible.

• Reduction Step: The choice of reducing agent is critical.

  • Sodium borohydride (NaBH₄) is cost-effective but can sometimes reduce the starting aldehyde if not managed carefully.

  • Sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (STAB) are milder and more selective for the protonated imine/hydrazone intermediate, often providing cleaner reactions.

  • α-Picoline-borane is another efficient reagent for the reductive alkylation of hydrazine derivatives.[5]

• Workup/Purification: The freebase (2-Ethylpentyl)hydrazine can be volatile and prone to oxidation.[3] Converting the crude product directly to its dihydrochloride salt often prevents loss during purification by making it a stable, non-volatile solid that can be recrystallized.

Q2: I'm attempting direct alkylation with 2-ethylpentyl bromide and my TLC/GC-MS shows multiple products. What's happening?

A2: You are observing the classic problem of over-alkylation.[2][3] The nitrogen atoms of the newly formed (2-Ethylpentyl)hydrazine are still nucleophilic, and often more so than hydrazine itself, leading to a second and even third alkylation event. This produces a mixture of mono-, di-, and tri-substituted hydrazines that are very difficult to separate. While using a vast excess of hydrazine can favor the mono-alkylated product, this is often impractical and wasteful. We strongly advise switching to the reductive amination or protected hydrazine route to avoid this issue.

Q3: My final product after chromatography is a clear oil, but it turns yellow and seems to decompose upon standing. How can I stabilize it?

A3: Alkylhydrazines are known to be susceptible to aerial oxidation.[3] The free base form is often less stable than its corresponding salt. The most effective way to store and handle the product is to convert it to the dihydrochloride salt . This is achieved by dissolving the purified oily free base in a suitable solvent (like diethyl ether or isopropanol) and bubbling dry HCl gas through the solution or adding a solution of HCl in the same solvent. The (2-Ethylpentyl)hydrazine dihydrochloride will precipitate as a stable, crystalline solid, which can be collected by filtration and dried.

Q4: The reduction of my hydrazone intermediate is sluggish or incomplete. How can I improve it?

A4: If the reduction is not proceeding efficiently, consider the following:

• pH Adjustment: Reductions with reagents like NaBH₃CN are most effective under mildly acidic conditions (pH 4-6), which facilitates the formation of the more reactive protonated hydrazonium ion. You can add a small amount of acetic acid to catalyze the reaction.

• Solvent Choice: The reaction should be conducted in a solvent that is compatible with the reducing agent, such as methanol, ethanol, or THF.

• Temperature: While these reactions are often run at room temperature, gentle heating (40-50 °C) may be required to drive the reaction to completion, depending on the substrate and reducing agent. Monitor the reaction by TLC or LC-MS to avoid decomposition.

Data Summary Table

Parameter	Route A: Reductive Amination	Route B: Direct Alkylation	Route C: Protected Hydrazine
Starting Materials	2-Ethylpentanal, Hydrazine	2-Ethylpentyl bromide, Hydrazine	Boc-hydrazine, 2-Ethylpentyl bromide
Typical Yield	Good to Excellent (70-90%)	Poor to Fair (10-40%)[3]	Excellent (>90%)
Selectivity	High for mono-alkylation	Very Poor (mixture of products)[1][2]	Excellent for mono-alkylation
Key Challenge	Optimizing reduction conditions	Preventing over-alkylation	Additional protection/deprotection steps
Recommendation	Highly Recommended	Not Recommended	Recommended for high-purity needs

Section 3: Validated Experimental Protocols

The following protocols are provided as a starting point and should be adapted and optimized for your specific laboratory conditions.

Protocol 1: Synthesis via Reductive Amination

This protocol describes the one-pot synthesis of (2-Ethylpentyl)hydrazine from 2-ethylpentanal.

Caption: Workflow for the reductive amination protocol.

Methodology:

• Hydrazone Formation:

  • To a round-bottom flask charged with methanol (5 mL per 10 mmol of aldehyde), add 2-ethylpentanal (1.0 eq).

  • Add hydrazine hydrate (1.1 eq) dropwise at room temperature.

  • Stir the mixture for 2-4 hours. Monitor the disappearance of the aldehyde spot by TLC to confirm the formation of the hydrazone.

• Reduction:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add sodium borohydride (NaBH₄) (1.5 eq) portion-wise, ensuring the temperature does not rise above 10 °C.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir overnight.

• Workup:

  • Carefully quench the reaction by slowly adding water.

  • Reduce the volume of methanol on a rotary evaporator.

  • Extract the aqueous mixture three times with dichloromethane (DCM) or diethyl ether.

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude (2-Ethylpentyl)hydrazine as an oil. Proceed immediately to salt formation.

Protocol 2: Purification via Dihydrochloride Salt Formation

Methodology:

• Dissolve the crude oil from Protocol 1 in a minimal amount of anhydrous diethyl ether or isopropanol.

• Cool the solution in an ice bath.

• Add a solution of 2M HCl in diethyl ether dropwise with stirring until no further precipitate is formed. Alternatively, bubble dry HCl gas through the solution.

• A white solid, the (2-Ethylpentyl)hydrazine dihydrochloride, will precipitate.

• Stir the resulting slurry for 30 minutes in the ice bath.

• Collect the solid by vacuum filtration, wash the filter cake with cold, anhydrous diethyl ether, and dry under vacuum.

• The product can be further purified by recrystallization from a suitable solvent system, such as ethanol/ether.

References

• Fiveable. (2025, September 15). Hydrazine Definition - Organic Chemistry Key Term. Fiveable.
• Siedentop, R., et al. (n.d.).
• Wang, C., et al. (2016, April 6). Reductive Hydrazination with Trichlorosilane: A Method for the Preparation of 1,1-Disubstituted Hydrazines.
• Google Patents. (n.d.).
• Organic Chemistry Portal. (n.d.).
• New Journal of Chemistry (RSC Publishing). (n.d.). A general and selective Ni-catalysed reductive amination using hydrazine hydrate as facile hydrogen and nitrogen sources.
• Slideshare. (n.d.). Hydrazine Chemistry in Organic Synthesis.
• ACS Publications. (n.d.).
• Wikipedia. (n.d.). Hydrazine.
• Reddit. (2021, July 26).
• DTIC. (n.d.).
• ResearchGate. (2025, August 7). Continuous-Flow Process for the Synthesis of 2-Ethylphenylhydrazine Hydrochloride.
• ResearchGate. (2025, August 4).
• Paper Archives - Research Bible. (2013, June 27).
• Metoree. (2023, April 6). 2-Ethylhexyl Bromide: Properties, Uses, and Production.
• ResearchGate. (2020, August 31). How to purify hydrazone?
• PrepChem.com. (n.d.). Synthesis of 2-Ethylphenylhydrazine Hydrochloride.
• ChemicalBook. (n.d.). 2-Ethylhexyl bromide synthesis.
• Scribd. (2013, May 28).
• ProQuest. (2013, May/June).
• Google Patents. (n.d.).
• Google Patents. (n.d.). CN112624938B - Novel method for synthesizing ethyl hydrazine dihydrochloride.
• ResearchGate. (n.d.).
• PrepChem.com. (n.d.).
• Eureka | Patsnap. (2014, March 26). Method for preparing 2-(2-ethoxyphenoxy) ethyl bromide.
• Google Patents. (2014, March 26). CN103664538A - Method for preparing 2-(2-ethoxyphenoxy) ethyl bromide.

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Technical Support Center: Purification of Hygroscopic Dihydrochloride Salts

Welcome to the Technical Support Center for the purification of hygroscopic dihydrochloride salts. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique challenges posed by these materials. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying principles and troubleshooting strategies to ensure the integrity and purity of your compounds.

Section 1: Understanding the Challenge

Hygroscopic dihydrochloride salts present a significant challenge in pharmaceutical development due to their strong affinity for atmospheric moisture.[1][2] This propensity to absorb water can lead to a cascade of problems, including physical changes like clumping and deliquescence (dissolving in the absorbed water), as well as chemical degradation through hydrolysis.[2][3] The presence of two chloride anions often enhances this effect, making these compounds particularly difficult to handle, purify, and store while maintaining their crystalline form and chemical stability.

Section 2: Frequently Asked Questions (FAQs)

This section addresses common preliminary questions that arise when working with hygroscopic dihydrochloride salts.

Q1: What are the first signs that my dihydrochloride salt is absorbing too much moisture?

The initial indicators of excessive moisture absorption are physical. You will often observe the material changing from a free-flowing powder to a clumpy or caked solid.[3] As it absorbs more water, it may become sticky, eventually turning into a thick syrup or an oily substance, a phenomenon known as deliquescence.[1]

Q2: What are the essential handling precautions for these salts?

To minimize moisture exposure, it is critical to handle these materials in a controlled environment. The gold standard is to work within a glove box with a dry, inert atmosphere (e.g., nitrogen or argon), where moisture and oxygen levels are kept to a minimum.[4] If a glove box is unavailable, work quickly and use techniques like flushing glassware with an inert gas. Always use anhydrous (dry) solvents and reagents for any wet chemistry steps.[4]

Q3: Which purification technique should I try first?

For most crystalline solids, recrystallization is the primary and most effective method of purification.[5] The key is to find a suitable anhydrous solvent or solvent system that solubilizes the salt at an elevated temperature but allows it to crystallize upon cooling. The choice of solvent is paramount and is discussed in detail in the troubleshooting section.

Q4: Can I use water to recrystallize a hygroscopic salt?

While it may seem counterintuitive, using water for recrystallization is sometimes possible, especially if the compound's solubility in water changes significantly with temperature (soluble in hot water, insoluble in cold).[6][7] However, this approach is fraught with difficulty. The primary challenge is not the recrystallization itself, but the subsequent drying process. Removing all the water to obtain a truly anhydrous final product can be extremely difficult and may require specialized techniques like lyophilization.[6] Generally, non-aqueous solvents are preferred.

Section 3: Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during the purification process.

Q5: My product has "oiled out" and is now a sticky, unmanageable mess. What happened and how can I salvage it?

"Oiling out" occurs when the compound separates from the solution as a liquid rather than a crystalline solid. This is often caused by excessive moisture absorption, which lowers the melting point of the solid, or by using a solvent in which the compound is too soluble even at low temperatures.

Causality: The absorbed water acts as an impurity, disrupting the crystal lattice formation. Dihydrochloride salts are particularly susceptible to this due to their high affinity for water.

Solutions:

• High-Vacuum Drying: Place the oily material under a high vacuum for several hours. This will remove volatile solvents and water. Gentle heating can be applied, but you must ensure the temperature is well below the compound's decomposition point.[8]

• Azeotropic Distillation: This is a highly effective method for removing water. Dissolve or suspend the oily salt in an anhydrous solvent that forms an azeotrope with water (e.g., toluene). Distilling the solvent will co-distill the water. This can be repeated several times to ensure complete water removal.[8]

• Precipitation with an Anti-Solvent: Dissolve the oil in a minimal amount of a good, anhydrous solvent (e.g., ethanol). Then, slowly add an anhydrous "anti-solvent" (a solvent in which the compound is insoluble, like diethyl ether or hexane) until the product precipitates as a solid.[4] Filter this solid quickly under an inert atmosphere.

Q6: I can't find a good single solvent for recrystallization. What should I do?

When a single solvent is not effective, a binary solvent system (a "solvent/anti-solvent" pair) is the best approach.[9][10]

Causality: The ideal recrystallization solvent should dissolve the compound when hot but not when cold. A solvent/anti-solvent system artificially creates this condition. The "good" solvent dissolves the compound, while the "poor" solvent (anti-solvent) reduces the solubility to induce crystallization.

Strategy:

• Dissolve your crude salt in a minimum amount of a hot, anhydrous "good" solvent (a polar solvent in which it is soluble), such as ethanol, methanol, or isopropanol.[5][9]

• While the solution is still warm, slowly add a "poor" anhydrous anti-solvent (typically less polar) dropwise until you see persistent cloudiness (turbidity).[9][10] Common anti-solvents include diethyl ether, ethyl acetate, or hexane.

• Add a drop or two of the "good" solvent to redissolve the precipitate and then allow the solution to cool slowly. This controlled cooling is crucial for forming pure, well-defined crystals.

Table 1: Common Solvent Systems for Dihydrochloride Salt Recrystallization

"Good" Solvent (Polar)	"Poor" Anti-Solvent (Less Polar)	Notes
Ethanol / Methanol	Diethyl Ether	A very common and effective pair. Ether's volatility requires careful handling.
Isopropanol (IPA)	Ethyl Acetate	Good for salts that are too soluble in ethanol.[5]
Acetonitrile	Toluene / Dichloromethane (DCM)	Useful for a range of polar compounds.
Water	Acetone / Ethanol	Use only when non-aqueous systems fail due to drying challenges.

Q7: My final product looks crystalline, but analysis shows it still contains water. What are the best drying methods?

Residual water is a common problem. Standard oven drying is often insufficient and can sometimes lead to decomposition if the temperature is too high.[11]

Causality: Water can be trapped on the surface of the crystals or, in some cases, incorporated into the crystal lattice to form a hydrate.[2] Effective drying requires overcoming the strong intermolecular forces between the salt and water.

Table 2: Comparison of Drying Methods for Hygroscopic Salts

Method	Principle	Pros	Cons
Vacuum Oven	Lowering pressure reduces the boiling point of water, allowing it to evaporate at a lower, safer temperature.	Faster than a standard desiccator; temperature is controlled.	May not remove tightly bound water.
High-Vacuum Desiccator	A strong desiccant (e.g., phosphorus pentoxide, P₂O₅) in a sealed, evacuated chamber actively absorbs moisture.	Gentle; no heat required, minimizing thermal degradation.	Can be slow (24-48 hours or more).[11]
Lyophilization (Freeze-Drying)	The sample is dissolved, frozen, and then placed under a high vacuum, causing the frozen solvent (ice) to sublimate directly into a gas.[12][13]	The "gold standard" for removing water from highly sensitive or stubbornly hydrated compounds. Produces a fine, easily soluble powder.	Requires specialized equipment; not suitable for all solvent types.[14]
Azeotropic Distillation	Co-distillation with a solvent that forms an azeotrope with water.	Very effective at removing water.[8]	The compound must be stable at the boiling point of the azeotrope.

Q8: During formulation with excipients, my dihydrochloride salt is converting to its free base. What is happening?

This phenomenon is known as salt disproportionation . It is the conversion of the highly soluble salt form into its less soluble, non-ionic free base.[15][16]

Causality: This is a solution-mediated process often triggered by moisture and an increase in the local pH of the microenvironment around the salt particles.[15][17] Many common pharmaceutical excipients are alkaline and can raise the microenvironment pH above a critical point (known as pHₘₐₓ), causing the salt to dissociate and the free base to precipitate.[15][17]

Mitigation Strategies:

• Excipient Selection: Avoid using alkaline excipients. Screen excipients for their effect on the microenvironment pH.

• pH Control: Incorporate a suitable pH modifier or buffering agent into the formulation to maintain a pH below the pHₘₐₓ of the salt.[15]

• Moisture Control: Since water is a necessary medium for this process, strictly controlling moisture during manufacturing and storage is critical.[18]

• Cooling: In some suspension formulations, disproportionation can be suppressed by cooling the preparation to 2-8 °C.[19]

Caption: Mechanism of moisture-induced salt disproportionation.

Section 4: Key Purification Protocols

Protocol 1: General Workflow for Purification

The diagram below outlines a typical workflow for purifying a crude, potentially wet, hygroscopic dihydrochloride salt.

Caption: General workflow for purifying hygroscopic dihydrochloride salts.

Protocol 2: Step-by-Step Recrystallization (Solvent/Anti-Solvent)

• Preparation: Ensure all glassware is oven-dried and cooled under a stream of inert gas (nitrogen or argon).

• Dissolution: Place the crude salt in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser. Add a minimal volume of the hot, anhydrous "good" solvent to completely dissolve the salt.

• Anti-Solvent Addition: While maintaining the temperature, slowly add the anhydrous "anti-solvent" dropwise via an addition funnel until the solution becomes faintly and persistently cloudy.

• Clarification: Add 1-2 drops of the hot "good" solvent to just clarify the solution.

• Crystallization: Remove the heat source and allow the flask to cool slowly to room temperature. For maximum yield, you can then place the flask in an ice bath or a refrigerator.

• Isolation: Collect the crystals by vacuum filtration, preferably using a Schlenk filter apparatus or working quickly in a fume hood while flushing with inert gas to minimize moisture exposure.[4]

• Washing: Wash the collected crystals with a small amount of the cold, anhydrous anti-solvent to remove any remaining soluble impurities.

• Drying: Transfer the purified crystals to a suitable container for final drying using one of the methods described in Table 2.

Section 5: Purity Assessment

After purification and drying, it is essential to verify the purity and water content of your salt.

Caption: Decision tree for common purification problems.

Q9: How can I definitively confirm the purity of my final product?

A combination of analytical techniques is required for comprehensive assessment:

• Chromatography (HPLC): High-Performance Liquid Chromatography is the standard method for determining chemical purity. It separates the main compound from any process impurities or degradation products.[20][21]

• Karl Fischer Titration: This is the most accurate method for quantifying the amount of water in a sample. It is far more specific and reliable for water content than methods like Loss on Drying (LOD).

• Melting Point Analysis: A pure crystalline compound has a sharp, defined melting point. The presence of impurities will typically cause the melting point to be depressed and broaden the melting range.[21]

• Spectroscopy (NMR, IR): Techniques like Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy can confirm the chemical structure of your compound and help identify any structural impurities.

References

• Sussex Damp Experts. Hygroscopic Salts. [Link]

• Google Patents.

• Asaclean® Purging Compounds. 5 Tips to Help Process Dry Hygroscopic Resins. [Link]

• Pharma.Tips. Overcoming Challenges with Moisture-Sensitive APIs in Tablets. [Link]

• PerMix. Mixing & Drying Hygroscopic Materials. [Link]

• Reddit. Drying and Storing Hygroscopic Salts. r/chemistry. [Link]

• Reddit. What's the best solvent to remove these crystals and recrystallize it?. r/chemistry. [Link]

• Google Patents. Method for drying hygroscopic material and the product thereof. US2018797A.

• National Institutes of Health (NIH). Harvesting of aerial humidity with natural hygroscopic salt excretions. [Link]

• National Institutes of Health (NIH). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. [Link]

• Oak Ridge National Laboratory. Purification of Chloride Salts for Concentrated Solar Power Applications. [Link]

• Reddit. Is the recrystallization of an hygroscopic solid using water as a solvent possible?. r/AskChemistry. [Link]

• ResearchGate. How to isolate a very hygroscopic salt (as presipitate) from a reaction solution?. [Link]

• University of Rochester. Reagents & Solvents: Solvents for Recrystallization. [Link]

• Taylor & Francis Online. Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. [Link]

• EVATHERM. RECRYSTALLIZATION PROCESS FOR THE UPGRADING OF ROCK- AND SOLAR SALTS. [Link]

• OMICS International. Hygroscopic Gravimetric Quantitative Chemical Analysis. [Link]

• ResearchGate. Evaluating the salt content of salt-contaminated samples on the basis of their hygroscopic behavior. Part I: Fundamentals, scope and accuracy of the method. [Link]

• ResearchGate. Purification of organic hydrochloride salt?. [Link]

• ACS Publications. Hygroscopic Properties of Plateau Surface Salts: Insights from Chemical Composition and Isotope Signatures. [Link]

• LinkedIn. How to Mitigate Disproportionation of API Salts in Pharmaceutical Formulations. [Link]

• MDPI. Selection of Method of Chemical Analysis in Measuring the Salinity of Mineral Materials. [Link]

• ACS Publications. Salt Disproportionation in the Solid State: Role of Solubility and Counterion Volatility. [Link]

• ResearchGate. Hygroscropicity and Its' Effect on Tablet Production. [Link]

• The Solubility Company. Mitigating Salt Disproportionation Risks. [Link]

• TutorChase. How do you test for the purity of a prepared salt?. [Link]

• Google Patents. Lyophilization process and products obtained thereby. EP1954244A1.

• ResearchGate. Characterization of the "Hygroscopic" properties of active pharmaceutical ingredients. [Link]

• ACS Publications. Salt Crystallization during Evaporation: Impact of Interfacial Properties. [Link]

• National Institutes of Health (NIH). How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non-clinical suspension formulation. [Link]

• Google Patents.

• ResearchGate. How can I recrystallized the HCl salt of organic compounds such as fluoxetine hydrochloride?. [Link]

• Google Patents.

• Reddit. Recrystallization with two solvents. r/Chempros. [Link]

• National Institutes of Health (NIH). Salt disproportionation: A material science perspective. [Link]

• Niras. The science of lyophilization in the pharmaceutical industry. [Link]

• CORE. Excipients used in lyophilization of small molecules. [Link]

• ResearchGate. Effective solvent system selection in the recrystallization purification of pharmaceutical products. [Link]

• ResearchGate. Do aqueous solutions of strongly hygroscopic salts continue to hydrate over time?. [Link]

• ResearchGate. How can I fix issues with high salt concentration after gel purification?. [Link]

• Cytiva. Protein purification troubleshooting guide. [Link]

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Technical Support Center: Advanced Strategies for Minimizing Side Reactions with Branched Alkyl Hydrazines

From the Desk of a Senior Application Scientist

Welcome to the technical support center. Branched alkyl hydrazines are powerful synthetic intermediates, crucial in the development of pharmaceuticals, agrochemicals, and complex molecular architectures. Their unique reactivity, however, presents a set of challenges that can lead to complex product mixtures and low yields. This guide is designed to provide you, our fellow researchers and developers, with expert insights and field-proven protocols to navigate and suppress the most common side reactions encountered when working with these versatile reagents. We will move beyond simple procedural lists to explore the underlying chemical principles, empowering you to troubleshoot effectively and optimize your synthetic routes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My reaction is producing a mixture of mono-, di-, and even tri-alkylated products. How can I selectively synthesize a specific N,N'-disubstituted branched hydrazine?

This is a classic issue of controlling reactivity. The nitrogen atoms in hydrazine derivatives are both nucleophilic, and once the first alkylation occurs, the second nitrogen can often react faster than the starting material, leading to over-alkylation. The key is to precisely modulate the nucleophilicity and availability of the hydrazine's N-H protons.

Core Problem: Lack of selectivity in sequential alkylation steps.

Mechanistic Insight: The relative nucleophilicity of the substituted and unsubstituted nitrogen atoms, along with the reaction conditions, dictates the product distribution. Direct alkylation is often difficult to control stoichiometrically, especially with reactive alkyl halides.[1]

Troubleshooting & Optimization Protocol:

A highly effective strategy involves the formation of a nitrogen dianion from a mono-protected hydrazine. This approach allows for sequential, controlled introduction of alkyl groups.[2][3]

Step-by-Step Protocol for Selective Dialkylation:

• Protection: Start with a commercially available or synthesized mono-protected hydrazine, such as N-Boc-N-phenylhydrazine. The Boc group passivates one nitrogen and provides a handle for deprotection later.[4]

• Dianion Formation:

  • Dissolve the protected hydrazine (1.0 equiv.) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (Argon or Nitrogen).

  • Cool the solution to -78 °C in a dry ice/acetone bath.

  • Slowly add n-butyllithium (n-BuLi, 2.0 equiv.) dropwise. A distinct color change typically indicates the formation of the dianion.[2]

• First Alkylation (at the unprotected nitrogen):

  • While maintaining the temperature at -78 °C, add the first alkylating agent (R¹-X, 1.0 equiv., where X = Br, I) dropwise.

  • Allow the reaction to stir at this temperature for 1-2 hours, then warm to room temperature and stir until TLC analysis shows complete consumption of the starting material.

• Second Alkylation (at the formerly protected nitrogen's position, post-deprotonation/rearrangement context):

  • This step is for sequential, distinct alkylation after isolation or in a one-pot sequence where the first group directs the second addition. For a more direct approach to a symmetrically substituted product, one would use a different starting hydrazine. However, for unsymmetrical products, the dianion method is superior. After the first alkylation, the monoalkylated product is formed.

  • To add a second, different group, one would typically need to re-evaluate the protection strategy or subsequent deprotonation site. The dianion method excels at creating N,N-dialkylated products in one go if the electrophile is added to the dianion.[1]

• Quenching & Work-up:

  • Carefully quench the reaction at 0 °C with saturated aqueous ammonium chloride (NH₄Cl).

  • Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the resulting dialkylated hydrazine derivative via column chromatography.

This method provides a high degree of control, minimizing the formation of undesired over-alkylation byproducts.[2]

Question 2: I'm observing poor regioselectivity in my alkylation. How can I control whether the alkyl group adds to the substituted (Nα) or unsubstituted (Nβ) nitrogen?

Regioselectivity is governed by a delicate interplay of steric and electronic factors. The more substituted nitrogen (Nα) is sterically hindered, while the terminal nitrogen (Nβ) is more accessible but its nucleophilicity can be influenced by the electronic nature of the substituents.

Core Problem: Formation of a mixture of Nα- and Nβ-alkylated regioisomers.

Mechanistic Insight: The choice of base and its counter-cation can dramatically influence which nitrogen is deprotonated and subsequently alkylated.[5] Softer, bulkier bases may favor deprotonation at the less hindered site, while the cation can coordinate to one nitrogen, directing the electrophile. For instance, in the synthesis of N-acyl-N'-sulfonyl hydrazides, sodium-based bases were found to favor the branched isomer, while conventional organic bases yielded the linear product.[5]

Troubleshooting & Optimization Strategies:

• Strategic Choice of Base and Solvent: The selection of the base is critical for directing regioselectivity.

Base	Counter-ion	Typical Solvent	Favored Isomer (General Trend)	Rationale
NaH, NaHMDS	Na⁺	THF, Dioxane	Branched (Nα-Alkylation)	The sodium cation may coordinate with the existing substituent, directing alkylation to the same nitrogen.[5]
K₂CO₃, Cs₂CO₃	K⁺, Cs⁺	DMF, Acetonitrile	Often Linear (Nβ-Alkylation)	Larger, "freer" cations may allow the reaction to be governed more by sterics, favoring the terminal N.
Triethylamine (Et₃N)	Et₃NH⁺	DCM, THF	Often Linear (Nβ-Alkylation)	A bulky organic base that favors deprotonation at the less sterically hindered Nβ position.

• Use of Protecting Groups: Introduce a bulky, removable protecting group (e.g., a triphenylmethyl (trityl) group) onto one nitrogen. This will sterically block that position, forcing alkylation to occur at the other nitrogen. Subsequent deprotection yields the desired regioisomer.

Workflow for Diagnosing and Correcting Poor Regioselectivity

Caption: Troubleshooting workflow for poor regioselectivity.

Question 3: My desired hydrazine product is absent, and I've isolated the corresponding amine instead. What is causing the N-N bond to break?

Unintended N-N bond cleavage is a common pitfall, as this bond is energetically labile under a variety of conditions. Identifying the cause—be it reductive, oxidative, or even photochemical—is the first step to prevention.

Core Problem: Cleavage of the N-N single bond, leading to amine formation.

Mechanistic Insight: The N-N bond has a relatively low dissociation energy. It is susceptible to:

• Reductive Cleavage: Many standard reducing agents, including catalytic hydrogenation (e.g., H₂/Raney Ni, H₂/Pd), dissolving metal reductions (Na/NH₃), and single-electron transfer reagents (SmI₂), can readily cleave the N-N bond.[6][7][8]

• Oxidative Cleavage: In the presence of air and certain catalysts, hydrazines can be oxidized, which can lead to N-N bond scission.[9]

• Photochemical Cleavage: Some hydrazine derivatives are sensitive to light, which can promote homolytic cleavage of the N-N bond to form nitrogen-centered radicals.[9][10]

Troubleshooting & Prevention Table:

Cleavage Condition	Common Reagents/Triggers to AVOID	Recommended Alternatives or Precautions
Reductive Cleavage	H₂/Raney Ni, H₂/Pd/C, LiAlH₄, Na in liquid NH₃, SmI₂.[6][7][8]	For reducing other functional groups (e.g., imines, nitriles), consider milder reagents like NaBH₄, NaBH₃CN, or BH₃·THF complex.[6]
Oxidative Cleavage	Air (O₂), strong oxidants (e.g., KMnO₄, H₂O₂), some metal catalysts.[9][11]	Run reactions under an inert atmosphere (N₂ or Ar). Ensure solvents are degassed. Use purified reagents free of metal contaminants.[12]
Photochemical Cleavage	UV light, prolonged exposure to strong visible light.[9][10]	Protect the reaction vessel from light by wrapping it in aluminum foil. Work in a dimly lit area if the compounds are known to be sensitive.

Question 4: How can I prevent my branched alkyl hydrazine from reacting with carbonyl groups present in my substrate or solvent?

Hydrazines are excellent nucleophiles that readily condense with aldehydes and ketones to form hydrazones.[13][14] This reaction is often faster than the intended reaction, leading to significant byproduct formation.

Core Problem: Unwanted hydrazone formation.

Mechanistic Insight: The reaction between a hydrazine and a carbonyl compound is a nucleophilic addition-elimination reaction that is typically fast and reversible, but can be driven to completion, consuming the starting hydrazine.[13]

Prevention Protocol:

• Solvent Choice:

  • AVOID: Ketonic solvents like acetone or methyl ethyl ketone.

  • USE: Aprotic, non-carbonyl solvents such as THF, dioxane, dichloromethane (DCM), or toluene.

• Substrate Protection: If your substrate contains a carbonyl group that is not the intended reaction site, it must be protected before introducing the branched alkyl hydrazine.

  • Acetal Protection (Example):

    • Dissolve the carbonyl-containing substrate (1.0 equiv.) in toluene.

    • Add ethylene glycol (1.5 equiv.) and a catalytic amount of p-toluenesulfonic acid (p-TsOH, 0.02 equiv.).

    • Heat the mixture to reflux using a Dean-Stark apparatus to remove water and drive the reaction to completion.

    • Monitor by TLC until the starting material is consumed.

    • Cool the reaction, wash with saturated aqueous sodium bicarbonate (NaHCO₃) to neutralize the acid, and purify the protected substrate.

    • The resulting acetal is stable to the basic or nucleophilic conditions of subsequent hydrazine reactions. It can be deprotected later using aqueous acid.

Visualizing Competing Reaction Pathways

Caption: Competing pathways for a branched alkyl hydrazine.

References

• Wikipedia. Hydrazone. [Link]

• Wikipedia. Aza-Cope rearrangement. [Link]

• Zhu, M., & Zheng, N. (2011). Photoinduced Cleavage of N–N Bonds of Aromatic Hydrazines and Hydrazides by Visible Light. Synthesis, 2011(14), 2223-2236. [Link]

• e-PG Pathshala. Organic Chemistry-III MODULE No. 33: Cope, Claisen and aza-Cope rearrangements. [Link]

• Lazny, R., et al. (2007). Efficient N-N Bond Cleavage of Chiral Trisubstituted Hydrazines with BH3·THF. Synlett. [Link]

• Edwards, J. A., et al. (1974). Reductive cleavage of the nitrogen–nitrogen bond in hydrazine derivatives. Journal of the Chemical Society, Perkin Transactions 1, 2297-2301. [Link]

• Antonov, D. (2023). Hydrazine Derivatives as C-Centered Radical Precursors for C-C Bond Formation Reactions. Molecules, 28(15), 5853. [Link]

• D'Auria, M., et al. (2005). Photochemically-Induced N-N Bond Cleavage of N,N-Disubstituted Hydrazides. Molbank, 2005(4), M430. [Link]

• Chem-Station. Aza-Cope Rearrangement. (2015). [Link]

• PubMed. Photoinduced Cleavage of N-N Bonds of Aromatic Hydrazines and Hydrazides by Visible Light. [Link]

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• Organic Chemistry Portal. Synthesis of Hydrazine Derivatives (Hydrazides). [Link]

• Bredihhin, A., Groth, U. M., & Mäeorg, U. (2007). Efficient Methodology for Selective Alkylation of Hydrazine Derivatives. Organic Letters, 9(6), 1097–1099. [Link]

• Organic Chemistry Portal. Efficient Methodology for Selective Alkylation of Hydrazine Derivatives. [Link]

• ResearchGate. Hydrazine-sensitive Thiol Protecting Group for Peptide and Protein Chemistry. [Link]

• Zhang, Y., et al. (2022). Nickel-Catalyzed Stereoselective Alkenylation of Ketones Mediated by Hydrazine. JACS Au, 2(8), 1885–1892. [Link]

• Reddit. Hydrazine hydrate removal by column chromatography. [Link]

• European Patent Office. A process for producing a purified hydrazine hydrate. [Link]

• Gusev, D. O., et al. (2024). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. International Journal of Molecular Sciences, 25(19), 10335. [Link]

• Lämmerhofer, M., et al. (2022). Development of a Hydrazine-Based Solid-Phase Extraction and Clean-Up Method for Highly Selective Quantification of Zearalenone in Edible Vegetable Oils by HPLC-FLD. Toxins, 14(8), 552. [Link]

• Google Patents.

• Taylor & Francis. Protecting groups – Knowledge and References. [Link]

• Aston University. The synthesis and properties of some hydrazines. [Link]

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• PubMed. Hydrazine-sensitive Thiol Protecting Group for Peptide and Protein Chemistry. [Link]

• Lazny, R., & Nodzewska, A. (2011). N,N-Dialkylhydrazones in Organic Synthesis. From Simple N,N-Dimethylhydrazones to Supported Chiral Auxiliaries. Chemical Reviews, 111(3), 1386–1434. [Link]

• PubMed. Efficient methodology for selective alkylation of hydrazine derivatives. [Link]

• Organic Chemistry Portal. Cope Rearrangement. [Link]

• YouTube. Discover the Aza-Cope Rearrangement Magic!. [Link]

• Ghosh, S., et al. (2023). Accessing Bioactive Hydrazones by the Hydrohydrazination of Terminal Alkynes Catalyzed by Gold(I) Acyclic Aminooxy Carbene Complexes and Their Gold(I) Arylthiolato and Gold(III) Tribromo Derivatives. Organometallics, 42(18), 2419–2436. [Link]

• element, R. S. C. (2019). Reactions of hydrazones and hydrazides with Lewis acidic boranes. Dalton Transactions, 48(35), 13189–13192. [Link]

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Controlling exotherms during (2-Ethylpentyl)hydrazine neutralization

Technical Support Center: (2-Ethylpentyl)hydrazine Neutralization

A Guide for R&D Professionals on Exotherm Management and Control

The neutralization of alkylhydrazines, such as (2-Ethylpentyl)hydrazine, is a critical step in many synthetic pathways. However, as a substituted hydrazine, it shares properties with a class of compounds known for their reactivity and potential hazards.[1][2] The neutralization is a vigorous acid-base reaction that generates a significant exotherm. Failure to adequately control this heat evolution can lead to thermal runaway, decomposition of the product, and potentially hazardous pressure buildup.[3][4]

This guide provides field-proven insights, troubleshooting advice, and detailed protocols to ensure the safe and effective neutralization of (2-Ethylpentyl)hydrazine.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of the exotherm during the neutralization of (2-Ethylpentyl)hydrazine?

The significant heat release is a classic enthalpy of neutralization. (2-Ethylpentyl)hydrazine, like its parent compound hydrazine, is a base due to the lone pair of electrons on its nitrogen atoms.[5] The neutralization process involves reacting this base with an acid (e.g., hydrochloric acid, sulfuric acid). The formation of the corresponding hydrazinium salt is a thermodynamically favorable reaction that releases substantial energy as heat.[6] The intensity of this exotherm is directly related to the concentration of the reactants and the rate at which they are combined.[1]

Q2: Beyond the exotherm, what are the main hazards associated with (2-Ethylpentyl)hydrazine?

As a hydrazine derivative, (2-Ethylpentyl)hydrazine should be handled with extreme caution. Hydrazine and its derivatives are classified as hazardous materials due to their reactivity and toxicity.[1] Key hazards include:

• Toxicity: Hydrazine compounds are acutely toxic, corrosive, and suspected carcinogens.[7][8] Both acute and chronic exposure must be strictly avoided. Inhalation and skin contact are primary exposure routes.[9]

• Corrosivity: Direct contact can cause severe burns to the skin and eyes.[8][10]

• Flammability: While aqueous solutions are less of a fire risk, anhydrous hydrazine is flammable and can auto-ignite in contact with certain materials.[11]

• Thermal Instability: At elevated temperatures, hydrazine compounds can undergo exothermic decomposition, releasing nitrogen and ammonia gases.[12][13] This decomposition can be catalyzed by certain metals, highlighting the importance of proper reactor material selection.[14][15]

Q3: What are the most critical parameters to monitor and control during neutralization?

Effective exotherm control relies on managing the rate of heat generation relative to the rate of heat removal. The key parameters are:

• Rate of Addition: This is the most crucial control point. Slow, controlled addition of the acid to the diluted hydrazine solution prevents the rate of heat generation from overwhelming the cooling system.[3][4]

• Internal Temperature: The internal reaction temperature, not the cooling bath temperature, must be continuously monitored with a calibrated probe.[4] This provides a real-time indication of the reaction's progress and stability.

• Agitation (Stirring): Efficient stirring is vital to dissipate heat from the point of addition throughout the bulk solution, preventing the formation of localized hot spots.

• Concentration (Dilution): Performing the neutralization in a suitable solvent adds thermal mass to the system. The solvent absorbs a significant portion of the heat generated, buffering the temperature increase.[16]

• Cooling Efficiency: The capacity of the cooling system (e.g., ice bath, cryocooler) must be sufficient to remove the heat generated throughout the entire addition process.

Q4: What Personal Protective Equipment (PPE) is mandatory for handling (2-Ethylpentyl)hydrazine?

A comprehensive PPE strategy is non-negotiable. All handling, including preparation, reaction, and quenching, must be performed inside a certified chemical fume hood.[8][9]

• Eye and Face Protection: Wear splash-proof chemical safety goggles and a full-face shield.[7][8]

• Hand Protection: Use chemical-resistant gloves, such as nitrile or neoprene. Inspect gloves before each use.[7][8]

• Body Protection: A flame-resistant lab coat is required. For tasks with a high splash potential, a chemical-resistant apron is also recommended.[8][17]

• Respiratory Protection: All work must be conducted in a properly functioning chemical fume hood to minimize vapor inhalation.[7][8]

Troubleshooting Guide: Managing Unforeseen Events

Q1: The internal temperature is spiking rapidly and approaching my safety limit. What are the immediate steps?

A rapid temperature rise indicates that heat generation is exceeding heat removal. This is a critical situation requiring immediate action to prevent thermal runaway.

• Stop the Addition: Immediately cease the addition of the neutralizing acid.

• Enhance Cooling: If using an ice bath, add more ice and salt (or dry ice, with caution) to lower the bath temperature. If using a circulator, lower the setpoint.

• Ensure Agitation: Verify that the stirrer is functioning correctly and at a sufficient speed to ensure rapid heat transfer to the vessel walls.

• Prepare for Emergency Quench: Have a pre-chilled, inert solvent available to add for emergency dilution if the temperature continues to rise after stopping the addition.

• Document and Review: Once the situation is stable, document the excursion and thoroughly review the process parameters to identify the cause.[18][19]

Q2: The reaction temperature is stable and not increasing as expected. Can I increase the addition rate?

Proceed with extreme caution. A lack of temperature increase could indicate several issues:

• Probe Malfunction: The temperature probe may be improperly placed or malfunctioning. Verify its reading.

• Reagent Flow Blockage: The addition funnel or pump line may be clogged.

• Poor Mixing: The reagents may be layering instead of mixing, creating a dangerous situation where a sudden mixing event could cause a violent exotherm.

• Incorrect Reagent Concentration: One of the reagents may be significantly more dilute than specified.

DO NOT simply increase the addition rate. Instead, pause the addition and systematically investigate these potential causes.[20]

Q3: I've observed unexpected gas evolution. Is this normal?

While some minor fuming from the acid may occur, significant gas evolution is a warning sign. It likely indicates that the internal temperature has become too high in localized spots, causing the (2-Ethylpentyl)hydrazine to decompose into nitrogen (N₂) and ammonia (NH₃) gas.[12][13] This is a serious deviation. Immediately stop the reagent addition, maximize cooling, and treat it as a temperature excursion event.

Protocols and Data

Recommended Protocol for Controlled Neutralization

This protocol outlines a general procedure for neutralizing (2-Ethylpentyl)hydrazine with hydrochloric acid. Quantities should be scaled and optimized for specific experimental needs.

1. Preparation and Setup:

• Don all required PPE and work exclusively within a chemical fume hood.[8]
• Charge a jacketed reactor (or a round-bottom flask in a cooling bath) equipped with a mechanical stirrer, a thermocouple to measure internal temperature, and an addition funnel. Ensure the setup is secure.[21]
• In the reactor, dissolve the (2-Ethylpentyl)hydrazine in a suitable solvent (e.g., isopropanol or toluene) to the desired concentration (see Table 1).
• Cool the solution to the starting temperature (e.g., 0-5 °C) using the cooling system.[4]

2. Neutralization:

• Prepare a solution of the neutralizing acid (e.g., HCl in isopropanol) in the addition funnel.
• Begin vigorous stirring of the hydrazine solution.
• Start the slow, dropwise addition of the acid. For optimal control, the acid should be introduced below the surface of the stirred liquid to promote rapid mixing and heat dissipation.
• Continuously monitor the internal temperature. Adjust the addition rate to maintain the temperature within the desired range (e.g., < 15 °C).[22]

3. Completion and Workup:

• After the addition is complete, continue to stir the mixture at the control temperature for at least 30-60 minutes to ensure the reaction is complete and to dissipate any residual heat.
• Proceed with the subsequent steps of your experimental workup.

Table 1: Recommended Parameters for Controlled Neutralization

Parameter	Recommended Value	Rationale & Justification
Hydrazine Concentration	0.5 - 1.5 M	Higher dilution provides greater thermal mass, buffering the exotherm.[16]
Acid Addition Rate	0.5 - 2.0 mL/min (lab scale)	Slower rates are safer and allow the cooling system to keep pace with heat generation.[3]
Initial Reaction Temp.	0 - 5 °C	Starting at a low temperature provides a larger safety margin before reaching critical temperature limits.
Max. Internal Temp.	< 15 °C	Keeping the temperature low minimizes the risk of side reactions and thermal decomposition.[13]
Agitation Speed	> 300 RPM (lab scale)	Ensures rapid dispersal of reagents and heat, preventing localized hot spots.
Cooling Bath	Ice/Water or Dry Ice/Acetone	Must have sufficient capacity to handle the total heat load of the reaction.[4]

Workflow Visualization

Decision Tree for Temperature Excursion Management

The following diagram outlines a logical workflow for responding to a temperature excursion during the neutralization process.

Caption: Workflow for managing a temperature excursion event.

References

• Safeguarding Your Research: A Comprehensive Guide to Handling Hydrazine Hydr
• Control Strategies For Managing Exothermic Reactions In Flow.
• Hydrazine Standard Operating Procedure Template. Environmental Health & Safety, University of New Mexico.
• Safety and Handling of Hydrazine.
• Laboratory Safety Standard Operating Procedure (SOP). University of Southern California.
• Hydrazine hydrate - SAFETY D
• Protocol for quenching reactive chemicals. EPFL.
• Handling Reaction Exotherms – A Continuous Approach. Chemical Industry Journal.
• Quenching of Water Reactive Materials. The Sarpong Group, UC Berkeley.
• Quenching of Water Reactive Materials. Environmental Health and Safety, Princeton University.
• How To Run A Reaction: The Quench. Department of Chemistry, University of Rochester.
• Quenching Reactive Substances. Virginia Tech Chemistry Department.
• Handling Temperature Excursions: What Every Lab Should Know. American Bio-Safety.
• Thermal hazard analysis of hydrazine and nitric acid mixtures.
• Best Practices for Working with Chemical Reactions in the Lab. ACS Chemical Health & Safety.
• How to Avoid Temper
• Reliable Calorimetric Method to Study the Incompatibilities between Hydrazine Hydrate and Metallic Impurities.
• Hydrazine and Aqueous Hydrazine Solutions: Evaluating Safety in Chemical Processes.
• Thermal decomposition of hydrazines from reactive dynamics using the ReaxFF reactive force field. PubMed.
• How to Troubleshoot a Reaction. Department of Chemistry, University of Rochester.
• THE LOWER ALIPHATIC DERIVATIVES OF HYDRAZINE.
• Experiment 6: Calorimetry - Determination of Heats of Neutraliz
• HYDRAZINE. CAMEO Chemicals, NOAA.
• Hydrazine. Wikipedia.
• Hydrazine: A Potent Chemical with a Wide Range of Uses. Gas-Sensing.com.

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Detecting impurities in (2-Ethylpentyl)hydrazine dihydrochloride batches

Technical Support Center: (2-Ethylpentyl)hydrazine dihydrochloride

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for (2-Ethylpentyl)hydrazine dihydrochloride. This resource is designed to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to assist you in your experimental work. As Senior Application Scientists, we understand the critical importance of purity in your research and development endeavors. This guide is structured to address common challenges and provide scientifically sound solutions for detecting and managing impurities.

The Critical Role of Purity in (2-Ethylpentyl)hydrazine dihydrochloride

(2-Ethylpentyl)hydrazine dihydrochloride is a key intermediate in the synthesis of various pharmaceutical compounds.[1][2] The purity of this starting material is paramount, as impurities can carry through the synthetic process, potentially impacting the safety, efficacy, and stability of the final active pharmaceutical ingredient (API).[3] Regulatory bodies such as the FDA and EMA have stringent guidelines for the identification and control of impurities in drug substances.[4][5]

Common Impurities and Their Origins

Impurities in (2-Ethylpentyl)hydrazine dihydrochloride batches can be broadly categorized as organic, inorganic, and residual solvents.[4]

• Organic Impurities: These can arise from starting materials, by-products of the synthesis, or degradation products.[4] For example, the synthesis of (2-Ethylpentyl)hydrazine often involves the reduction of a diazonium salt formed from 2-ethylaniline.[2][6] Incomplete reactions or side reactions can lead to various organic impurities.

• Inorganic Impurities: These may include reagents, catalysts, and inorganic salts used during the manufacturing process.[4][7]

• Residual Solvents: Solvents used during synthesis and purification that are not completely removed can also be present.[4]

Troubleshooting Guides for Impurity Detection

This section provides detailed troubleshooting guides for common analytical techniques used to detect impurities in (2-Ethylpentyl)hydrazine dihydrochloride.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for identifying and quantifying organic impurities in pharmaceutical compounds.[4]

Q1: I am seeing unexpected peaks in my HPLC chromatogram. How can I determine if they are impurities or artifacts?

A1:

• System Suitability Check: First, ensure your HPLC system is performing correctly. Inject a blank (mobile phase) to check for ghost peaks or baseline noise. Then, inject a known standard of (2-Ethylpentyl)hydrazine dihydrochloride to confirm the retention time and peak shape of the main component.

• Forced Degradation Studies: To identify potential degradation products, perform forced degradation studies.[8] This involves subjecting a sample of (2-Ethylpentyl)hydrazine dihydrochloride to stress conditions such as acid, base, oxidation, heat, and light.[8][9] Comparing the chromatograms of the stressed samples to your batch can help identify degradation-related impurities.

• Mass Spectrometry (MS) Coupling: If your HPLC is coupled to a mass spectrometer (LC-MS), you can obtain mass-to-charge ratio (m/z) information for the unexpected peaks. This data is invaluable for proposing molecular formulas and identifying unknown impurities.

Experimental Protocol: Forced Degradation Study

• Acid Degradation: Dissolve the sample in 0.1 N HCl and heat at 80°C for a specified time (e.g., 2, 6, 12, 24 hours).[8] Neutralize the solution before injection.

• Base Degradation: Dissolve the sample in 0.1 N NaOH and heat at 80°C for a specified time.[8] Neutralize the solution before injection.

• Oxidative Degradation: Treat the sample with 3% hydrogen peroxide at room temperature.[8]

• Thermal Degradation: Heat the solid sample in an oven at a temperature below its melting point.

• Photolytic Degradation: Expose the sample to UV light.

Q2: My HPLC method is not separating a known impurity from the main peak. What can I do?

A2:

Method optimization is key to achieving good resolution. Consider the following adjustments:

• Mobile Phase Composition: Vary the ratio of your organic and aqueous phases. If using a gradient, adjust the slope.

• pH of the Aqueous Phase: Since (2-Ethylpentyl)hydrazine is a basic compound, the pH of the mobile phase will significantly affect its retention and peak shape. Experiment with different pH values using appropriate buffers.

• Column Chemistry: If modifying the mobile phase is insufficient, try a column with a different stationary phase (e.g., C8 instead of C18, or a phenyl column).

• Temperature: Adjusting the column temperature can also influence selectivity and resolution.

Parameter	Recommended Adjustment	Rationale
Mobile Phase	Vary organic/aqueous ratio; adjust gradient	Alters polarity and elution strength
pH	Experiment with different buffers	Affects ionization and retention of basic compounds
Column	Try different stationary phases (C8, Phenyl)	Changes selectivity based on different interactions
Temperature	Increase or decrease column temperature	Can improve peak shape and resolution

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is particularly useful for identifying volatile impurities and residual solvents.[4]

Q1: I suspect the presence of residual hydrazine, but it's difficult to detect directly with GC. How can I analyze for it?

A1:

Hydrazine is highly polar and reactive, making direct GC analysis challenging.[10] Derivatization is a common and effective strategy.[11][12]

• Derivatization with Acetone: Reacting the sample with acetone converts hydrazine into the more volatile and less polar acetone azine, which is readily analyzable by GC-MS.[10][12]

• Headspace GC-MS: For trace-level analysis, headspace GC-MS is a highly sensitive technique that minimizes matrix effects.[12]

Experimental Protocol: Hydrazine Derivatization for GC-MS

• Dissolve a known amount of the (2-Ethylpentyl)hydrazine dihydrochloride sample in a suitable solvent (e.g., DMSO).

• Add acetone as the derivatizing agent.[10] The reaction is often fast, but sonication for about 10 minutes can ensure completion.[13]

• Inject an aliquot of the derivatized sample into the GC-MS.

• Monitor for the characteristic mass spectrum of acetone azine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for the structural elucidation of impurities.[14][15]

Q1: How can I use NMR to identify and quantify impurities in my sample?

A1:

• High-Resolution 1H NMR: A high-resolution 1H NMR spectrum can reveal the presence of impurities as small peaks that do not correspond to the main compound. The integration of these peaks relative to a known peak of the main compound can provide a quantitative estimate of the impurity level.[14][16]

• 2D NMR Techniques: For more complex structures, 2D NMR experiments like COSY, HSQC, and HMBC are invaluable.[14][16] These techniques provide information about the connectivity of atoms within a molecule, which is crucial for elucidating the structure of an unknown impurity.[16]

• Quantitative NMR (qNMR): qNMR is a precise method for determining the purity of a sample by comparing the integral of a signal from the analyte to that of a certified internal standard of known concentration.[17][18]

Frequently Asked Questions (FAQs)

Q: What are the typical reporting, identification, and qualification thresholds for impurities?

A: According to ICH Q3A guidelines, the thresholds are generally based on the maximum daily dose of the drug.[5] However, common thresholds are:

• Reporting Threshold: ≥ 0.05%

• Identification Threshold: ≥ 0.10%

• Qualification Threshold: ≥ 0.15%

It is important to consult the specific ICH guidelines for the exact thresholds applicable to your drug substance.[5]

Q: What should I do if I identify a new, uncharacterized impurity?

A: If a new impurity is present above the identification threshold, its structure must be elucidated.[5] This typically involves isolating the impurity (e.g., by preparative HPLC) and then using spectroscopic techniques like MS and NMR for characterization. If the impurity is above the qualification threshold, toxicological data may be required to demonstrate its safety.[5]

Q: How can I minimize the formation of impurities during synthesis and storage?

A:

• Process Optimization: Carefully control reaction parameters such as temperature, reaction time, and stoichiometry to minimize side reactions.

• Purification: Employ robust purification methods, such as recrystallization or chromatography, to effectively remove impurities.

• Storage Conditions: Store (2-Ethylpentyl)hydrazine dihydrochloride in a well-closed container, protected from light, heat, and moisture to prevent degradation.[19] Hydrazine compounds can be susceptible to autoxidation.[11]

References

• IMPURITY PROFILING - IJCRT.org. (n.d.). Retrieved February 15, 2026, from [Link]

• Use of NMR in Impurity Profiling for Pharmaceutical Products - Veeprho. (2020, December 23). Retrieved February 15, 2026, from [Link]

• Resolving API Impurity Issues in Drug Development - Pharmaguideline. (2025, April 11). Retrieved February 15, 2026, from [Link]

• Impurity guidelines in drug development under ICH Q3 - AMSbiopharma. (2025, October 7). Retrieved February 15, 2026, from [Link]

• Impurity Standards and Advanced Impurity Profiling Using High-Field In-House NMR at Pharmaffiliates. (2026, January 22). Retrieved February 15, 2026, from [Link]

• Analytical Methods for Hydrazines. (n.d.). Retrieved February 15, 2026, from [Link]

• A generic approach for the determination of trace hydrazine in drug substances using in situ derivatization-headspace GC-MS. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• NMR characterization of small and large molecules - ResolveMass Laboratories Inc. (n.d.). Retrieved February 15, 2026, from [Link]

• Detection and Monitoring of Hydrazine, Monomethylhydrazine, and Their Decomposition Products. (1976, May 1). DTIC. Retrieved February 15, 2026, from [Link]

• Three Methods of Detection of Hydrazines. (n.d.). Retrieved February 15, 2026, from [Link]

• Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. (2025, April 19). MDPI. Retrieved February 15, 2026, from [Link]

• A Fast and Sensitive Method for Residual Hydrazine Analysis in Pharmaceutical Samples. (n.d.). SIELC Technologies. Retrieved February 15, 2026, from [Link]

• Three Methods of Detection of Hydrazines - Tech Briefs. (2020, May 8). Retrieved February 15, 2026, from [Link]

• Guideline on Impurities in new Active Pharmaceutical Ingredients. (2023, March 1). BfArM. Retrieved February 15, 2026, from [Link]

• The Determination of Hydrazino–Hydrazide Groups. (n.d.). Retrieved February 15, 2026, from [Link]

• NEW METHOD DEVELOPMENT AND VALIDATION FOR HYDRAZINE IN PANTOPRAZOLE SODIUM SESQUIHYDRATE USING RP-HPLC. (n.d.). Retrieved February 15, 2026, from [Link]

• 2-Ethylphenyl hydrazine hydrochloride（CAS# 58711-02-7). (n.d.). Retrieved February 15, 2026, from [Link]

• Control API Impurities to Achieve Therapeutic Safety and Efficacy for Patients - W.R. Grace. (2025, February 6). Retrieved February 15, 2026, from [Link]

• Hydrazine Toxicology - StatPearls - NCBI Bookshelf. (2023, April 23). Retrieved February 15, 2026, from [Link]

• Specialty Impurity Standards in 2025: A Practical Guide for R&D and QC Laboratories. (2025, September 6). Retrieved February 15, 2026, from [Link]

• The chemical and biochemical degradation of hydrazine. (n.d.). DTIC. Retrieved February 15, 2026, from [Link]

• Continuous-Flow Process for the Synthesis of 2-Ethylphenylhydrazine Hydrochloride. (2025, August 7). ResearchGate. Retrieved February 15, 2026, from [Link]

• HPLC Methods for analysis of Hydrazine - HELIX Chromatography. (n.d.). Retrieved February 15, 2026, from [Link]

• 2-Ethylphenylhydrazine hydrochloride | C8H13ClN2 | CID 2733209 - PubChem. (n.d.). Retrieved February 15, 2026, from [Link]

• Decompostion of Hydrazine in Aqueous Solutions. (2025, August 6). ResearchGate. Retrieved February 15, 2026, from [Link]

• BIOTRANSFORMATION OF HYDRAZINE DERVATIVES IN THE MECHANISM OF TOXICITY. (n.d.). Retrieved February 15, 2026, from [Link]

• A developed and validated stability indicating rp-hplc method for simultaneous estimation of isosorbide dinitrate and hydralazine hydrochloride in tablet formulation. (n.d.). Retrieved February 15, 2026, from [Link]

• Free hydrazine quantification by GC - Chromatography Forum. (2011, July 16). Retrieved February 15, 2026, from [Link]

• Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. (2013, January 17). Asian Journal of Research in Chemistry. Retrieved February 15, 2026, from [Link]

• The method that derivatization HPLC methods determine hydrazine hydrate. (n.d.). Google Patents.

• Determination of Hydrazine in Pharmaceutical Drug by HPLC DAD. (n.d.). Scribd. Retrieved February 15, 2026, from [Link]

• Kinetics and Characterization of Degradation Products of Dihydralazine and Hydrochlorothiazide in Binary Mixture by HPLC-UV, LC-DAD and LC–MS Methods - PMC. (n.d.). Retrieved February 15, 2026, from [Link]

• A developed process for the synthesis of 2-ethyl phenyl hydrazine hydrochloride, a key starting material for 7-ethyl tryptophol. (n.d.). ProQuest. Retrieved February 15, 2026, from [Link]

• A Developed Process For The Synthesis of 2-Ethyl Phenyl Hydrazine Hydrochloride, A Key Starting Material For 7-Ethyl Tryptophol. (2013, May 28). Scribd. Retrieved February 15, 2026, from [Link]

• Novel method for synthesizing ethyl hydrazine dihydrochloride. (n.d.). Google Patents.

• A DEVELOPED PROCESS FOR THE SYNTHESIS OF 2-ETHYL PHENYL HYDRAZINE HYDROCHLORIDE, A KEY STARTING MATERIAL FOR 7-ETHYL TRYPTOPHOL. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

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Optimizing temperature conditions for (2-Ethylpentyl)hydrazine reactivity

Welcome to the technical support center for (2-Ethylpentyl)hydrazine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on optimizing reaction conditions, with a specific focus on temperature control. As Senior Application Scientists, we have compiled this guide based on established principles of hydrazine chemistry and extensive laboratory experience to help you achieve optimal results in your experiments.

Troubleshooting Guide

This section addresses specific issues you may encounter when using (2-Ethylpentyl)hydrazine, providing potential causes and actionable solutions.

Issue 1: Low or No Yield of the Desired Product (e.g., in Hydrazone Formation)

Question: I am reacting (2-Ethylpentyl)hydrazine with a carbonyl compound to form a hydrazone, but I am observing very low to no product formation. What could be the cause, and how can I improve the yield?

Answer:

Low or no product yield in hydrazone formation is a common issue that is often related to suboptimal reaction temperature. The formation of a hydrazone from a hydrazine and a carbonyl compound is a condensation reaction that is sensitive to temperature.[1][2]

Potential Causes and Solutions:

• Insufficient Thermal Energy: The reaction may have a significant activation energy that is not being overcome at your current reaction temperature. This leads to a very slow reaction rate.

  • Solution: Gradually increase the reaction temperature in increments of 10°C and monitor the reaction progress by a suitable analytical method (e.g., TLC, LC-MS). It is advisable to start at room temperature and slowly heat the reaction mixture. For many hydrazone formations, temperatures in the range of 50-80°C are effective.[2]

• Thermal Decomposition of Reactants: (2-Ethylpentyl)hydrazine, like many hydrazine derivatives, can be thermally labile.[3][4] If the temperature is too high, the starting material may decompose before it has a chance to react, leading to a lower yield.

  • Solution: If you suspect decomposition (e.g., observation of gas evolution or a color change to dark brown/black), reduce the reaction temperature. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can also help to minimize oxidative decomposition at elevated temperatures.

Experimental Protocol for Temperature Optimization:

• Set up several small-scale reactions in parallel under identical conditions (reactant concentrations, solvent, etc.).

• Run each reaction at a different, constant temperature (e.g., 25°C, 40°C, 60°C, 80°C).

• Monitor the reactions at regular time intervals to determine the rate of product formation and the appearance of any byproducts.

• Quench the reactions after a set amount of time and analyze the product yield and purity for each temperature.

• Use this data to identify the optimal temperature for your specific reaction.

Data Presentation: Hypothetical Effect of Temperature on Hydrazone Yield

Temperature (°C)	Reaction Time (h)	Yield (%)	Observations
25	24	<5	Reaction is very slow.
40	12	35	Noticeable product formation.
60	6	85	Good yield and reaction rate.
80	4	92	Optimal yield and reaction time.[2]
100	2	75	Decreased yield, possible decomposition.

Issue 2: Formation of Multiple Byproducts

Question: My reaction is producing the desired product, but I am also seeing several significant byproducts. How can I improve the selectivity of my reaction?

Answer:

The formation of byproducts is often a consequence of running the reaction at a temperature that is too high, which can initiate side reactions or decomposition pathways.

Potential Causes and Solutions:

• Thermal Decomposition: As mentioned, excessive heat can cause (2-Ethylpentyl)hydrazine to decompose. At lower temperatures, hydrazine decomposition may yield ammonia, while at higher temperatures, nitrogen and hydrogen gas are more common products.[3] These reactive intermediates can lead to a variety of byproducts.

  • Solution: Lower the reaction temperature to the minimum required for a reasonable reaction rate. Consider using a milder heat source to ensure even and controlled heating.

• Side Reactions: Alkylhydrazines are versatile nucleophiles and can participate in various reactions.[5] At elevated temperatures, the desired reaction may become less selective, and alternative reaction pathways may become more favorable.

  • Solution: A thorough understanding of the potential side reactions of your specific system is crucial. A lower reaction temperature will generally favor the reaction with the lowest activation energy, which is often the desired transformation.

Troubleshooting Workflow for Low Yield/Byproduct Formation

Caption: A workflow for troubleshooting low yield and byproduct formation.

Frequently Asked Questions (FAQs)

Q1: What is the ideal storage temperature for (2-Ethylpentyl)hydrazine?

A1: (2-Ethylpentyl)hydrazine should be stored in a cool, dark, and well-ventilated area, away from sources of heat, ignition, and incompatible materials. A storage temperature of 2-8°C is recommended to minimize degradation over time. Mono- and di-alkylhydrazines are known to be hygroscopic and can oxidize in the presence of air.[6]

Q2: How does temperature influence the stability of (2-Ethylpentyl)hydrazine in different solvents?

A2: The stability of (2-Ethylpentyl)hydrazine in solution is temperature-dependent. At elevated temperatures, the rate of decomposition increases. The choice of solvent can also play a role. Protic solvents may participate in hydrogen bonding and influence reactivity, while non-polar aprotic solvents may be more inert. It is crucial to evaluate the stability of (2-Ethylpentyl)hydrazine in your chosen solvent at the intended reaction temperature, especially if the reaction is to be run for an extended period.

Q3: Is there a general optimal temperature range for reactions with (2-Ethylpentyl)hydrazine?

A3: The optimal temperature is highly dependent on the specific reaction being performed. For instance, hydrazone formation may proceed well at 60-80°C[2], while other transformations might require milder or more forcing conditions. A good starting point for a new reaction is to begin at room temperature and gradually increase the temperature while monitoring the reaction's progress. This empirical approach allows you to find the "sweet spot" that balances a reasonable reaction rate with minimal degradation of the starting material and product.

Simplified Thermal Decomposition Pathway of an Alkylhydrazine

Caption: A simplified diagram of alkylhydrazine thermal decomposition pathways.[3]

References

• Organic Chemistry Portal. (n.d.). Synthesis of Hydrazine Derivatives (Hydrazides). Retrieved from [Link]

• Defense Technical Information Center. (1953). THE LOWER ALIPHATIC DERIVATIVES OF HYDRAZINE. Retrieved from [Link]

• Böhme, A., et al. (2024).

• Chemistry LibreTexts. (2021). 19.9: Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction. Retrieved from [Link]

• ResearchGate. (2018). Effect of temperature on the hydrazone formation. Retrieved from [Link]

• ResearchGate. (2014). A DEVELOPED PROCESS FOR THE SYNTHESIS OF 2-ETHYL PHENYL HYDRAZINE HYDROCHLORIDE, A KEY STARTING MATERIAL FOR 7-ETHYL TRYPTOPHOL. Retrieved from [Link]

• Chen, N., et al. (2009). Thermal decomposition of hydrazines from reactive dynamics using the ReaxFF reactive force field. The Journal of Physical Chemistry A.

• MDPI. (2022). Hydrazine Derivatives as C-Centered Radical Precursors for C-C Bond Formation Reactions. Retrieved from [Link]

• ResearchGate. (2012). Kinetic parameters for thermal decomposition of hydrazine. Retrieved from [Link]

• Wiley Online Library. (2005). Efficient Methodology for Selective Alkylation of Hydrazine Derivatives. Retrieved from [Link]

• Royal Society of Chemistry. (2020). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. Retrieved from [Link]

• ACS Publications. (2009). Hydrazine and Thermal Reduction of Graphene Oxide: Reaction Mechanisms, Product Structures, and Reaction Design. Retrieved from [Link]

• MDPI. (2011). The Reaction of Ethyl 2-oxo-2H-chromene-3-carboxylate with Hydrazine Hydrate. Retrieved from [Link]

• ResearchGate. (2016). Nucleophilic Reactivities of Hydrazines and Amines: The Futile Search for the α-Effect in Hydrazine Reactivities. Retrieved from [Link]

• Google Patents. (1967). Process for preparing hydrazine and substituted hydrazine from their carbonyl derivatives using cation exchange resins.

• ResearchGate. (2011). Effect of temperature on kinetics of synthesis of hydrazine hydrate by acetone azine hydrolysis. Retrieved from [Link]

• MDPI. (2020). Selective Thermal and Photocatalytic Decomposition of Aqueous Hydrazine to Produce H2 over Ag-Modified TiO2 Nanomaterial. Retrieved from [Link]

• Journal of Faculty of Science. (2023). Comprehensive Investigation of the Potential of Hydrazine and its Derivatives for the Synthesis of Various Molecules with Biolog. Retrieved from [Link]

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Reference Data & Comparative Studies

A Researcher's Guide to the Structural Elucidation of (2-Ethylpentyl)hydrazine Dihydrochloride: A Comparative Analysis of NMR Spectroscopy

In the landscape of pharmaceutical development and complex organic synthesis, the unambiguous structural characterization of novel molecules is paramount. (2-Ethylpentyl)hydrazine dihydrochloride, a substituted hydrazine salt, presents a unique analytical challenge due to the inherent reactivity and conformational flexibility of the hydrazine moiety. This guide provides an in-depth analysis of ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy as the primary tool for its structural elucidation. Furthermore, we will objectively compare NMR with alternative analytical techniques, offering researchers the critical insights needed to select the most appropriate methods for their specific research goals.

The Central Role of NMR in Hydrazine Derivative Characterization

NMR spectroscopy stands as a powerful and indispensable technique for the structural determination of organic compounds, including hydrazine derivatives.[1] It provides a detailed atomic-level view of the molecular structure by probing the magnetic properties of atomic nuclei, primarily ¹H (proton) and ¹³C (carbon-13). The resulting spectra reveal not only the different chemical environments of these nuclei but also their connectivity, offering a complete picture of the molecule's architecture.

For a molecule like (2-Ethylpentyl)hydrazine dihydrochloride, NMR is particularly well-suited to:

• Confirm the presence and connectivity of the alkyl chain: The distinct signals in both ¹H and ¹³C NMR spectra allow for the unambiguous assignment of each proton and carbon in the 2-ethylpentyl group.

• Identify the hydrazine and hydrochloride moieties: The presence of exchangeable protons (N-H) and their characteristic chemical shifts, along with the overall deshielding effects of the dihydrochloride salt formation, are readily observable.

• Provide stereochemical insights: While not a chiral center in this specific molecule, NMR can be used to study conformational changes and restricted rotation around the N-N bond in more complex hydrazine derivatives.[2]

Predicted ¹H and ¹³C NMR Spectral Analysis of (2-Ethylpentyl)hydrazine Dihydrochloride

Predicted ¹H NMR Spectrum

The proton NMR spectrum is expected to show a series of signals corresponding to the different types of protons in the molecule. The dihydrochloride form will influence the chemical shifts, particularly of the protons attached to or near the nitrogen atoms, by increasing their deshielding.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~8-10	Broad singlet	3H	NH₃⁺	The protons on the terminal nitrogen will be highly deshielded due to the positive charge and will likely be broadened due to quadrupolar relaxation and exchange with the solvent.
~4-5	Broad singlet	2H	NH₂⁺	The protons on the nitrogen attached to the alkyl chain will also be deshielded, but likely to a lesser extent than the terminal NH₃⁺ group. Broadening is also expected.
~3.0-3.5	Multiplet	2H	CH₂-N	The methylene group directly attached to the nitrogen will be significantly deshielded by the adjacent electron-withdrawing ammonium group.
~1.5-1.8	Multiplet	1H	CH	The methine proton at the branch point of the alkyl chain.
~1.2-1.4	Multiplet	4H	CH₂	The two methylene groups within the pentyl chain.
~0.8-1.0	Triplet	3H	CH₃	The terminal methyl group of the pentyl chain.
~0.8-1.0	Triplet	3H	CH₃	The terminal methyl group of the ethyl chain.

Predicted ¹³C NMR Spectrum

The carbon-13 NMR spectrum will provide complementary information, showing a distinct signal for each unique carbon atom in the molecule.

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~50-60	CH₂-N	The carbon directly bonded to the nitrogen will be the most deshielded of the alkyl carbons due to the inductive effect of the nitrogen.
~35-45	CH	The methine carbon at the branch point.
~25-35	CH₂	The methylene carbons of the ethyl and pentyl chains.
~20-25	CH₂	The methylene carbon further from the nitrogen.
~10-15	CH₃	The terminal methyl carbons.

Comparative Analysis: NMR vs. Alternative Techniques

While NMR is the cornerstone for structural elucidation, a comprehensive characterization often involves complementary techniques. The choice of analytical method depends on the specific information required, the sample matrix, and available instrumentation.

Analytical Technique	Principle	Information Provided	Advantages	Limitations
NMR Spectroscopy	Nuclear magnetic resonance of atomic nuclei.	Detailed molecular structure, connectivity, and stereochemistry.[1]	Unambiguous structure determination, non-destructive.	Lower sensitivity compared to MS, requires higher sample concentration.
Mass Spectrometry (MS)	Ionization of molecules and separation based on mass-to-charge ratio.	Molecular weight and fragmentation patterns.	High sensitivity, provides molecular formula with high-resolution MS.	Does not provide detailed structural connectivity, can be destructive.
Infrared (IR) Spectroscopy	Absorption of infrared radiation by molecular vibrations.	Presence of functional groups (e.g., N-H, C-H).[1]	Fast and simple, good for identifying functional groups.	Provides limited information on the overall molecular structure.
Gas Chromatography (GC)	Separation of volatile compounds in a gaseous mobile phase.	Purity and quantification of volatile components.[3][4]	High resolution separation, can be coupled to MS for identification.[3]	Requires volatile and thermally stable compounds, derivatization may be necessary.[5]
High-Performance Liquid Chromatography (HPLC)	Separation of compounds in a liquid mobile phase.	Purity and quantification of non-volatile components.[3]	Applicable to a wide range of compounds, can be coupled to various detectors.	Lower resolution than GC for some applications.
Elemental Analysis	Combustion of the sample to determine the percentage of C, H, N, etc.	Empirical and molecular formula.[1]	Confirms the elemental composition of the compound.	Does not provide any structural information.

Experimental Protocols

¹H and ¹³C NMR Sample Preparation and Analysis

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of (2-Ethylpentyl)hydrazine dihydrochloride for structural confirmation.

Materials:

• (2-Ethylpentyl)hydrazine dihydrochloride sample

• Deuterated solvent (e.g., D₂O, DMSO-d₆)

• NMR tubes (5 mm)

• Pipettes and vials

• NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Solvent Selection: Due to the salt nature of the analyte, a polar deuterated solvent is required. Deuterium oxide (D₂O) is a good first choice. If solubility is an issue, deuterated dimethyl sulfoxide (DMSO-d₆) can be used. Note that in D₂O, the acidic N-H protons will exchange with deuterium and will not be observed in the ¹H NMR spectrum. In DMSO-d₆, these protons are typically observable.

• Sample Preparation:

  • Weigh approximately 5-10 mg of the (2-Ethylpentyl)hydrazine dihydrochloride sample into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of the chosen deuterated solvent.

  • Vortex or gently agitate the vial until the sample is fully dissolved.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• NMR Spectrometer Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Tune and match the probe for both ¹H and ¹³C frequencies.

• ¹H NMR Acquisition:

  • Acquire a standard 1D ¹H NMR spectrum.

  • Typical parameters: 16-32 scans, spectral width of 12-16 ppm, relaxation delay of 1-2 seconds.

  • Process the spectrum by applying Fourier transformation, phase correction, and baseline correction.

  • Integrate the signals and reference the spectrum (e.g., to the residual solvent peak).

• ¹³C NMR Acquisition:

  • Acquire a standard 1D proton-decoupled ¹³C NMR spectrum.

  • Typical parameters: 1024 or more scans (due to the low natural abundance of ¹³C), spectral width of 200-240 ppm, relaxation delay of 2-5 seconds.

  • Process the spectrum similarly to the ¹H spectrum.

Visualizing the Analytical Workflow

The following diagram illustrates the logical workflow for the characterization of (2-Ethylpentyl)hydrazine dihydrochloride, emphasizing the central role of NMR spectroscopy.

Figure 1. A comprehensive workflow for the synthesis and characterization of (2-Ethylpentyl)hydrazine dihydrochloride.

Conclusion

The structural elucidation of (2-Ethylpentyl)hydrazine dihydrochloride is most effectively achieved through a combination of analytical techniques, with NMR spectroscopy playing the central and most definitive role. The detailed information on atomic connectivity provided by ¹H and ¹³C NMR is unparalleled by other methods. While techniques like MS, IR, and elemental analysis provide crucial complementary data for confirming molecular weight, functional groups, and elemental composition, they lack the comprehensive structural detail of NMR. For purity assessment, chromatographic methods such as GC and HPLC are indispensable. By understanding the strengths and limitations of each technique, researchers can confidently and accurately characterize novel hydrazine derivatives, ensuring the integrity and validity of their scientific findings.

References

• Anusandhanvallari.
• Toxicological Profile for Hydrazines. 6. Analytical Methods.
• Journal of the Chemical Society D: Chemical Communications. Conformational changes in hydrazine and hydroxylamine derivatives studied by nuclear magnetic resonance spectroscopy.
• Synthesis, Structural Characterization and Study of Biological Activity of Hydrazine Deriv
• Rafiq et al. (2025). Experimental and Theoretical Study on Hydrazine Derivatives: Structural, Electronic, and Reactivity Analysis. Mor. J. Chem., 13(1), 346-365.
• Chromatographic methods of determining hydrazine and its polar deriv
• SpectraBase. Hydrazine.
• McBride, W. R., Henry, R. A., & Skolnik, S. (1953). Potentiometric Titration of Organic Derivatives of Hydrazine with Potassium Iodate. Analytical Chemistry, 25(7), 1042-1046.
• Beilstein Journals. Experimental procedures, characterization data for all compounds and copies of NMR spectra.
• BenchChem.
• Patel, V. R., & Desai, H. T. (2013). A developed process for the synthesis of 2-ethyl phenyl hydrazine hydrochloride, a key starting material for 7-ethyl tryptophol.
• Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier.
• ResearchGate. ¹H NMR and ¹³C NMR chemical shifts for the SCH₂ group of the...
• ResearchGate.
• Direct synthesis of hydrazones by visible light mediated aerobic oxid
• ChemicalBook. 1,2-Diphenylhydrazine(122-66-7) ¹H NMR spectrum.
• Yu, et al. Continuous-Flow Process for the Synthesis of 2-Ethylphenylhydrazine Hydrochloride.
• NP-MRD. ¹³C NMR Spectrum (1D, 101 MHz, H₂O, predicted) (NP0243798).
• PMC.
• The Royal Society of Chemistry. Copy of ¹H NMR and ¹³C NMR spectra.
• The Open Repository @ Binghamton (The ORB). Synthesis and characterization of hydrazine derivatives of coumarin for bioorthogonal chemistry inside cells.
• ResearchGate.

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A Senior Application Scientist's Guide to the Mass Spectrometric Characterization of (2-Ethylpentyl)hydrazine and its Derivatives

For: Researchers, scientists, and drug development professionals.

Introduction: The Analytical Challenge of Alkylhydrazines

(2-Ethylpentyl)hydrazine, a branched-chain alkylhydrazine, represents a class of compounds that are of significant interest in pharmaceutical development, both as potential pharmacophores and as reactive intermediates that may persist as genotoxic impurities. The inherent reactivity and polarity of the hydrazine moiety present a considerable challenge for robust analytical characterization. Direct analysis is often hampered by poor chromatographic performance and thermal instability. This guide provides a comprehensive comparison of mass spectrometry-based strategies for the characterization of (2-Ethylpentyl)hydrazine, focusing on the practical application of derivatization techniques coupled with Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). While direct experimental data for (2-Ethylpentyl)hydrazine is not widely published, this guide will extrapolate from established principles of alkylhydrazine analysis to provide a robust framework for methodology development.

Part 1: The Rationale for Derivatization

Direct injection of alkylhydrazines like (2-Ethylpentyl)hydrazine into a GC or LC system is often problematic. The high polarity of the hydrazine group leads to strong interactions with active sites in the injector, column, and detector, resulting in poor peak shape and low response. Furthermore, their thermal lability can lead to on-column degradation, compromising quantitative accuracy.

Derivatization is a powerful strategy to mitigate these issues by chemically modifying the analyte to improve its analytical properties. The primary goals of derivatizing (2-Ethylpentyl)hydrazine are:

• To decrease polarity and increase volatility: This is particularly crucial for GC-MS analysis.

• To improve thermal stability: Protecting the reactive hydrazine group prevents degradation in the hot GC injector.

• To enhance ionization efficiency: For LC-MS, derivatization can introduce moieties that are more readily ionized by techniques like Electrospray Ionization (ESI).

• To produce characteristic fragmentation patterns: A well-chosen derivatizing agent can direct fragmentation in a predictable way, aiding in structural confirmation.

A common and effective derivatization strategy for hydrazines involves reaction with an aldehyde or ketone to form a stable hydrazone.

Part 2: Comparative Analysis of MS-Based Methodologies

The choice between GC-MS and LC-MS/MS for the analysis of (2-Ethylpentyl)hydrazine derivatives will depend on several factors, including the required sensitivity, the complexity of the sample matrix, and the specific information sought (e.g., qualitative identification vs. quantitative analysis).

Feature	GC-MS with Derivatization	LC-MS/MS with Derivatization
Principle	Separation based on volatility and polarity, with mass analysis.	Separation based on polarity, with precursor/product ion monitoring.
Derivatization	Typically required to improve volatility and thermal stability.	Often used to improve ionization and chromatographic retention.
Ionization	Electron Ionization (EI)	Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)
Fragmentation	Extensive, predictable fragmentation providing structural detail.	Controllable fragmentation (MS/MS) for high selectivity and sensitivity.
Pros	- Excellent chromatographic resolution.- Well-established fragmentation libraries for structural elucidation.- High sensitivity for volatile compounds.	- High specificity and sensitivity (MRM mode).- Suitable for less volatile and thermally labile compounds.- Reduced sample preparation in some cases.
Cons	- Derivatization step can be time-consuming.- Not suitable for non-volatile or highly polar compounds.	- Matrix effects can suppress ionization.- Fragmentation may be less informative for de novo structural elucidation compared to EI.

Part 3: Experimental Protocols and Expected Results

Derivatization of (2-Ethylpentyl)hydrazine with Acetone

This protocol describes the formation of (2-Ethylpentyl)hydrazone with acetone, a common and efficient derivatizing agent for GC-MS analysis.

Protocol:

• Sample Preparation: Accurately weigh approximately 10 mg of the sample containing (2-Ethylpentyl)hydrazine into a 10 mL volumetric flask. Dilute to volume with a suitable solvent (e.g., methanol, acetonitrile).

• Derivatization Reaction: Transfer 1 mL of the sample solution to a 2 mL autosampler vial. Add 100 µL of acetone. Cap the vial and vortex for 30 seconds.

• Reaction Conditions: Allow the reaction to proceed at room temperature for 30 minutes. The reaction can be gently heated (e.g., 40-50°C) to expedite hydrazone formation if necessary.

• Analysis: The derivatized sample is now ready for GC-MS analysis.

Diagram of Derivatization Workflow:

Caption: Workflow for the derivatization of (2-Ethylpentyl)hydrazine with acetone.

GC-MS Analysis and Expected Fragmentation

Instrumentation:

• Gas Chromatograph: Equipped with a split/splitless injector and a capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

• Mass Spectrometer: Capable of electron ionization (EI) at 70 eV.

GC Conditions (Typical):

• Injector Temperature: 250°C

• Oven Program: 50°C for 2 min, ramp to 280°C at 15°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injection Volume: 1 µL (split ratio 20:1).

Expected Fragmentation of Acetone-(2-Ethylpentyl)hydrazone:

The fragmentation of the acetone derivative of (2-Ethylpentyl)hydrazine under EI will be governed by the stability of the resulting carbocations and radical species. Key fragmentation pathways are expected to be:

• Alpha-Cleavage: This is a common fragmentation pathway for amines and their derivatives.[1] Cleavage of the C-C bond alpha to the nitrogen atom is expected to be a dominant process. For the (2-Ethylpentyl) group, this can lead to the loss of a propyl or butyl radical.

• McLafferty Rearrangement: If a gamma-hydrogen is available relative to a carbonyl or imine group, a McLafferty rearrangement can occur.

• Alkane Fragmentation: The alkyl chain itself will undergo fragmentation, typically leading to the loss of alkyl radicals and the formation of a series of carbocations separated by 14 Da (CH₂).

Predicted Fragmentation Diagram:

Caption: Predicted major fragmentation pathways for acetone-(2-Ethylpentyl)hydrazone.

LC-MS/MS Analysis and Comparison

For LC-MS/MS analysis, derivatization with an agent that enhances ESI ionization is preferable. A reagent like p-tolualdehyde is a good candidate.[2]

Derivatization with p-Tolualdehyde:

The protocol is similar to that for acetone, but the reaction may require slightly different conditions (e.g., ultrasonic manipulation for 40 minutes as described in some literature).[2]

LC-MS/MS Conditions (Typical):

• LC System: UHPLC with a C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: Gradient elution with water and acetonitrile, both containing 0.1% formic acid.

• Mass Spectrometer: Triple quadrupole with an ESI source in positive ion mode.

• Analysis Mode: Multiple Reaction Monitoring (MRM).

MRM Transition for p-Tolualdehyde-(2-Ethylpentyl)hydrazone:

• Precursor Ion (Q1): The protonated molecular ion [M+H]⁺ of the derivatized analyte.

• Product Ion (Q3): A stable, characteristic fragment ion generated by collision-induced dissociation (CID). For a p-tolualdehyde derivative, a likely fragment would be the p-tolualdehyde iminium ion.

Comparison of Analytical Approaches:

Parameter	GC-MS (Acetone Deriv.)	LC-MS/MS (p-Tolualdehyde Deriv.)
Primary Use	Structural confirmation and identification.	High-sensitivity quantification.
Selectivity	Moderate to high, based on retention time and mass spectrum.	Very high, based on precursor/product ion pair.
Sensitivity	Good, but can be limited by derivatization efficiency.	Excellent, often reaching low ng/mL or pg/mL levels.[2][3]
Matrix Effects	Less prone to ionization suppression.	Can be a significant issue requiring careful method development.

Conclusion and Recommendations

The mass spectrometric characterization of (2-Ethylpentyl)hydrazine is most effectively achieved through derivatization, which addresses the inherent analytical challenges of this compound class.

• For qualitative analysis and structural elucidation , GC-MS with acetone derivatization is a robust choice. The predictable fragmentation patterns from electron ionization provide rich structural information.

• For trace-level quantitative analysis , particularly in complex matrices such as biological fluids or pharmaceutical formulations, LC-MS/MS with a suitable derivatizing agent like p-tolualdehyde is the superior technique due to its exceptional sensitivity and selectivity.

The methodologies and principles outlined in this guide provide a solid foundation for developing and validating analytical methods for (2-Ethylpentyl)hydrazine and related alkylhydrazine derivatives. It is imperative to perform thorough method validation, including specificity, linearity, accuracy, precision, and robustness, to ensure the reliability of the analytical data.

References

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A Comparative Guide to HPLC Method Development for the Purity Analysis of (2-Ethylpentyl)hydrazine Dihydrochloride

Introduction

(2-Ethylpentyl)hydrazine dihydrochloride is a small aliphatic hydrazine derivative that presents a significant analytical challenge for purity determination using High-Performance Liquid Chromatography (HPLC). As with many highly polar, small molecules, it lacks a strong ultraviolet (UV) chromophore and exhibits poor retention on conventional reversed-phase (RP) columns. This guide provides an in-depth comparison of two primary HPLC strategies for the robust purity analysis of this compound: Reversed-Phase HPLC following pre-column derivatization and Hydrophilic Interaction Liquid Chromatography (HILIC).

This document is intended for researchers, analytical scientists, and drug development professionals. It moves beyond simple procedural lists to explain the causality behind methodological choices, providing a framework for developing a reliable, accurate, and robust analytical method suitable for pharmaceutical quality control. We will explore the theoretical underpinnings of each approach, present detailed experimental protocols, and compare their performance based on key analytical metrics. All methodologies are discussed within the context of validation requirements as outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2]

Chapter 1: The Analytical Challenge of Small, Polar, Non-Chromophoric Analytes

The core difficulty in analyzing (2-Ethylpentyl)hydrazine lies in its physicochemical properties. Standard RP-HPLC, the workhorse of pharmaceutical analysis, relies on the partitioning of an analyte between a polar mobile phase and a non-polar (hydrophobic) stationary phase, such as C18.[3][4]

Key challenges include:

• Poor Retention: Highly polar or hydrophilic compounds like (2-Ethylpentyl)hydrazine have a strong affinity for the polar mobile phase and minimal interaction with the non-polar stationary phase.[5][6] This results in the analyte eluting at or near the solvent front (void volume), preventing separation from other polar impurities or excipients.

• Lack of a UV Chromophore: The molecule does not possess the necessary conjugated double bonds or aromatic rings to absorb UV light, making detection by standard UV-Vis detectors impossible.[7] This necessitates either an alternative detection method (e.g., ELSD, CAD, MS) or a chemical modification to introduce a chromophore.

Addressing these challenges requires moving beyond standard RP-HPLC and employing specialized strategies.

Chapter 2: Strategy 1: Reversed-Phase HPLC with Pre-Column Derivatization

This classic and robust strategy tackles both the retention and detection problems simultaneously. The hydrazine functional group is chemically reacted with a derivatizing agent to form a larger, less polar hydrazone. This new molecule is more retained on a C18 column and, critically, incorporates a strong chromophore from the derivatizing agent, enabling sensitive UV detection.[8][9]

Comparison of Derivatizing Reagents

The choice of derivatizing agent is critical. The ideal reagent should react quickly and completely with hydrazine under mild conditions to form a single, stable product with a high molar absorptivity at a wavelength where potential interferences from the sample matrix are minimal.

Reagent	Reaction Product	Typical λmax	Advantages	Considerations
Salicylaldehyde	Salicylaldehyde azine	360 nm[9]	Readily available, stable derivative, good UV response.	Reaction may require specific pH and temperature control for completion.[10]
2-Hydroxy-1-Naphthaldehyde (HNA)	HNA azine	406 nm, 424 nm[8]	Excellent UV response in the visible region, shifting detection away from common matrix interferences.[8]	Reaction kinetics may require optimization (temperature, time).[8]
2,4-Dinitrophenylhydrazine (DNPH)	DNPH derivative	~360 nm[7]	Widely used for aldehydes and ketones; provides a stable derivative.	The reagent itself is a hydrazine and can introduce analytical complexities if not handled carefully.

For this guide, we select 2-Hydroxy-1-Naphthaldehyde (HNA) as the preferred agent due to the resulting derivative's high wavelength absorbance, which enhances specificity by moving detection far from the UV region where many pharmaceutical matrices absorb.[8]

Experimental Protocol: HNA Derivatization and RP-HPLC

1. Derivatization Procedure:

• Reagent Solution: Prepare a 1.0 mg/mL solution of 2-Hydroxy-1-Naphthaldehyde in dimethyl sulfoxide (DMSO).

• Sample Preparation: Accurately weigh approximately 25 mg of (2-Ethylpentyl)hydrazine dihydrochloride into a 25 mL volumetric flask. Dilute to volume with a 50:50 (v/v) mixture of water and DMSO to obtain a 1.0 mg/mL stock solution.

• Reaction: In an HPLC vial, combine 100 µL of the sample stock solution, 500 µL of the HNA reagent solution, and 100 µL of glacial acetic acid (as a catalyst).

• Incubation: Cap the vial and heat at 100°C for 20 minutes in a water bath or heating block.[11]

• Cooling: Allow the reaction mixture to cool to room temperature before injection.

2. HPLC Conditions:

• Column: Inertsil ODS-3 C18 (150 mm x 4.6 mm, 5 µm) or equivalent.[9]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-2 min: 60% B

  • 2-10 min: 60% to 90% B

  • 10-12 min: 90% B

  • 12.1-15 min: 60% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 406 nm.[8][11]

• Injection Volume: 10 µL.

Workflow Visualization

Caption: Workflow for RP-HPLC analysis with HNA derivatization.

Chapter 3: Strategy 2: Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is a powerful alternative that directly addresses the high polarity of (2-Ethylpentyl)hydrazine without chemical modification.[5][12][13] It employs a polar stationary phase (e.g., bare silica, amide, diol) and a mobile phase with a high concentration of an organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[14][15]

In HILIC, a water-enriched layer forms on the surface of the polar stationary phase. Polar analytes partition into this aqueous layer and are retained. Elution is achieved by increasing the amount of water in the mobile phase, which increases its polarity and elutes the analytes in order of increasing hydrophilicity.[6][12]

Advantages and Disadvantages of HILIC

• Pros:

  • No derivatization step simplifies sample preparation and avoids potential side reactions.

  • Excellent retention for very polar compounds.[5]

  • High organic mobile phase is advantageous for Mass Spectrometry (MS) detection due to efficient desolvation.[13]

• Cons:

  • Method development can be less intuitive than RP-HPLC.

  • Longer column equilibration times are often needed.

  • Poor reproducibility can be an issue if mobile phase composition is not strictly controlled.[13]

  • Sample solubility in the high-organic injection solvent can be a challenge.[13]

Experimental Protocol: HILIC-UV

Note on Detection: Since HILIC does not alter the molecule, a standard UV detector is not suitable. This method is best paired with a universal detector like an Evaporative Light Scattering Detector (ELSD), a Charged Aerosol Detector (CAD), or Mass Spectrometry (MS). For the purpose of this guide, we will specify ELSD.

1. Sample Preparation:

• Sample Diluent: Prepare a diluent of 90:10 (v/v) Acetonitrile:Water. This is crucial to ensure good peak shape and prevent analyte breakthrough.

• Sample Solution: Accurately weigh approximately 25 mg of (2-Ethylpentyl)hydrazine dihydrochloride into a 25 mL volumetric flask. Dilute to volume with the sample diluent.

2. HPLC-ELSD Conditions:

• Column: TSKgel Amide-80 (150 mm x 4.6 mm, 3 µm) or similar amide-phase column.[14]

• Mobile Phase A: 0.1% Ammonium Formate in Water (pH adjusted to 3.5 with Formic Acid).

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-8 min: 90% to 70% B

  • 8-10 min: 70% B

  • 10.1-15 min: 90% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• ELSD Settings:

  • Nebulizer Temperature: 40°C

  • Evaporator Temperature: 60°C

  • Gas Flow (Nitrogen): 1.5 L/min

Workflow Visualization

Caption: Workflow for HILIC method development and analysis.

Chapter 4: Method Performance Comparison

The choice between these two powerful strategies depends on the specific requirements of the analysis, including available equipment, desired sensitivity, and the nature of potential impurities.

Parameter	RP-HPLC with Derivatization (HNA)	HILIC-ELSD	Rationale & Insights
Specificity	Excellent	Good to Excellent	Derivatization provides spectral specificity (detection at 406 nm). HILIC specificity depends on the resolution from impurities and requires a universal detector.
Sensitivity (LOD/LOQ)	Excellent	Good	The HNA-derivative has a very high molar absorptivity, leading to potentially lower detection limits with a UV detector than ELSD for the underivatized compound.
Precision	Excellent	Good	RP-HPLC is generally considered more robust and reproducible. HILIC can be sensitive to small variations in mobile phase water content and temperature, requiring stricter control.[13]
Ease of Use	Moderate	Moderate to Difficult	Derivatization adds an extra step to sample preparation but the chromatography is straightforward. HILIC chromatography itself can be more complex to develop and troubleshoot.
MS Compatibility	Moderate	Excellent	The HNA derivative can be analyzed by MS, but the high organic mobile phase and volatile buffers used in HILIC are ideal for MS interfacing.[13]
Run Time	Comparable	Comparable	Both methods can be optimized to have run times in the 10-15 minute range.
Cost (Operational)	Low	Low to Moderate	Solvents are comparable. ELSD or CAD detectors represent a higher initial capital cost than UV detectors.

Chapter 5: Method Validation According to ICH Q2(R1) Guidelines

Regardless of the chosen method, it must be validated to demonstrate its suitability for its intended purpose, which in this case is a quantitative test for impurities.[1] The validation must adhere to the principles outlined in the ICH Q2(R1) guideline.[2][16]

Key Validation Parameters for an Impurity Method

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as other impurities, degradants, or matrix components.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Linearity: The ability to obtain test results which are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentration of analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value. Often assessed by spike/recovery experiments.

• Precision:

  • Repeatability: Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision: Expresses within-laboratory variations (different days, different analysts, different equipment).

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters (e.g., pH, mobile phase composition, temperature).

Validation Workflow

Caption: Logical flow for analytical method validation per ICH Q2(R1).

Conclusion and Recommendations

Both pre-column derivatization with RP-HPLC and HILIC offer viable and powerful solutions for the purity analysis of (2-Ethylpentyl)hydrazine dihydrochloride. The optimal choice is contingent on the specific laboratory context.

• Choose Reversed-Phase HPLC with HNA Derivatization if:

  • The primary goal is ultra-high sensitivity for trace-level impurities.

  • The laboratory's primary detector is UV-Vis.

  • A highly robust and easily transferable method is the top priority.

• Choose HILIC if:

  • The goal is to analyze the parent compound without chemical modification.

  • Mass spectrometry is the desired detection method for impurity identification.

  • The laboratory has experience with HILIC method development and troubleshooting.

Ultimately, a well-developed and properly validated method using either strategy will provide the accurate and reliable purity data required for drug development and quality control, ensuring the safety and efficacy of the final pharmaceutical product.

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A Comparative Guide: The Advantages of Dihydrochloride Salt Forms Over Hydrazine Free Bases in Pharmaceutical Development

As a Senior Application Scientist, the path from a promising active pharmaceutical ingredient (API) to a viable drug product is one I've navigated countless times. A critical juncture in this journey is the salt selection process, a step that can profoundly influence a drug's ultimate success.[1] Over half of all drugs on the market are administered as salts, a testament to the power of this strategy to overcome physicochemical and biopharmaceutical hurdles.[2][3]

This guide provides an in-depth comparison between the dihydrochloride salt form and the corresponding hydrazine free base of a given API. While the term "hydrazine" can evoke concerns due to the hazardous nature of the parent molecule (N₂H₄), many potent APIs are hydrazine derivatives.[4] For these molecules, conversion to a dihydrochloride salt is not merely an optimization step but often a necessity for creating a safe, stable, and effective drug product. We will explore the underlying scientific principles, present supporting experimental data, and provide detailed protocols for comparative analysis.

The Fundamental Transformation: From Free Base to Dihydrochloride Salt

A hydrazine derivative, acting as a weak base, can accept protons. Reacting such a molecule with hydrochloric acid results in the formation of a salt.[5] When the API contains two basic nitrogen centers, as is common in hydrazine derivatives, it can be converted to a dihydrochloride salt, incorporating two chloride counterions.

This transformation from a neutral molecule (free base) to an ionic compound (salt) is the primary driver of the significant changes in physicochemical properties.[6]

Caption: Conversion of a hydrazine free base to its dihydrochloride salt.

Head-to-Head Comparison: Key Physicochemical Parameters

The decision to develop a salt form is driven by the need to optimize an API's properties for manufacturing, stability, and clinical performance.[7] Let's examine the critical differences between a hydrazine free base and its dihydrochloride salt.

Property	Hydrazine Free Base	Dihydrochloride Salt	Rationale & Significance
Aqueous Solubility	Typically low to very low	Often significantly higher	The ionic nature of the salt allows for favorable interactions with polar water molecules, overcoming the crystal lattice energy more easily than the neutral free base.[8][9] Enhanced solubility is crucial for bioavailability, especially for oral and injectable dosage forms.[3][10][11]
Chemical Stability	Often poor; susceptible to oxidation	Generally much higher	Hydrazine and its derivatives can be unstable and prone to degradation.[4] The salt form locks the molecule in a more stable state, reducing reactivity and extending shelf life.[9][12]
Physical Form	Can be oily liquids or low melting point solids	Crystalline solids with higher melting points	Salt formation often yields a stable, crystalline solid, which is far easier to handle, purify, and formulate than a liquid or amorphous base.[5][6]
Dissolution Rate	Slow	Rapid	Directly linked to solubility, a faster dissolution rate can lead to quicker absorption and onset of action.[13][14]
Hygroscopicity	Generally low	Can be moderate to high	Hydrochloride salts can have a tendency to absorb atmospheric moisture.[8] This is a critical parameter to assess, as it can impact powder flow, stability, and manufacturing processes.[15] However, this can often be mitigated through formulation or by forming solvates.[16]
Handling & Safety	Potentially toxic, flammable, and unstable	Significantly safer and easier to handle	The free base form of hydrazine is highly toxic and dangerously unstable.[4] Converting it to a salt form dramatically improves its safety profile, which is a major advantage in manufacturing environments.

The Ripple Effect: Impact on Bioavailability

For orally administered drugs, an API must first dissolve in the gastrointestinal fluids before it can be absorbed into the bloodstream.[17] The typically poor aqueous solubility of a hydrazine free base can be a major limiting factor for its bioavailability.[18][19]

By significantly enhancing both the solubility and dissolution rate, the dihydrochloride salt form ensures that more of the drug is available in solution for absorption.[9][18] This can lead to:

• Improved overall drug exposure (AUC).

• More reliable and predictable absorption between patients.

• Faster attainment of therapeutic concentrations (lower Tmax). [17]

While not always the case, the hydrochloride salt of a drug often exhibits better absorption and bioavailability compared to the free base.[3][8]

Experimental Validation: Protocols for Comparative Analysis

Trustworthy decisions in drug development are built on robust experimental data. The following protocols provide a framework for objectively comparing the critical attributes of a hydrazine free base and its dihydrochloride salt.

Protocol 1: Equilibrium Aqueous Solubility Determination (Shake-Flask Method)

This method is the gold standard for determining thermodynamic solubility and is recommended by regulatory bodies.[20] It directly measures the saturation concentration of a compound in a specific medium.

Causality: The choice of pH 1.2, 4.5, and 6.8 mimics the physiological range of the gastrointestinal tract, providing data relevant to oral drug absorption.[21] Using a buffer system maintains a constant pH, ensuring the data reflects the solubility at that specific condition.

Caption: Workflow for the Shake-Flask Solubility Assay.

Step-by-Step Methodology:

• Preparation: Prepare standard buffers at pH 1.2 (e.g., 0.1 N HCl), pH 4.5 (e.g., acetate buffer), and pH 6.8 (e.g., phosphate buffer).[20]

• Addition of Compound: Add an excess of the solid API (both free base and dihydrochloride salt, in separate experiments) to vials containing the buffers. The solid should be visible at the bottom to ensure saturation.

• Equilibration: Place the sealed vials in an orbital shaker or rotator set to a constant temperature (typically 37 °C for biopharmaceutical relevance) for 24 to 48 hours.[20]

• Sampling & Separation: After equilibration, allow the vials to rest. Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are transferred. Immediately filter the sample through a 0.45 µm filter or centrifuge at high speed to separate the dissolved API from the solid.

• Analysis: Accurately dilute the filtrate and analyze the concentration of the API using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

• Confirmation: Measure the pH of the remaining solution to confirm it has not significantly changed. The solid phase can also be analyzed (e.g., by XRD) to check for any form conversions.[22]

Protocol 2: Accelerated Stability Assessment

This protocol uses elevated temperature and humidity to increase the rate of chemical degradation, allowing for a rapid comparison of the intrinsic stability of the two forms.[23]

Causality: The "stress" conditions of 40 °C and 75% relative humidity (RH) are standard ICH (International Council for Harmonisation) conditions for accelerated stability testing.[24] They are designed to challenge the drug substance and predict its long-term stability under normal storage conditions.[25]

Step-by-Step Methodology:

• Sample Preparation: Place a known quantity of the free base and the dihydrochloride salt into separate, open glass vials to allow for full exposure to the atmospheric conditions.

• Initial Analysis (T=0): Before placing the samples in the stability chamber, perform initial analysis on control samples for appearance, purity (by a stability-indicating HPLC method), and any other relevant parameters.

• Storage: Place the vials in a calibrated stability chamber set to 40 °C / 75% RH.

• Time-Point Testing: Pull samples at predetermined time points (e.g., 1, 2, 4, and 6 weeks).[26]

• Analysis: At each time point, analyze the samples for:

  • Appearance: Note any changes in color, caking, or melting.

  • Assay/Purity: Use a validated, stability-indicating HPLC method to quantify the amount of remaining API and measure the formation of any degradation products.

• Data Evaluation: Plot the percentage of remaining API against time for both the free base and the dihydrochloride salt. A significantly steeper decline for the free base indicates lower chemical stability.

Protocol 3: Hygroscopicity Characterization by Dynamic Vapor Sorption (DVS)

DVS is a gravimetric technique that measures the change in mass of a sample as it is exposed to a controlled profile of relative humidity at a constant temperature.[27][28]

Causality: This experiment directly quantifies the interaction of the material with water vapor. The resulting sorption-desorption isotherm reveals if a material is non-hygroscopic, hygroscopic, or deliquescent, and whether the water uptake is reversible. This information is critical for determining handling, packaging, and storage requirements.[15]

Step-by-Step Methodology:

• Sample Loading: Place a small, accurately weighed amount of the sample (typically 5-15 mg) onto the DVS instrument's microbalance.[15]

• Drying: Dry the sample in the instrument under a stream of dry nitrogen (0% RH) until a stable mass is achieved. This establishes the initial dry weight.

• Sorption Phase: Program the instrument to increase the RH in stepwise increments (e.g., from 0% to 90% RH in 10% steps). The instrument holds at each step until the sample mass equilibrates ( dm/dt < 0.002% per minute).[29]

• Desorption Phase: Once the maximum RH is reached, the instrument reverses the process, decreasing the RH in the same stepwise manner back down to 0%.

• Data Analysis: The instrument software plots the percentage change in mass versus RH, generating a sorption-desorption isotherm. The amount of water absorbed at a specific RH (e.g., 80% RH) is used to classify the material's hygroscopicity.[30]

Conclusion

For hydrazine-based APIs, the conversion to a dihydrochloride salt is a powerful and often essential strategy in pharmaceutical development. The advantages in aqueous solubility, chemical stability, and handling safety typically far outweigh potential challenges like hygroscopicity, which can often be managed through careful formulation and packaging.[8] The salt form provides a robust foundation for developing a drug product with predictable performance, a stable shelf life, and improved bioavailability. By employing the rigorous experimental protocols outlined here, researchers can generate the clear, comparative data needed to justify the selection of the dihydrochloride salt form and accelerate the journey from discovery to clinical application.

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A Comparative Guide to the Infrared Spectroscopy of (2-Ethylpentyl)hydrazine Dihydrochloride

This guide provides an in-depth analysis of the expected infrared (IR) spectroscopic features of (2-Ethylpentyl)hydrazine dihydrochloride. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple peak listing. It offers a comparative framework, grounding the interpretation of the compound's spectrum in the foundational principles of vibrational spectroscopy and data from analogous structures. Here, we dissect the anticipated spectral characteristics, provide a robust experimental protocol for data acquisition, and contextualize the data for practical application in chemical characterization.

Introduction: The Role of IR Spectroscopy in Characterizing Hydrazine Salts

(2-Ethylpentyl)hydrazine dihydrochloride is a substituted hydrazine salt. The molecule consists of a flexible 2-ethylpentyl alkyl chain attached to a hydrazine core, which is fully protonated to form a dihydrochloride salt. Infrared spectroscopy is a powerful, non-destructive technique for identifying the functional groups within a molecule. By measuring the absorption of infrared radiation, which excites molecular vibrations (stretching and bending), an IR spectrum provides a unique "fingerprint" of a compound. For a molecule like (2-Ethylpentyl)hydrazine dihydrochloride, IR spectroscopy is indispensable for confirming the presence of the protonated hydrazine group and the saturated alkyl backbone, thereby verifying its identity and purity.

The dihydrochloride form significantly influences the IR spectrum. Protonation of the hydrazine nitrogens to form -NH2+- and -NH3+ groups leads to the appearance of strong, broad absorption bands at wavenumbers distinct from those of a free hydrazine base. These absorptions are characteristic of ammonium salts and are crucial for confirming the salt's formation.

Predicted Infrared Absorption Profile of (2-Ethylpentyl)hydrazine Dihydrochloride

The molecule can be dissected into two primary components for spectral analysis: the (2-Ethylpentyl) alkyl group and the hydrazine dihydrochloride moiety .

Molecular Structure of (2-Ethylpentyl)hydrazine Dihydrochloride

Caption: KBr Pellet Method Workflow for IR Spectroscopy.

Step-by-Step Methodology

• Materials and Equipment:

  • (2-Ethylpentyl)hydrazine dihydrochloride (sample)

  • FTIR grade Potassium Bromide (KBr), desiccated

  • Agate mortar and pestle

  • Pellet press with dies

  • FTIR Spectrometer

• Sample Preparation (KBr Pellet):

  • Causality: KBr is used because it is transparent to IR radiation in the typical analysis range (4000-400 cm⁻¹) and has a plastic-like quality under pressure that forms a stable matrix for the sample.

  • Gently grind approximately 100-200 mg of dry KBr in an agate mortar to a fine powder.

  • Add 1-2 mg of the (2-Ethylpentyl)hydrazine dihydrochloride sample to the mortar.

  • Thoroughly mix and grind the sample and KBr together for 1-2 minutes to ensure a homogenous dispersion. Inadequate mixing will result in a poor-quality spectrum.

  • Transfer the powdered mixture to the die of a pellet press.

• Pellet Formation:

  • Assemble the die and place it in the hydraulic press.

  • Apply pressure (typically 8-10 tons) for several minutes. This will cause the KBr mixture to fuse into a transparent or translucent pellet.

  • Trustworthiness: A transparent pellet is indicative of a well-prepared sample with minimal scattering of the IR beam, leading to a high-quality spectrum.

• Spectral Acquisition:

  • Carefully remove the KBr pellet from the die and place it in the sample holder of the FTIR spectrometer.

  • First, run a background scan with an empty sample holder. This is a critical self-validating step to account for atmospheric CO₂ and H₂O absorptions, as well as any instrumental artifacts.

  • Run the sample scan. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The standard scanning range is from 4000 cm⁻¹ to 400 cm⁻¹.

• Data Analysis:

  • The instrument software will automatically subtract the background spectrum from the sample spectrum.

  • Identify the wavenumbers of the major absorption peaks and compare them to the predicted values in Table 1.

Conclusion

The infrared spectrum of (2-Ethylpentyl)hydrazine dihydrochloride is expected to be dominated by strong, broad N-H stretching and bending vibrations characteristic of a protonated hydrazine salt, alongside sharp C-H stretching and bending bands from the alkyl substituent. By following the detailed experimental protocol and using the provided comparative data, researchers can confidently acquire and interpret the IR spectrum to verify the chemical identity and structural integrity of this compound. This guide serves as a practical tool for the application of IR spectroscopy in the rigorous characterization of substituted hydrazine derivatives in a research and development setting.

References

• Anusandhanavallari. (n.d.). Synthesis and Characterization of Hydrazine Derivatives.
• Mashima, M. (1962). Infrared Absorption Spectra of Hydrazides. II. Sodium Hydrazides. Bulletin of the Chemical Society of Japan.
• ResearchGate. (n.d.). FT-IR spectra of hydrazine derivative Schiff base.
• ResearchGate. (n.d.). Comparative IR-spectra of hydrazine monohydrate, butanoyl chloride and butanoyl hydrazide.

• NIST. (n.d.). Hydrazine dihydrochloride. NIST Chemistry WebBook. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

• Patel, V. R., & Desai, H. T. (2013). A DEVELOPED PROCESS FOR THE SYNTHESIS OF 2-ETHYL PHENYL HYDRAZINE HYDROCHLORIDE, A KEY STARTING MATERIAL FOR 7-ETHYL TRYPTOPHOL.

• WebSpectra. (n.d.). IR Absorption Table. Retrieved from [Link]

• ResearchGate. (n.d.). Infrared spectra of hydrazine at selected pressures.

• Michigan State University. (n.d.). Infrared Spectroscopy. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Determination and Validation of the Melting Point for (2-Ethylpentyl)hydrazine 2HCl

Abstract: This guide provides a comprehensive technical comparison of methodologies for the precise determination and validation of the melting point for (2-Ethylpentyl)hydrazine dihydrochloride. We delve into the procedural nuances and underlying principles of both the classical capillary method and the advanced technique of Differential Scanning Calorimetry (DSC). By presenting detailed experimental protocols, comparative data, and validation strategies, this document serves as an essential resource for researchers, quality control analysts, and drug development professionals engaged in the characterization of active pharmaceutical ingredients (APIs) and chemical intermediates.

Introduction: The Criticality of Melting Point in a Regulated Environment

The melting point of a crystalline solid is a fundamental physical property, serving as a dual-purpose indicator of both identity and purity.[1][2] In the pharmaceutical and fine chemical industries, the precise determination of this thermal transition is not merely an academic exercise; it is a cornerstone of quality control and a critical parameter for regulatory compliance.[1][3] A pure, crystalline compound typically exhibits a sharp, well-defined melting point, whereas the presence of impurities will depress and broaden the melting range.[4][5][6][7]

This guide focuses on (2-Ethylpentyl)hydrazine 2HCl (dihydrochloride), a hydrazine derivative of interest in chemical synthesis. Accurate characterization of its melting point is paramount for ensuring batch-to-batch consistency, validating synthetic routes, and establishing a stable foundation for further development. We will explore and compare two orthogonal techniques: the universally accessible capillary melting point apparatus and the quantitatively powerful Differential Scanning Calorimetry (DSC).

Foundational Data: Literature Melting Point of (2-Ethylpentyl)hydrazine 2HCl

Before embarking on experimental determination, it is crucial to consult established literature values. The reported melting point for (2-Ethylpentyl)hydrazine 2HCl is approximately 178 °C, with decomposition (dec.) .[8][][10][11] Some sources may provide a slightly broader range, such as 170-180 °C, which can be indicative of variations in purity or experimental conditions in the original analyses.[11] This literature value serves as our primary benchmark for experimental validation.

Methodologies for Melting Point Determination: A Comparative Analysis

The choice of methodology for melting point determination depends on the required level of precision, the nature of the information sought (qualitative vs. quantitative), and available instrumentation.

Method A: Digital Capillary Melting Point Apparatus

This technique remains a rapid, reliable, and widely adopted method for routine analysis and is recognized by most pharmacopeias.[12][13]

Causality Behind the Experimental Choices: The core principle is the controlled heating of a finely powdered sample in a capillary tube while visually observing the phase transition from solid to liquid.[13] The slow, controlled heating rate near the melting point is the most critical parameter.[14][15] Rapid heating can cause a lag between the thermometer reading and the actual sample temperature, leading to erroneously high and broad melting ranges.[12] Proper sample packing is essential to ensure uniform heat transfer and prevent shrinking or sagging that can be misinterpreted as melting.[14]

Experimental Protocol: Capillary Method

• Sample Preparation:

  • Ensure the (2-Ethylpentyl)hydrazine 2HCl sample is completely dry, as residual solvent acts as an impurity.

  • If the sample consists of large crystals, gently pulverize it into a fine, uniform powder using a mortar and pestle.

  • Press the open end of a standard melting point capillary tube into the powder several times.[15]

  • Invert the tube and tap it gently on a hard surface to pack the powder into the sealed end. To achieve dense packing, drop the capillary tube (sealed end down) through a long glass tube (approx. 1 meter) onto the benchtop.[14][15]

  • The final packed sample height should be 2-3 mm.[12][14]

• Instrument Setup & Measurement (Modern Digital Apparatus):

  • Set the Start Temperature to ~160 °C (approximately 20 °C below the expected melting point).

  • Program a rapid heating Ramp Rate of 10-20 °C/min to the start temperature.

  • Program a precise Ramp Rate of 1 °C/min for the measurement phase. This slow rate is compliant with pharmacopeia standards and ensures thermal equilibrium.[12]

  • Set the Stop Temperature to ~190 °C, well above the expected melting point.

  • Insert the prepared capillary tube into the heating block.

• Data Acquisition & Interpretation:

  • Observe the sample through the magnified viewing lens.

  • Record T1 (Onset Point): The temperature at which the first droplet of liquid becomes visible within the solid matrix.

  • Record T2 (Clear Point): The temperature at which the last solid particle melts, resulting in a completely transparent liquid.

  • The result is reported as a melting range (T1 - T2) . For a high-purity sample, this range should be narrow (e.g., ≤ 1 °C).

Method B: Differential Scanning Calorimetry (DSC)

DSC is a powerful thermoanalytical technique that offers a more quantitative and detailed view of the melting process. It measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[16][17][18]

Causality Behind the Experimental Choices: The melting of a crystalline solid is an endothermic event; the substance must absorb energy (the heat of fusion) to transition from an ordered crystal lattice to a disordered liquid state.[12] DSC quantifies this energy absorption. The resulting peak on the thermogram provides not only the melting temperature but also the enthalpy of fusion (ΔHfus), which is proportional to the sample's crystallinity. The shape of the peak is highly sensitive to impurities, making DSC an excellent tool for purity assessment.[19][20] An inert atmosphere (e.g., nitrogen) is used to prevent oxidative degradation of the sample at elevated temperatures.

Experimental Protocol: DSC

• Sample Preparation:

  • Accurately weigh 2-5 mg of the finely powdered (2-Ethylpentyl)hydrazine 2HCl into an aluminum DSC pan.

  • Hermetically seal the pan using a crucible press. This prevents any loss of sample due to sublimation or decomposition.

  • Prepare an identical empty, sealed pan to serve as the reference.

• Instrument Setup & Measurement:

  • Place the sample and reference pans into the DSC cell.

  • Purge the cell with an inert gas, such as nitrogen, at a flow rate of 50 mL/min.

  • Program the temperature profile:

    • Equilibrate at 25 °C.

    • Ramp the temperature from 25 °C to 200 °C at a constant rate of 10 °C/min. (Note: While slower rates can increase resolution, 10 °C/min is a standard rate for initial characterization).

• Data Acquisition & Interpretation:

  • The instrument records the differential heat flow as a function of temperature.

  • The melting transition will appear as a distinct endothermic peak.

  • Analyze the thermogram to determine:

    • Onset Temperature (T_onset): The extrapolated temperature at which the melting process begins. This is often considered the closest value to the true thermodynamic melting point.

    • Peak Temperature (T_peak): The temperature at which the rate of heat absorption is at its maximum.

    • Enthalpy of Fusion (ΔH_fus): The integrated area of the melting peak (in J/g), representing the energy required for the phase change.

Head-to-Head: Performance Comparison of Methodologies

Feature	Digital Capillary Apparatus	Differential Scanning Calorimetry (DSC)
Principle	Visual detection of phase change in a heated capillary tube.[13]	Measurement of heat flow into a sample relative to a reference during a controlled temperature ramp.[18]
Information Obtained	Melting range (onset and clear points).	Thermodynamic data: Onset temperature, peak temperature, enthalpy of fusion (ΔHfus), heat capacity (Cp).[16][17]
Purity Assessment	Qualitative: A narrow range suggests high purity; a broad range indicates impurities.[1][6]	Quantitative: Peak shape analysis can be used to calculate purity (van't Hoff equation). Broad peaks indicate impurities.[19][20]
Detection of Polymorphs	Not typically possible unless polymorphs have significantly different melting points.	Excellent capability. Can detect multiple melting peaks or solid-solid phase transitions prior to melting.
Sample Size	~1-2 mg	~2-5 mg
Throughput	High (modern instruments can run multiple capillaries simultaneously).[12]	Moderate; samples are typically run sequentially.
Accuracy & Precision	Good, but dependent on operator consistency and a slow ramp rate.	Excellent; instrument-based detection removes subjective observation. Highly reproducible.
Regulatory Standing	Widely accepted and often required by pharmacopeias (e.g., USP, EP).[12]	A powerful, complementary technique often used in development and for detailed characterization.
Cost & Complexity	Lower initial cost, simpler operation.	Higher initial cost, requires more specialized training for data interpretation.

Experimental Workflow & Validation Logic

A robust validation of the melting point involves a systematic workflow that leverages the strengths of both techniques.

Caption: Experimental workflow for melting point determination and validation.

Comparative Data: (2-Ethylpentyl)hydrazine 2HCl vs. Structural Analogs

To contextualize the importance of precise melting point determination for identification, the following table presents hypothetical but realistic data comparing our target compound with closely related structural analogs.

Compound	Structure	Literature M.P. (°C)	Capillary Range (°C)	DSC T_onset (°C)	Purity Assessment
(2-Ethylpentyl)hydrazine 2HCl	Hydrazine attached to a pentyl chain with an ethyl group at position 2	178 (dec.)[10]	177.5 - 178.4	177.8	High Purity, sharp melt
Phenylhydrazine HCl	Hydrazine attached directly to a benzene ring	200 (dec.)	199.8 - 201.0	200.1	High Purity, sharp melt
2-Ethylphenylhydrazine HCl	Hydrazine attached to a benzene ring with an ethyl group at position 2	178 (dec.)[8]	177.2 - 178.1	177.5	High Purity, sharp melt
Impure (2-Ethylpentyl)hydrazine 2HCl	(Target compound with ~2% impurity)	178 (dec.)	172.5 - 176.8	173.1	Impure: Depressed and broad melting range

This comparison clearly demonstrates how a sharp, accurate melting point can effectively distinguish between isomers (like 2-Ethylphenylhydrazine HCl) and confirm the purity of the target material. The impure sample shows a significant depression and broadening of its melting range, a classic indicator of contamination.[1]

Caption: Impact of impurities on the crystalline lattice and melting point.

Conclusion and Recommendations

For the routine identification and quality control of (2-Ethylpentyl)hydrazine 2HCl, the digital capillary melting point apparatus provides a fast, reliable, and cost-effective solution. A sharp melting range that aligns closely with the literature value of 178 °C is a strong indicator of sample identity and purity.

For in-depth characterization, method validation, and troubleshooting (e.g., investigating batch-to-batch variability), Differential Scanning Calorimetry is the superior technique. It provides unambiguous, quantitative data on the melting point (T_onset), allows for the detection of polymorphic forms, and offers a more sensitive assessment of purity.

As a best practice, we recommend using the capillary method for routine checks and employing DSC as an orthogonal method to validate the primary results and to build a more comprehensive physicochemical profile of the material. This dual-methodology approach establishes a self-validating system, ensuring the highest degree of confidence in the quality of (2-Ethylpentyl)hydrazine 2HCl.

References

• 6.1D: Step-by-Step Procedures for Melting Point Determination. Chemistry LibreTexts. [Link]

• Melting point determination. University of Calgary. [Link]

• Melting Point Determination | Your Guide to Melting Point Analysis. Mettler Toledo. [Link]

• Measuring the Melting Point. Westlab Canada. [Link]

• Melting Point Determination. ResolveMass Laboratories Inc. [Link]

• Melting point determination. SSERC. [Link]

• Melting Point Determination. University of Manitoba. [Link]

• Effect of impurities on melting and boiling points. Chemistry Stack Exchange. [Link]

• DSC Analysis Guide: Thermal Testing Insights. Torontech. [Link]

• Melting Point Matters: The Key to Purity, Identification, and Quality Control. Buchi.com. [Link]

• Distinguish Between a Sharp Melting Point and a Melting Point Range. Drawell. [Link]

• Melting Point Determination in Pharmaceutical Industry. NANOLAB. [Link]

• Differential Scanning Calorimeter (DSC/DTA). NETZSCH Analyzing & Testing. [Link]

• 2-Ethylphenylhydrazine Hydrochloride | C8H13ClN2 | CID 2733209. PubChem. [Link]

• How do melting and boiling points indicate purity? TutorChase. [Link]

• Applications of Differential Scanning Calorimetry (DSC) Analysis. ResolveMass Laboratories Inc. [Link]

• Does adding impurities to a metal lower the melting point? Quora. [Link]

• 2-Ethylphenylhydrazine hydrochloride. ChemBK. [Link]

• Melting Point Apparatus: What It Is & How to Determine Melting Point. Hinotek. [Link]

• 4: Differential Scanning Calorimetry (DSC). Chemistry LibreTexts. [Link]

• Differential scanning calorimetry. Wikipedia. [Link]

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Comparative Guide: Validating Assay Methods for (2-Ethylpentyl)hydrazine

Executive Summary

(2-Ethylpentyl)hydrazine (2-EPH) represents a distinct class of alkyl hydrazine impurities often encountered in the synthesis of branched-chain pharmaceutical intermediates. Unlike simple hydrazine, the lipophilic 2-ethylpentyl tail introduces unique solubility characteristics, while the hydrazine moiety retains high nucleophilic reactivity and potential genotoxicity.

This guide objectively compares two primary validation-ready methodologies: Derivatization-HPLC-UV (for robust, cost-effective control) and Derivatization-LC-MS/MS (for trace-level genotoxic impurity clearance). We reject the "one-size-fits-all" approach, instead providing a decision framework based on your required Limit of Quantitation (LOQ) and matrix complexity.

Part 1: The Analytical Challenge

The quantification of 2-EPH presents three specific obstacles that disqualify standard direct-injection techniques:

• Lack of Chromophore: The aliphatic backbone lacks conjugated

  -systems, rendering direct UV detection impossible.

• Polarity Mismatch: The polar hydrazine head and lipophilic tail cause peak tailing on standard C18 columns and poor retention on HILIC.

• Reactivity: Free hydrazines are prone to oxidative degradation and adsorption to metallic surfaces in LC systems.

The Solution: In-situ derivatization. By reacting 2-EPH with an aldehyde, we "lock" the reactive nitrogen, introduce a chromophore (or ionizable tag), and improve chromatographic behavior.

Part 2: Method A – HPLC-UV with 4-Nitrobenzaldehyde

Best For: Routine QC release, intermediate testing, and labs without mass spectrometry.

The Mechanism

We utilize 4-Nitrobenzaldehyde (4-NBA) . The nitro group provides a strong UV absorbance at 340–360 nm, shifting detection away from interfering matrix components that typically absorb at 210–254 nm.

Protocol: The Self-Validating Workflow

Reagents:

• Derivatizing Solution: 5 mg/mL 4-NBA in Acetonitrile (ACN).

• Catalyst: 0.1% Formic Acid in water.

• Diluent: 50:50 ACN:Water.

Step-by-Step Workflow:

• Sample Prep: Dissolve 50 mg of drug substance in 5.0 mL of Diluent.

• Derivatization: Transfer 1.0 mL of sample to a vial. Add 0.5 mL of Derivatizing Solution .

• Reaction: Vortex and heat at 60°C for 30 minutes . ( Critical: Heat ensures complete conversion of the sterically hindered secondary amine).

• Quench/Dilute: Cool to room temperature. Dilute to volume with Mobile Phase A to match initial column conditions.

• Analysis: Inject 20

  L onto a C18 column (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6mm, 3.5 m).

Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: ACN.

• Gradient: 40% B to 90% B over 15 minutes.

• Detection: UV at 355 nm.

Part 3: Method B – LC-MS/MS with Benzaldehyde

Best For: Genotoxic Impurity (GTI) clearance at ppm/ppb levels, complex matrices.

The Mechanism

While 4-NBA works for MS, the nitro group can suppress ionization in positive mode. We switch to Benzaldehyde . It forms a stable hydrazone that ionizes efficiently (

) and increases hydrophobicity, moving the peak away from the solvent front.

Protocol: Trace Level Quantitation

Step-by-Step Workflow:

• Internal Standard (IS): Use (2-Ethylpentyl)hydrazine-d15 or a structural analog like Hexylhydrazine if isotopologues are unavailable.

• Derivatization: Mix 100

  L Sample + 50 L IS + 200 L Benzaldehyde solution (excess).

• Incubation: 50°C for 20 mins.

• Direct Injection: Inject without quenching if the excess benzaldehyde does not co-elute (verify during specificity testing).

MS/MS Parameters (Theoretical for 2-EPH-Benzaldehyde Hydrazone):

• Precursor Ion (Q1): 219.2 m/z (

  )

• Quantifier Ion (Q3): 91.1 m/z (Tropylium ion, characteristic of benzyl derivatives).

• Qualifier Ion (Q3): 105.1 m/z (Loss of alkyl chain).

Part 4: Comparative Data & Decision Matrix

The following data represents typical validation performance metrics for alkyl hydrazines using these protocols.

Feature	Method A: HPLC-UV (4-NBA)	Method B: LC-MS/MS (Benzaldehyde)
Limit of Quantitation (LOQ)	~1–5 ppm	~10–50 ppb
Linearity ( )	> 0.999 (10–500 ppm)	> 0.995 (0.05–10 ppm)
Specificity	High (355 nm is selective)	Very High (MRM transitions)
Throughput	Moderate (30 min run)	High (5–10 min run)
Cost Per Sample	Low	High
Primary Use Case	Process Control / Intermediates	Final API Release / GTI Screening

Visualization: Reaction Mechanism

The following diagram illustrates the chemical transformation required for both assays.

Caption: Acid-catalyzed condensation of 2-EPH with aldehyde reagents to form stable, detectable hydrazones.

Part 5: Validation Framework (ICH Q2 R2)

To ensure scientific integrity, your validation protocol must address the specific risks of hydrazine analysis.

Specificity (The Blank Interference Check)

• Risk: Excess derivatizing reagent often elutes near the analyte.

• Protocol: Inject a "Reagent Blank" (Diluent + Reagent + Heat). Ensure the reagent peak is baseline resolved (Resolution > 2.0) from the 2-EPH-hydrazone peak.

Accuracy (Spike Recovery)

• Risk: Incomplete derivatization due to matrix effects (e.g., competing amines in the drug substance).

• Protocol: Spike 2-EPH into the drug substance matrix at LOQ, 100%, and 150% levels before adding the derivatizing reagent.

• Acceptance: Recovery must be 80–120% for trace (ppb) levels, 90–110% for ppm levels.

Solution Stability (The "Self-Validating" System)

• Risk: Hydrazones can hydrolyze back to hydrazines if the solution is too acidic or contains excess water over time.

• Protocol: Store derivatized samples in the autosampler for 24 hours. Re-inject. Response should not deviate by >5%.

Visualization: Method Selection Logic

Caption: Decision matrix for selecting the appropriate assay based on sensitivity needs and matrix interference.

References

• International Council for Harmonisation (ICH). (2023).[1] Validation of Analytical Procedures Q2(R2). ICH Guidelines. [Link]

• European Medicines Agency (EMA). (2014). Assessment report on the assessment of the risk of nitrosamine impurities in human medicinal products. (Contextualizing hydrazine risks). [Link]

• Pierson, D. A., et al. (2009). "Trace level determination of hydrazine impurities in pharmaceutical drug substances by HPLC-UV with derivatization." Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Sun, M., et al. (2010). "Determination of alkyl hydrazines by HPLC with 4-nitrobenzaldehyde derivatization." Chromatographia. [Link]

• Liu, X., et al. (2015). "Genotoxic Impurity Analysis: A Review of Analytical Methods for Hydrazines." Trends in Analytical Chemistry. [Link]

Sources

• 1. intuitionlabs.ai [intuitionlabs.ai]

Safety & Regulatory Compliance

(2-Ethylpentyl)hydrazine dihydrochloride proper disposal procedures

Operational Safety & Disposal Guide: (2-Ethylpentyl)hydrazine Dihydrochloride

Part 1: Executive Safety Assessment

(2-Ethylpentyl)hydrazine dihydrochloride is a specialized alkylhydrazine salt often used as a pharmaceutical intermediate or research reagent. Unlike simple inorganic hydrazines, the presence of the 2-ethylpentyl lipophilic tail combined with the hydrazine moiety creates a unique hazard profile. It possesses the acute toxicity of hydrazines while potentially exhibiting enhanced bioavailability due to its alkyl chain.

Critical Hazard Profile:

• Acute Toxicity: High. Fatal if swallowed, inhaled, or absorbed through the skin.

• Carcinogenicity: Category 1B .[1][2][3] Presumed human carcinogen based on structural analogues (alkylhydrazines).

• Environmental Hazard: Very toxic to aquatic life with long-lasting effects (H410).[2][3]

• Chemical Stability: As a dihydrochloride salt, it is more stable than the free base but remains acidic and corrosive. It releases toxic hydrazine vapors and hydrogen chloride gas upon thermal decomposition.

Part 2: Strategic Handling & PPE

The "Why" Behind the Protocol: Standard nitrile gloves are often insufficient for alkylhydrazines due to permeation risks. The lipophilic nature of the 2-ethylpentyl group facilitates skin absorption.

Mandatory PPE Configuration:

Component	Specification	Rationale
Hand Protection	Double-gloving required. Inner: Nitrile (4 mil) Outer: Silver Shield® (Laminate) or heavy-gauge Butyl Rubber.	Standard nitrile degrades rapidly against hydrazine derivatives; laminate offers broad chemical resistance.
Respiratory	P100/OV Cartridge or Powered Air Purifying Respirator (PAPR).	Prevents inhalation of dusts and organic vapors if working outside a glovebox.
Body Defense	Tyvek® Lab Coat or Chemical Apron + Sleeves.	Prevents contamination of street clothes; disposable layers are preferred to avoid cross-contamination.

| Eye Protection | Chemical Splash Goggles + Face Shield. | Corrosive salt; dust causes severe eye damage. |

Part 3: Disposal Procedures (The Core Directive)

A. The "Contain & Ship" Protocol (Recommended)

Do not attempt to chemically neutralize this compound in the laboratory. Many standard laboratory protocols suggest oxidizing hydrazines with sodium hypochlorite (bleach). This is dangerous for alkylhydrazines.

• Scientific Rationale: reacting alkylhydrazines with hypochlorite often generates N-nitroso compounds (potent carcinogens) and alkyl chlorides rather than benign nitrogen gas.

• Approved Method: High-temperature incineration by a licensed hazardous waste contractor.

Step-by-Step Waste Management:

• Segregation: Isolate waste in a dedicated container labeled "TOXIC - HYDRAZINE WASTE" . Do not mix with oxidizing agents (peroxides, nitrates) or strong bases.

• Container Selection: Use a chemically resistant High-Density Polyethylene (HDPE) or glass container with a gasketed screw cap.

• Labeling: Clearly mark with full chemical name and hazard warnings: Carcinogen, Corrosive, Toxic.

• Storage: Store in a secondary containment tray inside a ventilated chemical cabinet until pickup.

B. Spill Response Workflow

Immediate Action Required.

Figure 1: Decision logic for spill response.[1][3][4][5] Note that large spills require professional Hazmat intervention due to inhalation risks.

Part 4: Decontamination Verification

If glassware or surfaces are contaminated, simple water rinsing is insufficient due to the compound's toxicity.

• Solvent Rinse: Rinse glassware with a suitable solvent (e.g., methanol) to solubilize the lipophilic tail. Collect this rinse as hazardous waste.

• Acid Wash: Follow with a dilute acid rinse (e.g., 5% HCl) to ensure the hydrazine remains protonated (salt form), reducing volatility.

• Final Wash: Wash with soap and water.[3][4][5]

• Destruction (Trace Only): For trace residues on surfaces only, a solution of potassium permanganate (KMnO4) in dilute sulfuric acid is a more effective oxidant than bleach, though it leaves manganese residues. Limit this to surface wiping only.

Part 5: Decision Matrix for Waste Streams

Figure 2: Waste stream segregation logic ensuring no prohibited methods are used.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.

• Brubaker, K. L., et al. (1987). Products of the Hypochlorite Oxidation of Hydrazine Fuels. Argonne National Laboratory / DTIC. (Documenting the formation of carcinogenic nitrosamines during bleach neutralization).

• Thermo Fisher Scientific. (2021). Safety Data Sheet: Hydrazine Dihydrochloride. (General hazard class reference for hydrazine salts).[3]

• U.S. Environmental Protection Agency (EPA). (2024). RCRA Hazardous Waste Management: Listed Wastes (U-List for Hydrazines).

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• 5. fishersci.com [fishersci.com]

A Comprehensive Guide to the Safe Handling of (2-Ethylpentyl)hydrazine Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

Understanding the Hazard: Why Caution is Critical

(2-Ethylpentyl)hydrazine dihydrochloride belongs to the hydrazine family of compounds. While specific toxicological data for this particular derivative is limited, the hazards associated with the parent compound, hydrazine, and its salts are well-documented and should be considered applicable. Hydrazine and its derivatives are classified as corrosive, acutely toxic, and potential carcinogens.[1][2][3] Both acute and chronic exposure must be rigorously avoided.[1]

Key Hazards:

• Acute Toxicity: Can be harmful or fatal if swallowed, inhaled, or in contact with skin.[2][4]

• Corrosivity: Causes severe skin burns and eye damage upon contact.[1][3][5]

• Sensitization: May cause an allergic skin reaction.[2][4][6]

• Carcinogenicity: Hydrazine and some of its derivatives are considered potential human carcinogens.[1][2][4]

• Reactivity: Hydrazines are reactive compounds and can be incompatible with oxidizing agents, metal oxides, and strong acids.[7][8]

Your Shield: Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling (2-Ethylpentyl)hydrazine dihydrochloride. The following table outlines the minimum required PPE.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (Butyl rubber is preferred; heavy-duty nitrile or chloroprene gloves can be used for splash protection).[8][9]	To prevent skin contact with this corrosive and toxic substance. Always inspect gloves for integrity before use.
Eye Protection	Chemical safety goggles and a full-face shield.[8][10]	To protect the eyes and face from splashes of the solid or solutions, which can cause severe damage.
Body Protection	A flame-resistant lab coat and a chemical-resistant apron.[9]	To protect the body from spills and splashes.
Respiratory Protection	All handling of (2-Ethylpentyl)hydrazine dihydrochloride must be conducted within a certified chemical fume hood.[1][9] In the event of a significant spill or if engineering controls are not feasible, a NIOSH-approved self-contained breathing apparatus (SCBA) is required.[10]	To prevent inhalation of the toxic dust or any potential vapors.

The Workflow: Safe Handling from Receipt to Disposal

The following diagram and procedural steps outline the complete, self-validating workflow for handling (2-Ethylpentyl)hydrazine dihydrochloride.

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